DL-A-phosphatidylcholine, dipalmitoyl-13C40

Core Science & Biosynthesis

A Senior Application Scientist's In-Depth Technical Guide to DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀: Properties and Applications

This guide provides an in-depth exploration of the chemical properties and applications of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, a critical tool for researchers, scientists, and drug development professionals. Drawing upon extensive field experience, this document synthesizes technical data with practical insights to empower your research and development endeavors.

Introduction: The Significance of Isotopically Labeled Phospholipids

In the intricate landscape of lipidomics and drug delivery, precision and accuracy are paramount. DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, a stable isotope-labeled version of the ubiquitous dipalmitoylphosphatidylcholine (DPPC), offers an unparalleled advantage in achieving this precision. The incorporation of forty ¹³C atoms into the dipalmitoyl chains provides a distinct mass shift, enabling its use as an internal standard for mass spectrometry and as a tracer for metabolic flux analysis, without altering the fundamental physicochemical properties of the molecule.[1][2] This guide will delve into the core chemical characteristics of this essential lipid, its practical applications, and the methodologies that underpin its effective use.

Core Chemical and Physical Properties

The utility of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is intrinsically linked to its well-defined chemical and physical characteristics, which mirror its non-labeled counterpart, DPPC.

Structural and Physicochemical Data

A comprehensive understanding of the molecule's properties is the foundation for its effective application. The following table summarizes the key physicochemical data for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

Property	Value	Source(s)
Chemical Formula	¹³C₄₀H₈₀NO₈P	[3]
Molecular Weight	774.0 g/mol	[3]
Appearance	White to off-white solid	[3]
Melting Point (Tₘ)	Approximately 41.3 °C	[3][4]
Solubility	Soluble in chloroform and ethanol (approx. 30 mg/mL in ethanol)	[5][6]
Critical Micelle Concentration (CMC)	4.6 ± 0.5 x 10⁻¹⁰ M	[7]

Amphipathic Nature and Self-Assembly

Like all phosphatidylcholines, DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is an amphipathic molecule, possessing a hydrophilic choline phosphate head group and two hydrophobic palmitic acid tails.[7] This dual nature drives its spontaneous self-assembly in aqueous environments into various structures, most notably lipid bilayers, which form the basis of liposomes and cell membranes.[7] This property is fundamental to its application in drug delivery systems.

Caption: Self-assembly of amphipathic DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

Stability and Handling: Ensuring Experimental Integrity

The stability of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a critical factor for its successful application. As a saturated phospholipid, it is relatively stable, particularly when stored correctly.

Thermal Stability

The thermal stability of this lipid is closely related to its phase transition temperature (Tₘ) of approximately 41.3 °C.[3][4] Below this temperature, it exists in a more ordered and stable gel phase. Above the Tₘ, it transitions to a more fluid liquid crystalline phase. Liposomes formulated with this lipid show increased leakage of encapsulated contents as the temperature approaches and surpasses the Tₘ.[8][9] For long-term storage, it is recommended to keep the solid compound at -20°C.[3]

Hydrolytic Stability

Phosphatidylcholines can undergo hydrolysis at the ester linkages, leading to the formation of lysophosphatidylcholine and free fatty acids.[10][] The rate of hydrolysis is influenced by pH and temperature, with the minimum hydrolysis rate observed around pH 6.5.[10] To minimize degradation in aqueous suspensions, it is advisable to use buffered solutions and store them at low temperatures (e.g., 4°C) for short periods.[12][13]

Handling and Storage Protocol

To maintain the integrity of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, the following handling and storage protocol is recommended:

• Storage of Solid: Store the solid lipid in a tightly sealed container at -20°C, protected from light.[3]

• Bringing to Room Temperature: Before opening, allow the container to warm to room temperature to prevent condensation of moisture, which can promote hydrolysis.

• Preparation of Stock Solutions: Dissolve the lipid in a suitable organic solvent such as chloroform or ethanol.[5][6] Purge the vial with an inert gas (e.g., argon or nitrogen) before sealing to prevent oxidation.

• Storage of Solutions: Store stock solutions at -20°C. For extended storage, colder temperatures (-80°C) may be considered.[3]

• Aqueous Suspensions: Prepare aqueous suspensions (e.g., liposomes) fresh whenever possible. If short-term storage is necessary, keep them at 4°C in a buffered solution.[12][13]

Applications in Research and Development

The unique properties of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ make it an invaluable tool in several areas of scientific research.

Internal Standard in Mass Spectrometry-Based Lipidomics

The primary application of this isotopically labeled lipid is as an internal standard for the quantification of phosphatidylcholines and other lipid species in complex biological samples using mass spectrometry.[1]

Causality in Experimental Choice: The chemical identity of the labeled standard to the endogenous analyte ensures that it co-elutes during chromatography and experiences similar ionization efficiency and fragmentation in the mass spectrometer. This co-behavior corrects for variations in sample preparation, injection volume, and instrument response, leading to highly accurate and precise quantification.

Experimental Workflow for Lipidomics Quantification:

Caption: Workflow for quantitative lipidomics using a ¹³C-labeled internal standard.

LC-MS/MS Method for Quantification in Plasma:

• Sample Preparation:

  • To 100 µL of plasma, add a known amount of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ dissolved in methanol.

  • Perform lipid extraction using a modified Folch method with chloroform:methanol (2:1, v/v) or a methyl-tert-butyl ether (MTBE) based method.[14]

  • Evaporate the organic phase to dryness under a stream of nitrogen.

  • Reconstitute the lipid extract in the initial mobile phase.

• Chromatographic Separation:

  • Utilize a C18 reversed-phase column for separation.

  • Employ a gradient elution with mobile phase A consisting of water with 0.1% formic acid and 10 mM ammonium formate, and mobile phase B consisting of acetonitrile/isopropanol (5:2, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Mass Spectrometry Detection:

  • Use a triple quadrupole or high-resolution mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Monitor the specific precursor-to-product ion transitions for both the analyte (unlabeled DPPC) and the internal standard (¹³C₄₀-DPPC) in Multiple Reaction Monitoring (MRM) mode.

  • Expected MS/MS Fragmentation: The primary fragmentation of phosphatidylcholines in positive ion mode is the neutral loss of the phosphocholine headgroup, resulting in a prominent product ion at m/z 184.07. For ¹³C₄₀-DPPC, the fragmentation pattern will be similar, but the precursor ion will be shifted by the mass of the incorporated isotopes.[15][16][17]

Tracer for Metabolic Flux Analysis

By introducing ¹³C-labeled lipids into biological systems, researchers can trace their metabolic fate, providing dynamic information on lipid synthesis, turnover, and transport.[1][18][19] This approach, known as metabolic flux analysis, offers a deeper understanding of cellular metabolism in health and disease.[2]

Experimental Approach for Metabolic Flux Studies:

• Labeling: Introduce DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ into cell culture media or administer it to an animal model.

• Time-Course Sampling: Collect samples at various time points to track the incorporation and transformation of the labeled lipid.

• Lipid Extraction and Analysis: Perform lipid extraction and LC-MS/MS analysis to identify and quantify the labeled lipid and its metabolic products.

• Flux Calculation: Utilize metabolic modeling software to calculate the rates of different metabolic pathways.

Model Membranes and Drug Delivery Systems

The non-labeled counterpart, DPPC, is extensively used in the formulation of liposomes for drug delivery.[7][20] The principles and protocols for DPPC liposome preparation are directly applicable to its ¹³C-labeled version, allowing for the creation of labeled drug delivery systems for research purposes.

Protocol for Liposome Preparation by Thin-Film Hydration:

• Lipid Film Formation: Dissolve DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ and any other lipid components (e.g., cholesterol for stability) in a suitable organic solvent (e.g., chloroform:methanol mixture) in a round-bottom flask.[20]

• Solvent Evaporation: Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (which can contain a hydrophilic drug to be encapsulated) by gentle agitation at a temperature above the lipid's Tₘ (e.g., 50-60°C).[19][21] This results in the formation of multilamellar vesicles (MLVs).

• Size Reduction: To obtain unilamellar vesicles with a defined size, subject the MLV suspension to sonication or extrusion through polycarbonate membranes with a specific pore size.[20][21]

Drug Encapsulation and Release:

• Encapsulation Efficiency: To determine the amount of drug successfully encapsulated, the unencapsulated drug must be separated from the liposomes (e.g., by size exclusion chromatography or centrifugation). The amount of encapsulated drug is then quantified after lysing the liposomes with a detergent (e.g., Triton X-100).[20][22][23]

• Drug Release Mechanism: The release of drugs from DPPC-based liposomes can be triggered by temperature changes.[8][9] As the temperature increases above the Tₘ, the lipid bilayer becomes more permeable, facilitating the release of the encapsulated cargo.[8][10] This property is exploited in the design of thermosensitive liposomes for targeted drug delivery.[8][21]

Cellular Interaction and Uptake:

DPPC-based liposomes are primarily taken up by cells through endocytosis.[24][25][26] The specific endocytic pathway can be influenced by the size and surface charge of the liposomes. Once inside the cell, the liposomes are trafficked through the endo-lysosomal pathway, where the acidic environment can trigger the release of pH-sensitive cargo or where the liposome is eventually degraded, releasing its contents.[25][26]

Conclusion: A Versatile Tool for Advancing Lipid Research

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ stands as a cornerstone in modern lipid research and drug development. Its well-defined chemical properties, coupled with the precision afforded by stable isotope labeling, provide researchers with a powerful tool for quantitative lipidomics, metabolic flux analysis, and the investigation of drug delivery systems. By understanding and applying the principles and protocols outlined in this guide, scientists can leverage the full potential of this versatile molecule to drive innovation and discovery.

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• Cellular fate of DOPC:4 → 3 liposomes and their encapsulated payloads.... (n.d.).
• Itabe, H., et al. (2015). Liquid chromatography-tandem mass spectrometry determination of human plasma 1-palmitoyl-2-hydroperoxyoctadecadienoyl-phosphatidylcholine isomers via promotion of sodium adduct formation. Analytical Biochemistry, 471, 45-52.
• pH-Sensitive Liposomes for Enhanced Cellular Uptake and Cytotoxicity of Daunorubicin in Melanoma (B16-BL6) Cell Lines. (2022). MDPI.
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• Li, D., et al. (2015). Development and validation of an LC-MS/MS method for quantification of dipalmitoylphosphatidylcholine as a promising biomarker for renal failure in urine. Journal of Chinese Pharmaceutical Sciences, 24(2), 73-79.
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• Fragmentation patterns of five types of phospholipids by ultra-high-performance liquid chromatography electrospray ionization quadrupole time-of-flight tandem mass spectrometry. (n.d.). Analytical Methods (RSC Publishing).
• Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl gly cerylphosp hory lcholines. (n.d.). ElectronicsAndBooks.
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An In-Depth Technical Guide to the Physical Characteristics of Dipalmitoyl-¹³C₄₀ Phosphatidylcholine

This guide provides a comprehensive technical overview of the core physical characteristics of dipalmitoyl-¹³C₄₀ phosphatidylcholine (DPPC-¹³C₄₀), a non-radioactive, stable isotope-labeled lipid of significant interest in advanced research and drug development. This document is intended for researchers, scientists, and professionals in drug development who seek to leverage the unique properties of this molecule for in-depth biophysical and metabolic studies.

Introduction: The Significance of Isotopic Labeling in Phospholipid Research

Dipalmitoylphosphatidylcholine (DPPC) is a ubiquitous saturated phospholipid, serving as a primary constituent of eukaryotic cell membranes and the principal component of pulmonary surfactant.[1] Its well-defined structure and thermotropic behavior have established it as a cornerstone for model membrane studies. The introduction of uniform carbon-13 (¹³C) isotopic labeling across all 40 carbon atoms of the DPPC molecule (dipalmitoyl-¹³C₄₀ phosphatidylcholine) provides a powerful and unambiguous probe for a variety of advanced analytical techniques.

The ¹³C isotope possesses a nuclear spin (I=1/2), making it NMR-active.[2] Uniform labeling to 98% isotopic purity dramatically enhances the sensitivity of ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, enabling detailed structural and dynamic investigations that are otherwise challenging with natural abundance (1.1%) ¹³C.[2][3] Furthermore, the mass shift of +40 Daltons compared to its unlabeled counterpart allows for precise tracking and quantification in mass spectrometry-based lipidomics and metabolic flux analysis.[3][4]

This guide will delve into the fundamental physical properties of DPPC-¹³C₄₀, offering both theoretical understanding and practical experimental protocols to empower researchers in their scientific pursuits.

Core Physical Characteristics

The substitution of ¹²C with ¹³C atoms induces a significant change in the molecular weight of DPPC, a primary identifying characteristic. Other physical properties, such as the phase transition temperature, may be subtly influenced by the isotopic enrichment, a factor to consider in experimental design.

Property	Dipalmitoylphosphatidylcholine (Unlabeled)	Dipalmitoyl-¹³C₄₀ Phosphatidylcholine	Data Source(s)
Molecular Formula	C₄₀H₈₀NO₈P	¹³C₄₀H₈₀NO₈P	[3][5]
Molecular Weight	734.04 g/mol	773.75 g/mol	[3][4]
Appearance	White powder	White powder	[5]
Main Phase Transition Temperature (Tm)	~41 °C	Expected to be slightly lower than unlabeled DPPC	[6][7]
Solubility	Soluble in chloroform and methanol	Soluble in chloroform and methanol	[5][8]

Experimental Protocols for Characterization

Determination of Phase Transition Temperature via Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique used to characterize the thermotropic phase behavior of lipids. It measures the heat flow into or out of a sample as a function of temperature, allowing for the precise determination of the Tm.

Protocol:

• Sample Preparation:

  • Accurately weigh 1-2 mg of dipalmitoyl-¹³C₄₀ phosphatidylcholine into a DSC pan.

  • Add an appropriate volume of a suitable buffer (e.g., phosphate-buffered saline, PBS) to achieve a desired lipid concentration (typically 10-20 mg/mL).

  • Seal the pan hermetically. A reference pan containing the same buffer should also be prepared.

  • Hydrate the lipid suspension by heating to a temperature above the expected Tm (e.g., 50°C) for 30-60 minutes, with intermittent vortexing to ensure homogeneity. This process forms multilamellar vesicles (MLVs).[9]

  • For the formation of large unilamellar vesicles (LUVs), the MLV suspension can be subjected to extrusion through polycarbonate filters of a defined pore size (e.g., 100 nm).[9]

• DSC Analysis:

  • Place the sample and reference pans into the DSC instrument.

  • Equilibrate the system at a starting temperature well below the expected Tm (e.g., 20°C).

  • Heat the sample at a controlled scan rate (e.g., 1°C/min) to a temperature well above the Tm (e.g., 60°C).

  • Record the heat flow as a function of temperature. The peak of the endothermic transition corresponds to the main phase transition temperature (Tm).

  • Perform at least one cooling and reheating cycle to ensure the reproducibility of the transition.

Data Interpretation: The resulting thermogram will display an endothermic peak, the maximum of which is the Tm. The area under the peak corresponds to the enthalpy of the transition (ΔH), and the width of the peak provides information about the cooperativity of the transition.

Diagram of DSC Workflow:

Caption: Workflow for DSC analysis of DPPC-¹³C₄₀.

High-Resolution Mass Spectrometry for Intact Lipid Analysis

High-resolution mass spectrometry is indispensable for confirming the isotopic enrichment and structural integrity of dipalmitoyl-¹³C₄₀ phosphatidylcholine. Techniques such as Electrospray Ionization (ESI) coupled with Orbitrap or Time-of-Flight (TOF) mass analyzers provide the necessary mass accuracy and resolution.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of dipalmitoyl-¹³C₄₀ phosphatidylcholine in a suitable organic solvent, such as a chloroform:methanol mixture (e.g., 2:1, v/v), at a concentration of approximately 1 mg/mL.[8]

  • For direct infusion analysis, dilute the stock solution to a final concentration of 1-10 µg/mL in an appropriate solvent for ESI, such as methanol containing 0.1% formic acid for positive ion mode.

• Mass Spectrometry Analysis:

  • Ionization Mode: Positive ion electrospray ionization (ESI) is typically used for phosphatidylcholines.

  • Mass Analyzer: Operate the mass spectrometer in high-resolution mode (resolution > 60,000).

  • Scan Range: Set the scan range to encompass the expected m/z of the protonated molecule ([M+H]⁺), which for DPPC-¹³C₄₀ is approximately 774.6 g/mol .

  • Data Acquisition: Acquire full scan mass spectra. For structural confirmation, perform tandem mass spectrometry (MS/MS) on the precursor ion. The fragmentation pattern will provide information about the fatty acyl chains and the phosphocholine headgroup.

Data Interpretation: The high-resolution mass spectrum should show a prominent peak corresponding to the [M+H]⁺ ion of dipalmitoyl-¹³C₄₀ phosphatidylcholine. The measured mass should be within 5 ppm of the theoretical exact mass. The isotopic distribution will confirm the high ¹³C enrichment. MS/MS fragmentation will yield characteristic product ions, confirming the dipalmitoyl structure.

Diagram of Mass Spectrometry Workflow:

Caption: Workflow for high-resolution MS of DPPC-¹³C₄₀.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The uniform ¹³C labeling of dipalmitoyl-¹³C₄₀ phosphatidylcholine makes it an ideal candidate for detailed structural and dynamic studies by ¹³C NMR.

Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of dipalmitoyl-¹³C₄₀ phosphatidylcholine in a deuterated solvent suitable for lipids, such as deuterated chloroform (CDCl₃) or a mixture of CDCl₃ and deuterated methanol (CD₃OD).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiment: Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Acquisition Parameters:

    • Pulse Program: A standard pulse program for ¹³C acquisition with proton decoupling (e.g., zgpg30 on Bruker instruments).[10]

    • Number of Scans (NS): Due to the high ¹³C enrichment, a relatively low number of scans (e.g., 128-256) should be sufficient.[10]

    • Relaxation Delay (D1): A relaxation delay of 2-5 seconds is typically adequate.[10]

    • Acquisition Time (AQ): An acquisition time of 1-2 seconds is a good starting point.[10]

  • Referencing: Reference the spectrum to the solvent signal (e.g., CDCl₃ at 77.16 ppm).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Apply baseline correction.

Data Interpretation: The ¹³C NMR spectrum will show a series of well-resolved peaks corresponding to each of the 40 carbon atoms in the molecule. The chemical shifts of these peaks provide detailed information about the chemical environment of each carbon, allowing for unambiguous assignment and the study of molecular conformation and dynamics.

Diagram of NMR Workflow:

Caption: Workflow for ¹³C NMR analysis of DPPC-¹³C₄₀.

Conclusion

Dipalmitoyl-¹³C₄₀ phosphatidylcholine is a powerful tool for researchers in biophysics, biochemistry, and drug development. Its well-defined physical characteristics, combined with the enhanced analytical sensitivity afforded by uniform ¹³C labeling, open up new avenues for investigating membrane structure and function, lipid metabolism, and drug-lipid interactions with unparalleled detail. The experimental protocols provided in this guide offer a solid foundation for the characterization and utilization of this important molecule.

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A Comprehensive Technical Guide to the Synthesis of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

Introduction: The Significance of Isotopically Labeled Phospholipids in Research

DL-α-Phosphatidylcholine, dipalmitoyl (DPPC) is a major constituent of eukaryotic cell membranes and the primary component of pulmonary surfactant. Its fully carbon-13 (¹³C) labeled analogue, DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, serves as a powerful tool in a multitude of research applications, from drug development to the intricate study of lipid metabolism. The uniform labeling of all 40 carbon atoms with the stable isotope ¹³C allows for non-invasive tracing and quantification of this molecule in complex biological systems using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This in-depth technical guide provides a comprehensive overview of a plausible synthetic pathway for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, designed for researchers, scientists, and professionals in drug development.

The synthesis of this complex, fully labeled molecule necessitates a meticulous, multi-step approach, beginning with the acquisition or synthesis of uniformly ¹³C-labeled precursors. This guide will detail the synthesis of the three key building blocks: [¹³C₃]glycerol, [U-¹³C₅]phosphocholine, and [U-¹³C₁₆]palmitic acid, followed by their assembly into the final product.

Part 1: Synthesis of Uniformly ¹³C-Labeled Precursors

The cornerstone of synthesizing DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ lies in the procurement of its fundamental components in their fully ¹³C-labeled forms. While some of these precursors are commercially available, others require a dedicated synthetic effort.

[¹³C₃]Glycerol: A Commercially Available Starting Point

Uniformly ¹³C-labeled glycerol ([¹³C₃]glycerol) is a readily available starting material from several chemical suppliers specializing in stable isotopes. This availability significantly simplifies the initial stages of the synthesis. Researchers should source [¹³C₃]glycerol with high isotopic purity (typically >98%) to ensure the final product's isotopic enrichment.

[U-¹³C₁₆]Palmitic Acid: The Labeled Fatty Acid Component

Similar to glycerol, uniformly ¹³C-labeled palmitic acid ([U-¹³C₁₆]palmitic acid) can be procured from commercial vendors. This saturated fatty acid, with all 16 of its carbon atoms labeled as ¹³C, is essential for forming the dipalmitoyl acyl chains of the target phospholipid.

Synthesis of [U-¹³C₅]Phosphocholine: A Multi-Step Endeavor

Uniformly ¹³C-labeled phosphocholine is not as readily available as the other precursors and often requires a custom synthesis. A plausible and efficient route starts from commercially available uniformly labeled [U-¹³C₂]ethanolamine.

Step 1: N-Methylation of [U-¹³C₂]Ethanolamine to [U-¹³C₅]Choline

The synthesis of [U-¹³C₅]choline can be achieved through the exhaustive methylation of [U-¹³C₂]ethanolamine. A common and effective method is the Eschweiler-Clarke reaction, which utilizes formic acid and formaldehyde as the methylating agents. In this case, ¹³C-labeled formaldehyde or another ¹³C-methyl source would be required to introduce the additional three labeled carbon atoms. A more direct approach involves reaction with a ¹³C-labeled methyl halide, such as ¹³C-methyl iodide, in the presence of a base.

Experimental Protocol: Synthesis of [U-¹³C₅]Choline

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon), dissolve [U-¹³C₂]ethanolamine in a suitable solvent like methanol.

• Addition of Base and Methylating Agent: Add a non-nucleophilic base, such as potassium carbonate, to the solution. Subsequently, add a stoichiometric excess of ¹³C-methyl iodide dropwise while maintaining the reaction at a controlled temperature (e.g., room temperature).

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or ¹H NMR spectroscopy.

• Work-up and Purification: Upon completion, the reaction mixture is filtered to remove the inorganic salts. The solvent is then removed under reduced pressure. The resulting crude [U-¹³C₅]choline can be purified by crystallization or column chromatography.

Step 2: Phosphorylation of [U-¹³C₅]Choline to [U-¹³C₅]Phosphocholine

The final step in preparing the headgroup precursor is the phosphorylation of the synthesized [U-¹³C₅]choline. This can be accomplished using various phosphorylating agents. A common method involves the use of phosphoryl chloride (POCl₃) in the presence of a base like pyridine.

Experimental Protocol: Synthesis of [U-¹³C₅]Phosphocholine

• Reaction Setup: In a dry reaction vessel, dissolve [U-¹³C₅]choline in a suitable anhydrous solvent such as pyridine.

• Phosphorylation: Cool the solution in an ice bath and slowly add a solution of phosphoryl chloride in the same solvent.

• Reaction and Quenching: Allow the reaction to proceed for a specified time, monitoring its progress. The reaction is then carefully quenched by the addition of water or an aqueous buffer.

• Purification: The [U-¹³C₅]phosphocholine can be purified from the reaction mixture using ion-exchange chromatography.

Part 2: Assembly of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

With all three uniformly ¹³C-labeled precursors in hand, the final assembly of the target molecule can proceed. A robust and widely used method for the synthesis of phosphatidylcholines is the acylation of glycerophosphocholine (GPC). Therefore, the first step in the final assembly is the synthesis of [U-¹³C₈]sn-glycero-3-phosphocholine.

Synthesis of [U-¹³C₈]sn-glycero-3-phosphocholine

This key intermediate is formed by the reaction of [¹³C₃]glycerol with the synthesized [U-¹³C₅]phosphocholine. This reaction typically involves the use of a condensing agent to facilitate the formation of the phosphodiester bond.

Experimental Protocol: Synthesis of [U-¹³C₈]GPC

• Protection of Glycerol: To ensure selective phosphorylation at the sn-3 position, the sn-1 and sn-2 hydroxyl groups of [¹³C₃]glycerol are typically protected. A common protecting group is the isopropylidene group, forming 1,2-O-isopropylidene-[¹³C₃]glycerol.

• Phosphorylation: The protected glycerol is then reacted with [U-¹³C₅]phosphocholine in the presence of a coupling agent such as 2,4,6-triisopropylbenzenesulfonyl chloride (TPSCl) and a catalyst like N-methylimidazole.

• Deprotection: Following the phosphorylation reaction, the isopropylidene protecting group is removed under acidic conditions to yield [U-¹³C₈]sn-glycero-3-phosphocholine.

• Purification: The final GPC derivative is purified using column chromatography.

Acylation of [U-¹³C₈]sn-glycero-3-phosphocholine with [U-¹³C₁₆]Palmitic Acid

The final step in the synthesis is the esterification of the free hydroxyl groups of [U-¹³C₈]sn-glycero-3-phosphocholine with two equivalents of [U-¹³C₁₆]palmitic acid. This acylation is typically carried out using an excess of the fatty acid in the presence of a coupling agent and a catalyst.

Experimental Protocol: Synthesis of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

• Reaction Setup: In a dry flask under an inert atmosphere, dissolve [U-¹³C₈]sn-glycero-3-phosphocholine, two equivalents of [U-¹³C₁₆]palmitic acid, and a catalytic amount of 4-dimethylaminopyridine (DMAP) in an anhydrous solvent such as chloroform or dichloromethane.

• Addition of Coupling Agent: To this solution, add a solution of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the same solvent.

• Reaction Monitoring: The reaction is stirred at room temperature and its progress is monitored by TLC.

• Work-up and Purification: Upon completion, the reaction mixture is filtered to remove the urea byproduct. The filtrate is then washed with dilute acid and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure. The crude product is purified by silica gel column chromatography to yield the final DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.[1]

Part 3: Purification and Characterization

Rigorous purification and characterization are paramount to ensure the quality and isotopic enrichment of the final product.

Purification

High-performance liquid chromatography (HPLC) is a powerful technique for the final purification of the synthesized phospholipid.[2] A normal-phase silica column with a gradient elution of a chloroform/methanol/water solvent system can effectively separate the desired product from any remaining starting materials or byproducts.

Characterization

Mass Spectrometry (MS): High-resolution mass spectrometry is essential to confirm the molecular weight of the final product and to determine its isotopic purity. The expected monoisotopic mass of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ will be shifted by +40 atomic mass units compared to its unlabeled counterpart. Analysis of the isotopic distribution will provide a quantitative measure of the ¹³C enrichment.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure of the synthesized molecule. The ¹³C NMR spectrum will show signals for all 40 carbon atoms, and their chemical shifts can be compared to those of unlabeled DPPC to verify the structure. The absence of significant signals at the chemical shifts corresponding to ¹²C atoms will further confirm the high isotopic enrichment.[5]

Quantitative Data Summary

Precursor/Product	Molecular Formula	Expected Molecular Weight ( g/mol )	Isotopic Purity Target
[¹³C₃]Glycerol	¹³C₃H₈O₃	95.07	>98%
[U-¹³C₁₆]Palmitic Acid	¹³C₁₆H₃₂O₂	272.31	>98%
[U-¹³C₂]Ethanolamine	¹³C₂H₇NO	63.07	>98%
[U-¹³C₅]Choline	¹³C₅H₁₄NO⁺	109.14	>95%
[U-¹³C₅]Phosphocholine	¹³C₅H₁₅NO₄P⁺	188.11	>95%
[U-¹³C₈]GPC	¹³C₈H₂₁NO₆P⁺	262.18	>95%
DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀	¹³C₄₀H₈₀NO₈P	774.04	>95%

Visualizing the Synthesis Pathway

Synthesis of [U-¹³C₅]Phosphocholine

Caption: Final assembly of the fully ¹³C-labeled DPPC molecule.

Conclusion: A Powerful Tool for Advancing Research

The synthesis of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, while challenging, provides an invaluable tool for the scientific community. This in-depth guide has outlined a feasible and robust synthetic pathway, leveraging both commercially available and synthetically derived uniformly ¹³C-labeled precursors. By following the detailed methodologies for synthesis, purification, and characterization, researchers can confidently produce high-quality labeled DPPC for their specific applications. The ability to trace the metabolic fate of this crucial phospholipid with high precision will undoubtedly continue to fuel discoveries in lipidomics, drug delivery, and our fundamental understanding of cellular processes.

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• 5. 13C NMR spectroscopic analysis of phospholipid metabolism in adrenal chromaffin cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Significance of Isotopically Labeled DPPC

An In-Depth Technical Guide to DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ for Advanced Research Applications

This guide provides an in-depth exploration of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀, a critical tool for researchers, scientists, and drug development professionals. We will delve into its fundamental properties, core applications, and detailed experimental protocols, offering field-proven insights grounded in authoritative scientific principles.

DL-α-Phosphatidylcholine, dipalmitoyl (DPPC) is a saturated phospholipid that is a cornerstone of membrane biology and pharmaceutical science. It is the primary lipid component of pulmonary surfactant, a substance essential for reducing the work of breathing and preventing alveolar collapse[1]. Its well-defined amphipathic nature, consisting of a hydrophilic phosphocholine headgroup and two hydrophobic 16-carbon palmitic acid tails, allows it to self-assemble into stable bilayer structures in aqueous environments, making it an ideal model for studying biological membranes and a principal excipient in liposomal drug delivery systems[1][2].

The introduction of a stable isotope label, specifically the uniform labeling of all 40 carbon atoms with Carbon-13 (¹³C), transforms this fundamental lipid into a powerful analytical probe. DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ allows researchers to trace, differentiate, and quantify the fate of exogenous DPPC within complex biological systems with high precision using mass spectrometry. This capability is indispensable for metabolic flux analysis, lipidomics, and pharmacokinetic studies of lipid-based drug formulations[3][4][5].

It is important to note that a specific, unique CAS Number for the ¹³C₄₀ isotopologue is often not assigned. Instead, the CAS Number for the unlabeled parent compound, 2644-64-6 , is frequently used for reference[3].

Physicochemical Properties and Specifications

The utility of ¹³C₄₀-DPPC is rooted in its distinct physical and chemical characteristics, which are largely identical to its unlabeled counterpart, with the critical exception of its molecular weight. This mass difference is the very basis of its analytical power.

Property	Value	Significance & Rationale
Chemical Formula	*C₄₀H₈₀NO₈P	The asterisk denotes the ¹³C labeling on all 40 carbon atoms[3].
Molecular Weight	773.75 g/mol	This increased mass (compared to ~734 g/mol for unlabeled DPPC) allows for clear differentiation from endogenous lipids in mass spectrometry[1][3].
Labeled CAS Number	Not Assigned (NA)	Researchers should reference the unlabeled CAS number (2644-64-6) for regulatory and database searches[3].
Chemical Purity	Typically ≥95%	High purity is essential to prevent interference from lipid contaminants in sensitive analytical assays[3].
Appearance	White Powder	The physical state is convenient for precise weighing and dissolution in organic solvents for formulation preparation[6].
Phase Transition (Tₘ)	~41°C	Below this temperature, the lipid bilayer is in a rigid gel phase; above it, it is in a more fluid liquid-crystalline phase. This property is crucial for controlling drug permeability and release from liposomes[2].
Storage	Freezer (-20°C)	Storage at low temperatures under inert gas and protected from light is critical to prevent lipid oxidation and degradation[3].

Core Applications in Scientific Research

The ability to distinguish ¹³C₄₀-DPPC from its natural counterparts has unlocked advanced analytical approaches in several key research areas.

Metabolic Flux Analysis and Dynamic Lipidomics

Conventional lipidomics provides a static snapshot of the lipidome at a single point in time[4]. By introducing ¹³C₄₀-DPPC as a tracer, researchers can perform dynamic studies, tracking the movement and transformation of this lipid in real-time. This is particularly powerful in studying the metabolism of lung surfactant, where the universally labeled DPPC can be administered and its breakdown and remodeling into other lipid species can be monitored directly in tissue using techniques like Mass Spectrometry Imaging (MSI)[7][8]. This approach provides unparalleled spatial and metabolic information, revealing how therapeutic surfactants are processed in situ. The labeled lipid also serves as a robust internal standard, correcting for variations during sample preparation and analysis, which significantly improves the accuracy of quantification in complex biological matrices[5][9].

Conceptual workflow for metabolic flux analysis using ¹³C₄₀-DPPC.

Advanced Drug Delivery Systems

DPPC is a foundational component of many liposomal drug formulations, particularly for hydrophobic drugs that suffer from poor aqueous solubility[2]. The rigid nature of the DPPC bilayer below its 41°C phase transition temperature creates a low-permeability membrane, enabling sustained and controlled drug release[2]. By formulating liposomes with ¹³C₄₀-DPPC, drug developers can precisely track the pharmacokinetics of the carrier itself. This allows for studies on:

• Bio-distribution: Where do the liposomes accumulate in the body?

• Stability: How quickly are the liposomes cleared from circulation?

• Metabolism: Are the lipid components of the carrier metabolized, and what is their fate?

This information is vital for optimizing the design of lipid nanoparticles and other lipid-based delivery systems to enhance therapeutic efficacy and minimize off-target effects[].

Key Experimental Methodologies and Protocols

The following protocols provide a validated framework for working with ¹³C₄₀-DPPC. The causality behind each step is explained to ensure robust and reproducible results.

Protocol 1: Preparation of ¹³C₄₀-DPPC Liposomes via Thin-Film Hydration and Sonication

This is a fundamental and widely used method for producing multilamellar vesicles (MLVs), which can then be down-sized to smaller vesicles[2][11].

Principle: The lipid is first dissolved in an organic solvent to ensure a homogenous molecular mixture. The solvent is then evaporated to create a thin, uniform lipid film, maximizing the surface area for hydration. The subsequent addition of an aqueous buffer and agitation leads to the spontaneous formation of lipid bilayers, which close upon themselves to form MLVs. Sonication provides the energy needed to break down these larger structures into smaller, more uniform liposomes.

Materials & Equipment:

• DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

• Chloroform or a 2:1 chloroform:methanol mixture[2]

• Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Probe-tip sonicator[12][13]

• Nitrogen gas source

Step-by-Step Methodology:

• Lipid Dissolution: Accurately weigh the desired amount of ¹³C₄₀-DPPC and dissolve it in the organic solvent in a round-bottom flask. Causality: This step ensures the lipid molecules are fully separated, which is critical for forming a uniform film.

• Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure while rotating the flask in a water bath set to a temperature below the lipid's Tₘ (e.g., 30-35°C)[11]. Causality: Slow, even rotation deposits a thin, homogenous lipid film on the flask wall. Keeping the temperature below Tₘ prevents phase separation if other lipids are included.

• Residual Solvent Removal: Dry the film further under a high vacuum or with a gentle stream of nitrogen gas for at least 1-2 hours to remove any residual solvent[11]. Causality: Residual organic solvent can disrupt bilayer formation and impart toxicity in cellular applications.

• Hydration: Add the aqueous buffer, pre-heated to a temperature above the lipid's Tₘ (e.g., 50-60°C), to the flask[11]. Vortex the flask vigorously. Causality: Hydrating above the Tₘ ensures the lipid bilayers are in a fluid state, which facilitates their peeling from the glass and sealing into vesicles.

• Sonication for Size Reduction: To create smaller vesicles, sonicate the MLV suspension using a probe-tip sonicator. The sonication should be performed in pulses (e.g., 2 seconds on, 2 seconds off) to prevent overheating, for a total sonication time of several minutes[12][13]. The sample should be kept in an ice bath during this process. Causality: The high-frequency energy from the sonicator disrupts the large MLVs, causing them to reform into smaller unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs), depending on the duration and power.

• Recovery: Centrifuge the sample at ~10,000 x g for 3-5 minutes to pellet any titanium particles shed from the sonicator tip and any non-hydrated lipid[12]. Carefully transfer the supernatant containing the liposome suspension to a clean tube.

Workflow for the preparation of ¹³C₄₀-DPPC liposomes.

Protocol 2: General Workflow for ¹³C-Labeled Lipidomics using LC-MS/MS

This protocol outlines the analysis of biological samples to quantify the incorporation and turnover of ¹³C₄₀-DPPC.

Principle: After introducing the labeled lipid to a biological system, total lipids are extracted. High-performance liquid chromatography (LC) separates the complex mixture of lipids before they are ionized and analyzed by a tandem mass spectrometer (MS/MS). The mass spectrometer is programmed to specifically detect the mass of the ¹³C₄₀-DPPC and its metabolic products, allowing for precise quantification relative to their unlabeled, endogenous counterparts.

Step-by-Step Methodology:

• Biological Labeling: Introduce ¹³C₄₀-DPPC to the biological system (e.g., add to cell culture media, administer to an animal model). Harvest samples at various time points[4]. Causality: A time-course experiment is essential for determining rates of synthesis, turnover, and metabolic flux.

• Lipid Extraction: Extract total lipids from the harvested samples using a robust method like the Bligh and Dyer procedure[4]. This involves a biphasic extraction with chloroform, methanol, and water. Causality: This method efficiently partitions lipids into the organic (chloroform) phase, separating them from water-soluble metabolites, proteins, and other cellular components.

  • Homogenize the sample in a monophasic mixture of methanol:chloroform:water.

  • Add additional chloroform and water to induce phase separation.

  • Centrifuge to clarify the phases.

  • Carefully collect the lower, chloroform-rich phase containing the lipids[7][8].

  • Dry the lipid extract under a stream of nitrogen gas.

• Sample Preparation for LC-MS: Reconstitute the dried lipid extract in a suitable solvent for LC analysis (e.g., methanol:chloroform 1:1).

• LC-MS/MS Data Acquisition:

  • Inject the sample onto an appropriate LC column (e.g., a C18 reversed-phase column) to separate lipid species[14].

  • Analyze the eluent using a high-resolution mass spectrometer.

  • Set the instrument to perform precursor ion scanning or multiple reaction monitoring (MRM) to detect the specific phosphocholine headgroup. For unlabeled DPPC, the precursor scan is for m/z 184[7][8]. For ¹³C-labeled choline headgroups, this value will shift accordingly. For fully ¹³C₄₀-labeled DPPC, one would monitor for the intact parent ion.

• Data Analysis:

  • Identify the mass peaks corresponding to unlabeled DPPC and ¹³C₄₀-DPPC.

  • Integrate the peak areas for each isotopologue.

  • Correct for the natural abundance of ¹³C in the unlabeled species[15].

  • Calculate the ratio of labeled to unlabeled lipid at each time point to determine the rate of incorporation and turnover.

Data Analysis: Mass Spectrometric Identification

The key to a successful ¹³C-labeling experiment is the unambiguous identification of the labeled species by mass spectrometry. The mass of ¹³C₄₀-DPPC will be 40 atomic mass units (specifically, 40 x 1.00335 Da) higher than its unlabeled M+0 isotopologue.

Ion Species	Unlabeled m/z (approx.)	Fully ¹³C₄₀-Labeled m/z (approx.)	Significance
Protonated Molecule [M+H]⁺	734.6	774.6	Parent ion used for identification and quantification of the intact lipid.
Sodiated Molecule [M+Na]⁺	756.6	796.6	Often observed adduct in electrospray ionization; a strong signal for quantification[16].
Phosphocholine Headgroup	184.1	189.1 (for ¹³C₅-headgroup)	A characteristic fragment ion used in precursor ion scans to specifically detect all phosphatidylcholines[7][17]. The exact m/z will depend on the labeling pattern of the headgroup portion.

Conclusion

DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ is more than just a reagent; it is an enabling technology for modern biomedical research. Its application in dynamic lipidomics is rewriting our understanding of complex metabolic pathways, from the cellular level to whole organisms. In pharmaceutical development, it provides an unprecedented level of precision for characterizing the behavior of lipid-based drug delivery vehicles. By leveraging the detailed protocols and foundational principles outlined in this guide, researchers can confidently integrate this powerful tool into their workflows to generate high-fidelity, quantitative data, thereby accelerating discovery and innovation.

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A Comprehensive Technical Guide to Dipalmitoyl-¹³C₄₀-Phosphatidylcholine: Properties, Applications, and Methodologies

Abstract This technical guide provides an in-depth analysis of dipalmitoyl-¹³C₄₀-phosphatidylcholine (DPPC-¹³C₄₀), a stable isotope-labeled lipid crucial for advanced research in lipidomics, metabolomics, and drug development. We will dissect its fundamental physicochemical properties, with a core focus on its molecular weight, and explore its principal applications as a metabolic tracer and an internal standard for quantitative mass spectrometry. This document is designed for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven experimental protocols to leverage this powerful analytical tool.

The Foundational Role of Stable Isotope Labeling in Modern Lipidomics

The complexity of the lipidome presents significant analytical challenges, including wide concentration ranges, structural diversity, and matrix-induced signal interference. Stable Isotope Labeling (SIL) has emerged as an indispensable technique to overcome these hurdles.[1] By incorporating heavy isotopes like Carbon-13 (¹³C) into a molecule, we create a chemical twin of the endogenous analyte. This labeled compound is virtually identical in its chemical and physical properties (e.g., solubility, chromatographic retention time) but is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.

This mass difference is the key to its utility. When used as an internal standard, the SIL compound can be "spiked" into a biological sample at a known concentration at the very beginning of the workflow. It experiences the same sample loss, extraction inefficiencies, and ionization suppression or enhancement as the target analyte. By measuring the ratio of the endogenous analyte's signal to the stable isotope standard's signal, precise and accurate quantification can be achieved.[2] Furthermore, introducing ¹³C-labeled precursors into biological systems allows for the direct measurement of biosynthesis, remodeling, and degradation pathways—a practice known as metabolic flux analysis.[1][3]

Physicochemical Properties of Dipalmitoyl-¹³C₄₀-Phosphatidylcholine (DPPC-¹³C₄₀)

To understand the labeled variant, we must first consider its unlabeled analogue, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC). DPPC is a vital phospholipid, renowned as the primary constituent of pulmonary surfactant, which is essential for preventing alveolar collapse during respiration.[4] It is composed of a phosphocholine headgroup, a glycerol backbone, and two 16-carbon saturated fatty acid tails (palmitic acid).

The isotopically labeled version, dipalmitoyl-¹³C₄₀-phosphatidylcholine, is a synthetic form where all 40 carbon atoms of the native molecule have been replaced with the heavy ¹³C isotope.

Molecular Weight: The Core Distinguishing Feature

The defining characteristic of DPPC-¹³C₄₀ is its molecular weight, which is a direct consequence of its isotopic enrichment.

• Unlabeled DPPC (C₄₀H₈₀NO₈P): The molecular weight is calculated using the atomic mass of the most common isotopes (e.g., ¹²C, ¹H, ¹⁶O). This results in a monoisotopic mass of approximately 733.56 g/mol and an average molecular weight of 734.06 g/mol .[5][6]

• Labeled DPPC-¹³C₄₀ (¹³C₄₀H₈₀NO₈P): In this molecule, every ¹²C atom is replaced by a ¹³C atom. The mass of a ¹³C atom is approximately 1.00335 Da greater than a ¹²C atom. With 40 carbon atoms substituted, the mass increases by approximately 40.134 Da. This results in a molecular weight of 773.75 g/mol .[7][8][9]

This significant and well-defined mass shift of ~40 Da makes DPPC-¹³C₄₀ an ideal internal standard, as it eliminates any risk of isotopic overlap with the natural ¹³C abundance of the unlabeled analyte.

Summary of Physicochemical Data

The key properties of both unlabeled and labeled DPPC are summarized in the table below for easy comparison.

Property	Unlabeled DPPC	Dipalmitoyl-¹³C₄₀-PC	Source(s)
Chemical Formula	C₄₀H₈₀NO₈P	¹³C₄₀H₈₀NO₈P	[5][6][7]
Average Molecular Weight	734.06 g/mol	773.75 g/mol	[5][6][7][8]
Unlabeled CAS Number	63-89-8	N/A	[5]
Appearance	White Powder	White to Off-White Solid	[6][10]
Primary Application	Pharmaceutical Excipient, Surfactant	Internal Standard, Metabolic Tracer	[4][7]
Storage Conditions	Below -20°C, sealed, protected from light	Below -20°C, sealed, protected from light	[5][7]

Core Applications in Research and Drug Development

The Gold Standard for Quantitative Lipidomics

The primary application of DPPC-¹³C₄₀ is as an internal standard for the quantification of endogenous DPPC and other structurally similar phosphatidylcholines using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Causality of Experimental Choice: In LC-MS analysis, the efficiency of analyte ionization can vary dramatically between samples due to the presence of other co-eluting molecules—a phenomenon known as the "matrix effect." Because DPPC-¹³C₄₀ has the same chromatographic retention time and ionization efficiency as endogenous DPPC, it accurately reflects and corrects for these variations. Spiking the sample with a known amount of DPPC-¹³C₄₀ allows the concentration of endogenous DPPC to be calculated from the ratio of their respective peak areas, providing highly accurate and reproducible results.

Illuminating Metabolism with Tracer Studies

DPPC-¹³C₄₀ serves as a powerful tool for tracing metabolic pathways. In these experiments, the labeled compound is introduced into a biological system, such as cell culture or an in vivo model.[11][12] Mass spectrometry is then used to track the appearance of the ¹³C label in various downstream lipid species.

Field-Proven Insight: For example, researchers have used universally ¹³C-labeled DPPC to study the metabolism and turnover of therapeutic pulmonary surfactants directly in lung tissue.[12][13][14] By tracking the ¹³C-labeled backbone and acyl chains, they can visualize how the therapeutic surfactant is processed, remodeled into other lipid types (like polyunsaturated PCs), and cleared over time.[13][14] This provides critical pharmacokinetic and pharmacodynamic data that is unattainable with non-labeled compounds.

Experimental Workflow: Quantification of Endogenous DPPC in Human Plasma

This section provides a detailed, self-validating protocol for the quantification of DPPC in human plasma using DPPC-¹³C₄₀ as an internal standard.

Caption: Workflow for DPPC quantification using a stable isotope-labeled internal standard.

Protocol Steps:

1. Preparation of Standards and Samples

• Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of DPPC-¹³C₄₀ in chloroform:methanol (2:1, v/v). Store at -20°C. From this, prepare a working solution of 10 µg/mL in methanol.

• Calibration Standards: Prepare a 1 mg/mL stock of unlabeled DPPC. Perform serial dilutions in methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL. Spike each calibrator with the IS working solution to a final concentration of 100 ng/mL.

• Sample Preparation: Thaw plasma samples on ice. In a microcentrifuge tube, add 10 µL of the 10 µg/mL IS working solution to 90 µL of plasma. Vortex briefly. This step is critical; adding the IS early ensures it undergoes all subsequent extraction steps alongside the analyte.

2. Lipid Extraction (Folch Method)

• To the 100 µL of spiked plasma, add 2 mL of chloroform:methanol (2:1, v/v).

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Add 400 µL of water to induce phase separation. Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes. Three layers will form: an upper aqueous/methanol layer, a protein disk, and a lower chloroform layer containing the lipids.

• Carefully collect the lower organic layer using a glass Pasteur pipette, avoiding the protein interface.

• Dry the collected solvent under a gentle stream of nitrogen.

• Reconstitute the dried lipid film in 100 µL of mobile phase (e.g., methanol:acetonitrile 1:1, v/v) for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm). Rationale: A C18 column effectively separates lipids based on the hydrophobicity of their acyl chains.
  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.
  • Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid.
  • Gradient: A typical gradient runs from 30% B to 100% B over 15 minutes.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).
  • Analysis Mode: Multiple Reaction Monitoring (MRM). Rationale: MRM provides exceptional sensitivity and selectivity by monitoring a specific precursor-to-product ion transition.
  • MRM Transitions:

  • Endogenous DPPC: Precursor ion m/z 734.6 → Product ion m/z 184.1 (corresponding to the phosphocholine headgroup).

  • DPPC-¹³C₄₀ (IS): Precursor ion m/z 774.6 → Product ion m/z 189.1 (corresponding to the ¹³C₅-labeled phosphocholine headgroup).[12]

4. Data Processing and Quantification

• Integrate the chromatographic peak areas for both the endogenous DPPC (734.6→184.1) and the IS (774.6→189.1) transitions at the expected retention time.

• Calculate the Peak Area Ratio (PAR) for each sample and calibrator: PAR = Area(DPPC) / Area(DPPC-¹³C₄₀).

• Generate a calibration curve by plotting the PAR of the standards against their known concentrations. Apply a linear regression with 1/x² weighting.

• Determine the concentration of DPPC in the plasma samples by interpolating their PAR values from the calibration curve.

Conclusion

Dipalmitoyl-¹³C₄₀-phosphatidylcholine is more than just a molecule with a specific molecular weight; it is a precision tool that enables researchers to achieve a level of accuracy and depth in lipid analysis that was previously unattainable. Its well-defined mass shift, coupled with its chemical identity to endogenous DPPC, makes it the definitive standard for quantitative mass spectrometry and a versatile tracer for metabolic research. By understanding its properties and employing robust, validated workflows as described in this guide, scientists and drug developers can confidently generate high-quality data to advance our understanding of lipid metabolism in health and disease.

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A Technical Guide to the Isotopic Purity of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

Introduction: The Critical Role of Isotopic Purity in Scientific Research and Drug Development

In the realms of advanced scientific research and pharmaceutical development, precision is paramount. Stable isotope-labeled compounds, such as DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, are indispensable tools for elucidating metabolic pathways, understanding drug disposition, and serving as internal standards for quantitative analysis.[1][2] The utility of these labeled molecules is directly proportional to their isotopic purity—the degree to which the intended isotope has replaced the naturally abundant isotope at specific atomic positions.

This technical guide provides an in-depth exploration of the isotopic purity of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, a uniformly ¹³C-labeled phospholipid. We will delve into the analytical methodologies for its characterization, the rationale behind experimental choices, and the interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds and require a comprehensive understanding of their quality assessment.

Understanding DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

DL-α-phosphatidylcholine, dipalmitoyl (DPPC) is a major constituent of cellular membranes and the primary component of pulmonary surfactant.[3][4] The isotopically labeled form, with all 40 carbon atoms substituted with ¹³C, provides a powerful tool for metabolic research and lipidomics.[3][5][6] Its chemical and isotopic purity are critical for the accuracy and reliability of experimental outcomes. Commercially available DL-α-Phosphatidylcholine, dipalmitoyl (U-¹³C₄₀, 98%) typically has a chemical purity of 95%.[3][7][8][9]

Property	Value	Source
Molecular Formula	C₄₀H₈₀NO₈P	[3]
Molecular Weight	773.75 g/mol	[3]
Isotopic Enrichment	98% (¹³C)	[3][5][7][8][9]
Chemical Purity	≥95%	[3][5][7][8][9]
Storage	-20°C, protected from light	[3]

Analytical Methodologies for Isotopic Purity Determination

The two primary techniques for assessing the isotopic purity of ¹³C-labeled phospholipids are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[8] Each method offers unique advantages and provides complementary information.

Mass Spectrometry: A Quantitative Approach

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio (m/z) of ions. For isotopically labeled compounds, MS can distinguish between molecules with different numbers of heavy isotopes, providing a detailed distribution of isotopologues.[10][11][12] High-resolution mass spectrometry, such as Orbitrap-based MS, is particularly powerful for resolving complex isotopic patterns.[13]

Caption: Workflow for Isotopic Purity Analysis by Mass Spectrometry.

• Sample Preparation:

  • Accurately weigh a small amount of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

  • Dissolve the sample in a suitable solvent system, such as a chloroform/methanol mixture. The choice of solvent is critical to ensure complete dissolution and compatibility with the electrospray ionization source.

  • Dilute the sample to a final concentration appropriate for the mass spectrometer being used (typically in the low µg/mL to ng/mL range).

• Instrument Setup and Data Acquisition:

  • Calibrate the mass spectrometer to ensure high mass accuracy.

  • Set the electrospray ionization (ESI) source parameters (e.g., spray voltage, capillary temperature) to optimize the signal for phospholipids. Positive ion mode is typically used for phosphatidylcholines.

  • Acquire the full scan mass spectrum over a relevant m/z range that includes the expected isotopologues of the labeled compound. High-resolution instrumentation is crucial to resolve the isotopic peaks from potential interferences.[10]

• Data Analysis and Purity Calculation:

  • Identify the cluster of peaks corresponding to the isotopologues of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀. The most abundant peak should correspond to the fully labeled molecule (all 40 carbons as ¹³C).

  • Measure the intensity of each isotopologue peak (M, M+1, M+2, etc., relative to the unlabeled molecule).

  • Correct the observed intensities for the natural abundance of ¹³C (approximately 1.1%).[11] This is a critical step to accurately determine the enrichment from the labeling itself.

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = (Intensity of the fully labeled peak / Sum of intensities of all isotopologue peaks) x 100

The mass spectrum will show a distribution of peaks, with the most intense peak representing the fully ¹³C₄₀-labeled molecule. The presence of lower mass isotopologues (e.g., ¹³C₃₉, ¹³C₃₈) indicates incomplete labeling during synthesis. The relative intensities of these peaks allow for a precise quantification of the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Structural and Quantitative Tool

NMR spectroscopy provides detailed structural information and can be used for quantitative analysis.[14] For ¹³C-labeled compounds, ¹³C NMR is particularly informative. The presence and integration of signals in the ¹³C spectrum provide a direct measure of the ¹³C content at each carbon position. ³¹P NMR can also be used for the quantitative analysis of phospholipids.[15][16][17][18]

Caption: Workflow for Isotopic Purity Analysis by NMR Spectroscopy.

• Sample Preparation:

  • Dissolve a precisely weighed amount of the labeled phospholipid in a deuterated solvent (e.g., a mixture of deuterated chloroform and methanol). The deuterated solvent is necessary to avoid large solvent signals in the ¹H spectrum and for the instrument's lock system.

  • Transfer the solution to a high-precision NMR tube.

• Instrument Setup and Data Acquisition:

  • Tune and shim the NMR spectrometer to ensure a homogeneous magnetic field.

  • Acquire a quantitative ¹³C NMR spectrum. This requires a long relaxation delay between pulses to ensure complete relaxation of all carbon nuclei for accurate integration.

  • Optionally, acquire a ³¹P NMR spectrum for quantitative analysis of the phospholipid content.

• Data Processing and Analysis:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the area under each peak in the ¹³C spectrum. The integral of each signal is directly proportional to the number of ¹³C nuclei contributing to it.

  • For isotopic purity, compare the integral of the signals from the labeled compound to any residual signals at the chemical shifts corresponding to the unlabeled compound.

Challenges and Considerations in Isotopic Purity Analysis

Several factors can influence the accuracy of isotopic purity determination:

• Natural Abundance of Isotopes: The natural abundance of ¹³C (and other isotopes like ²H and ¹⁷O) must be accounted for in the calculations to avoid overestimating the isotopic enrichment.[11]

• Mass Discrimination Effects: In mass spectrometry, lighter isotopes may be detected with slightly higher efficiency than heavier isotopes. This effect should be minimized through proper instrument calibration and tuning.

• Incomplete Synthesis: The chemical synthesis of uniformly labeled complex molecules like DPPC is challenging, and incomplete labeling can occur, leading to a distribution of isotopologues.[19]

• Sample Purity: The presence of chemical impurities can interfere with the analysis, especially in mass spectrometry where impurities might have overlapping m/z values.

Conclusion: Ensuring Data Integrity through Rigorous Quality Assessment

The determination of isotopic purity is a critical quality control step for any research or development activity involving isotopically labeled compounds. A thorough understanding of the principles and practical aspects of mass spectrometry and NMR spectroscopy enables scientists to confidently assess the quality of their labeled reagents. This, in turn, ensures the accuracy, reproducibility, and overall integrity of their experimental data, which is the cornerstone of scientific advancement and the development of safe and effective pharmaceuticals.[1][20]

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• Romsdahl, T. B., et al. (2021). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 11(3), 148. [Link]

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A Senior Application Scientist's Guide to Dipalmitoyl-¹³C₄₀-Phosphatidylcholine: Ensuring Accuracy in Quantitative Lipidomics

Abstract

In the intricate landscape of lipidomics, achieving accurate and reproducible quantification of lipid species is a paramount challenge. The complexity of biological matrices, coupled with the inherent variability of analytical techniques like mass spectrometry, necessitates a rigorous approach to data normalization. This in-depth technical guide focuses on the pivotal role of stable isotope-labeled internal standards, with a specific emphasis on dipalmitoyl-¹³C₄₀-phosphatidylcholine (¹³C₄₀-DPPC). We will explore the fundamental principles of its application, provide detailed, field-tested protocols for its use in a typical LC-MS/MS workflow, and discuss the critical scientific reasoning behind each step. This guide is intended for researchers, scientists, and drug development professionals seeking to enhance the precision and reliability of their lipidomics data.

The Quantification Conundrum in Lipidomics

Lipidomics aims to comprehensively identify and quantify the myriad of lipid species within a biological system.[1] However, the journey from a biological sample to a reliable quantitative result is fraught with potential sources of error. Variations can be introduced at multiple stages, including lipid extraction efficiency, sample handling, and instrument response.[2][3] One of the most significant challenges in electrospray ionization mass spectrometry (ESI-MS) is the phenomenon of ion suppression , where the ionization efficiency of a target analyte is altered by the presence of co-eluting matrix components.[4][5]

To surmount these obstacles, the use of a proper internal standard (IS) is not just recommended; it is essential for high-quality quantitative analysis.[6][7] An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but is distinguishable by the mass spectrometer. Stable isotope-labeled (SIL) lipids, which are nearly identical to their endogenous counterparts but have a higher mass due to the incorporation of heavy isotopes like ¹³C or ²H, are considered the gold standard.[8][9]

Dipalmitoyl-¹³C₄₀-Phosphatidylcholine: The Standard of Choice

Dipalmitoylphosphatidylcholine (DPPC) is a ubiquitous saturated phospholipid, notable for its role as the primary component of pulmonary surfactant.[10][11][12] Its structure consists of a phosphatidylcholine headgroup and two 16-carbon saturated acyl chains (palmitic acid).[13]

Dipalmitoyl-¹³C₄₀-phosphatidylcholine (¹³C₄₀-DPPC) is the synthetic, heavy-isotope-labeled analog of DPPC, where all 40 carbon atoms in the two palmitoyl chains are replaced with the ¹³C isotope.

Property	Value
Chemical Formula	¹³C₄₀H₈₀NO₈P
Molecular Weight	773.75 g/mol [14]
Unlabeled MW	734.04 g/mol [10]
Mass Difference	+40 Da
Application	Internal Standard for Lipidomics, Metabolism Studies[14]

Why is ¹³C₄₀-DPPC an effective internal standard?

• Chemical Homology: It behaves almost identically to endogenous phosphatidylcholines (PCs) during lipid extraction and chromatography due to its identical headgroup and similar acyl chain properties.[8] This ensures that any sample loss or variability experienced by the endogenous PCs is mirrored by the standard.

• Co-elution: In reversed-phase liquid chromatography, it co-elutes closely with other long-chain saturated and mono-unsaturated PCs, ensuring it is present in the ESI source at the same time to correct for matrix effects.

• Clear Mass Shift: The +40 Da mass difference provides a clean, unambiguous signal that is easily resolved from the isotopic envelope of any naturally occurring lipid, preventing spectral overlap.

• Stability: The ¹³C label is stable and does not exchange, unlike deuterium labels which can sometimes be more labile.

The Principle of Internal Standardization in Lipidomics

The core principle is to add a known quantity of the internal standard (¹³C₄₀-DPPC) to every sample at the earliest possible stage—typically before lipid extraction. The standard undergoes every subsequent step alongside the endogenous lipids. In the final LC-MS/MS analysis, the instrument response (peak area) of the endogenous lipid is measured relative to the response of the internal standard.

This ratio (Analyte Area / IS Area) is used for quantification. Because both analyte and standard are affected proportionally by variations in extraction recovery or ion suppression, the ratio remains constant and directly proportional to the initial concentration of the analyte. This effectively cancels out a significant portion of the experimental error.[2]

Fig 1. Conceptual workflow of internal standardization in lipidomics.

Experimental Workflow: A Step-by-Step Technical Protocol

This section details a robust workflow for the quantification of phosphatidylcholines in human plasma using ¹³C₄₀-DPPC as an internal standard.

Reagents and Materials

• Solvents: Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Chloroform (CHCl₃), Isopropanol (IPA), Acetonitrile (ACN), Water (all LC-MS grade).

• Internal Standard: Dipalmitoyl-¹³C₄₀-phosphatidylcholine (¹³C₄₀-DPPC).

• Additives: Ammonium formate, Formic acid.

• Hardware: Glass vials with Teflon-lined caps, Hamilton syringe, vortex mixer, centrifuge, nitrogen evaporator, LC-MS/MS system (e.g., Q-TOF or Triple Quadrupole).

Protocol 1: Lipid Extraction (MTBE Method)

The methyl-tert-butyl ether (MTBE) extraction method is a widely used alternative to classic Bligh-Dyer or Folch protocols, offering similar or better recoveries for most lipid classes with the operational advantage that the lipid-rich organic phase forms the upper layer.[15][16][17]

• Sample Preparation: Aliquot 20 µL of human plasma into a 2 mL glass tube.

• Internal Standard Spiking:

  • Prepare a stock solution of ¹³C₄₀-DPPC in Methanol (e.g., 1 mg/mL).

  • Create a working spiking solution (e.g., 10 µg/mL in Methanol).

  • Add 10 µL of the working spiking solution to the 20 µL plasma sample.

  • Scientist's Note: This is the most critical step for quantification. The IS must be added before any extraction solvents to account for all subsequent variations. The amount added should be optimized to be within the linear dynamic range of the instrument and comparable to the expected level of endogenous PCs.

• One-Phase Extraction: Add 1.5 mL of Methanol to the sample. Vortex vigorously for 1 minute. This step precipitates proteins and begins to solubilize lipids.[16]

• Organic Solvent Addition: Add 5 mL of MTBE. Cap the tube securely and incubate for 1 hour at room temperature on a shaker. This ensures thorough interaction between the solvent and the sample matrix.[16]

• Phase Separation: Induce phase separation by adding 1.25 mL of LC-MS grade water. Vortex for 20 seconds.[16]

• Centrifugation: Centrifuge the sample at 1,000 x g for 10 minutes. Three distinct layers will form: the upper organic (MTBE) phase containing the lipids, a lower aqueous phase, and a solid protein pellet at the bottom.[15][16]

• Collection: Carefully collect the upper organic phase using a glass Pasteur pipette or Hamilton syringe and transfer it to a new glass tube. Avoid disturbing the protein pellet.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid film in 100 µL of a suitable injection solvent, such as Acetonitrile/Isopropanol (70:30, v/v). Vortex briefly and transfer to an LC vial for analysis.

Fig 2. Step-by-step MTBE lipid extraction workflow.

Protocol 2: LC-MS/MS Analysis

This protocol outlines a general method for phospholipid analysis using a C18 reversed-phase column coupled to a mass spectrometer.

• Chromatographic Separation:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate.[18]

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 30% B, ramp to 100% B over 15 minutes, hold for 5 minutes, then re-equilibrate.

  • Scientist's Note: The gradient is designed to separate lipids based on their hydrophobicity. Less hydrophobic lipids (shorter, more unsaturated chains) elute first, followed by more hydrophobic ones (longer, more saturated chains). Ammonium formate is added to promote the formation of [M+HCOO]⁻ adducts in negative mode and [M+NH₄]⁺ adducts in positive mode, leading to better sensitivity and reproducibility.

• Mass Spectrometry (Positive Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Full Scan (MS1) from m/z 300-1200 followed by data-dependent MS/MS (ddMS2).

  • Targeted Analysis (MRM on a Triple Quadrupole):

    • Endogenous DPPC (16:0/16:0): Precursor m/z 734.6 → Product m/z 184.1 (Phosphocholine headgroup).

    • ¹³C₄₀-DPPC (IS): Precursor m/z 774.6 → Product m/z 184.1 (Phosphocholine headgroup).

  • Scientist's Note: The precursor ion scan for m/z 184.1 is a classic method for specifically detecting all phosphatidylcholine species in a complex mixture.[19][20] For quantification, Multiple Reaction Monitoring (MRM) is highly specific and sensitive.

Data Processing and Advanced Considerations

• Peak Integration: Integrate the chromatographic peak areas for both the endogenous lipid (e.g., DPPC at m/z 734.6) and the internal standard (¹³C₄₀-DPPC at m/z 774.6).

• Response Factor: While ¹³C₄₀-DPPC is an excellent standard for endogenous DPPC, its response factor may not be identical for PCs with different acyl chains (e.g., a short, polyunsaturated PC). Ionization efficiency can be influenced by chain length and degree of unsaturation.[4][5] For the most accurate quantification across the entire PC class, a calibration curve using a range of SIL standards representing different chain lengths and unsaturations is ideal.

• In-Source Fragmentation: High source energies in the mass spectrometer can cause lipids to fragment before mass analysis, potentially leading to misidentification.[21] For example, a phosphatidylcholine can lose a methyl group (-15 Da). Optimization of source parameters is crucial to minimize these artifacts.

Conclusion

The use of stable isotope-labeled internal standards like dipalmitoyl-¹³C₄₀-phosphatidylcholine is indispensable for overcoming the inherent challenges of quantitative lipidomics. By accounting for variability in sample preparation and correcting for matrix-induced ion suppression, ¹³C₄₀-DPPC provides a robust anchor for reliable and reproducible data. The detailed workflows and scientific principles outlined in this guide serve as a foundational resource for researchers aiming to achieve the highest level of accuracy in their lipidomics studies, ultimately enabling more confident biological interpretations and discoveries.

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An In-depth Technical Guide to the Stereochemistry of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀

This guide provides a comprehensive technical overview of DL-α-phosphatidylcholine, with a specific focus on the dipalmitoyl species and the stereochemical implications of ¹³C isotopic labeling. It is intended for researchers, scientists, and drug development professionals engaged in lipidomics, membrane biophysics, and the development of lipid-based drug delivery systems.

Foundational Concepts: Structure and Stereochemistry of Phosphatidylcholine

Phosphatidylcholines (PCs) are a class of phospholipids that are major components of biological membranes.[1] The molecule is amphipathic, possessing a hydrophilic "head" and a hydrophobic "tail," which allows for the formation of lipid bilayers.[1]

The Glycerol Backbone and Stereospecific Numbering (sn)

The core of a phosphatidylcholine molecule is a glycerol backbone. To unambiguously describe the stereochemistry of glycerophospholipids, the "stereospecific numbering" (sn) system is employed.[2][3] In a Fischer projection with the C2 hydroxyl group pointing to the left, the carbons are numbered 1, 2, and 3 from top to bottom.[3] This nomenclature is crucial as the substitution pattern on the glycerol backbone determines the chirality of the molecule.[4]

• sn-1 and sn-2 positions: These are esterified with fatty acids, forming the hydrophobic tail. In dipalmitoylphosphatidylcholine (DPPC), both positions are occupied by palmitic acid, a 16-carbon saturated fatty acid.[1]

• sn-3 position: This is esterified with a phosphate group, which is in turn linked to a choline head group.[5]

The naturally occurring form of glycerophospholipids is typically the L-α-stereoisomer, which corresponds to a 1,2-diacyl-sn-glycero-3-phosphocholine.[5] The "α" designation refers to the phosphate group being attached to the terminal primary hydroxyl group of the glycerol backbone. The term "DL-α-phosphatidylcholine" indicates a racemic mixture, containing equal amounts of the D and L enantiomers.[6] The D-enantiomer is the 2,3-diacyl-sn-glycero-1-phosphocholine.

Diagram 1: Stereochemistry of D- and L-dipalmitoylphosphatidylcholine

Caption: Fischer projections of L- and D-dipalmitoylphosphatidylcholine.

Physicochemical Properties of Dipalmitoylphosphatidylcholine

DPPC is a saturated phospholipid, meaning its fatty acid tails lack double bonds. This allows for tight packing in lipid bilayers, resulting in a relatively high phase transition temperature (Tm) of approximately 41°C.[7] Below this temperature, DPPC exists in a gel-like, more ordered state, while above it, it transitions to a liquid-crystalline, more fluid state.[7] The physical properties of enantiomers are identical, except for their interaction with polarized light; they rotate plane-polarized light in opposite directions.[8] Their chemical properties are also identical, except when reacting with other chiral molecules.[8]

¹³C₄₀ Isotopic Labeling: A Tool for Tracking and Quantification

Stable isotope labeling is a powerful technique in metabolic research and drug development.[9] In dipalmitoyl-¹³C₄₀-phosphatidylcholine, all 40 carbon atoms of the dipalmitoyl phosphatidylcholine molecule are replaced with the stable isotope ¹³C. This uniform labeling provides a distinct mass shift, allowing for its unambiguous detection and quantification by mass spectrometry, even in complex biological matrices.[10]

Applications of ¹³C-labeled DPPC:

• Metabolic Flux Analysis: Tracing the incorporation and turnover of the labeled lipid in biological systems to understand metabolic pathways.[9]

• Drug Delivery and Pharmacokinetics: Following the fate of lipid-based drug delivery vehicles, such as liposomes, in vivo.[11]

• Quantitative Bioanalysis: Serving as an ideal internal standard for mass spectrometry-based quantification of endogenous DPPC, as it co-elutes with the analyte and compensates for matrix effects and ionization suppression.

Analytical Workflows for Stereochemical Characterization

The analysis of a DL-racemic mixture of dipalmitoyl-¹³C₄₀-phosphatidylcholine requires techniques that can differentiate between the D and L enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the primary method for separating enantiomers.[12] However, the separation of phosphatidylcholine enantiomers is notoriously challenging due to their similar physicochemical properties.[13][14]

3.1.1. Experimental Protocol: Chiral HPLC of DPPC Enantiomers (A Representative Method)

This protocol is based on general principles of chiral chromatography for lipids, as a specific, validated protocol for dipalmitoylphosphatidylcholine is not widely available in the literature. Optimization will be required.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV or Evaporative Light Scattering Detector (ELSD).

  • Chiral Stationary Phase (CSP) column: Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel® or Chiralpak® series), have shown promise for glycerolipid separations.[13]

• Mobile Phase: A non-polar mobile phase, such as a mixture of hexane and isopropanol, is typically used for normal-phase chiral separations. Gradient elution may be necessary to achieve resolution.

• Sample Preparation:

  • Dissolve the DL-dipalmitoyl-¹³C₄₀-phosphatidylcholine sample in the mobile phase or a compatible solvent at a known concentration.

  • Filter the sample through a 0.22 µm PTFE syringe filter before injection.

• Chromatographic Conditions (Starting Point for Method Development):

  • Column: Chiralpak® IA or similar polysaccharide-based chiral column.

  • Mobile Phase: Hexane:Isopropanol (90:10, v/v). A gradient to a higher percentage of isopropanol may be necessary.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25°C (thermostatically controlled).

  • Detection: ELSD or UV at a low wavelength (e.g., 205 nm).

• Data Analysis:

  • Identify the two peaks corresponding to the D and L enantiomers.

  • Calculate the resolution factor (Rs) to assess the quality of the separation. An Rs value ≥ 1.5 indicates baseline separation.

  • Determine the relative abundance of each enantiomer by integrating the peak areas.

3.1.2. Causality in Experimental Choices:

• Chiral Stationary Phase: The CSP provides a chiral environment that interacts differently with the D and L enantiomers, leading to differential retention times. Polysaccharide-based CSPs are effective for a wide range of chiral compounds due to their complex three-dimensional structures.

• Mobile Phase: The choice of a non-polar mobile phase in normal-phase chromatography enhances the interaction of the polar phosphatidylcholine headgroup with the stationary phase, which can be crucial for chiral recognition.

• Derivatization (Optional): For difficult separations, derivatization of the phosphate or choline headgroup with a chiral derivatizing agent can create diastereomers that are more easily separated on a non-chiral column.[15] However, this adds complexity to the sample preparation and requires a stable, enantiomerically pure derivatizing agent.[15]

Diagram 2: Experimental Workflow for Chiral HPLC Analysis

Caption: A generalized workflow for the chiral HPLC analysis of DPPC enantiomers.

Mass Spectrometry (MS)

While conventional mass spectrometry cannot distinguish between enantiomers, specialized techniques can provide structural information to differentiate isomers, including sn-positional isomers.[16][17] For enantiomeric differentiation, MS is typically coupled with a chiral separation technique like HPLC.

3.2.1. Fragmentation Analysis:

The fragmentation pattern of dipalmitoylphosphatidylcholine in tandem MS (MS/MS) can provide structural information.[18][19] In positive ion mode, a characteristic fragment at m/z 184.07, corresponding to the phosphocholine headgroup, is often observed.[9] While this is not useful for stereoisomer differentiation, fragmentation of the glycerol backbone and fatty acid chains can, in some cases, provide clues about the substitution pattern. Recent advances, such as gas-phase ion/ion reactions, can provide more detailed structural information, including the positions of fatty acyl tails.[16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structure elucidation.

• ¹³C NMR: The ¹³C NMR spectrum of dipalmitoylphosphatidylcholine shows distinct signals for the carbonyl carbons, the glycerol backbone carbons, the choline headgroup carbons, and the aliphatic carbons of the palmitoyl chains.[6] In a standard achiral solvent, the ¹³C NMR spectra of the D and L enantiomers are identical. However, in the presence of a chiral solvating agent or a chiral shift reagent, it may be possible to induce separate signals for the enantiomers.

• ³¹P NMR: ³¹P NMR is highly sensitive to the chemical environment of the phosphorus atom and can be used to study the headgroup conformation and dynamics. As with ¹³C NMR, chiral auxiliaries would be necessary to differentiate enantiomers.

Table 1: Representative ¹³C NMR Chemical Shifts for Dipalmitoylphosphatidylcholine

Carbon Atom	Chemical Shift (ppm)
Carbonyl (C=O)	~173
Glycerol CH₂-O-P	~66
Glycerol CH-O-C=O	~70
Glycerol CH₂-O-C=O	~63
Choline N⁺(CH₃)₃	~54
Choline CH₂-N⁺	~60
Choline CH₂-O-P	~60
Palmitoyl CH₂	14-34
Palmitoyl CH₃	~14
Note: Chemical shifts can vary depending on the solvent and other experimental conditions.

Applications in Drug Development

The use of well-characterized, stereochemically pure, and isotopically labeled lipids is critical in drug development, particularly for lipid-based formulations.[11]

• Liposome Formulation: The stereochemistry of phospholipids can influence the packing and stability of liposomes, which are widely used as drug delivery vehicles.[1]

• Pharmacokinetic Studies: ¹³C-labeled lipids allow for precise tracking of the absorption, distribution, metabolism, and excretion (ADME) of lipid-based drug carriers without the use of radioactive isotopes.[20]

• Understanding Drug-Membrane Interactions: Studying the interaction of drugs with membranes composed of stereochemically defined phospholipids can provide insights into mechanisms of action and potential toxicity.

Conclusion

The stereochemistry of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a critical consideration for its application in research and drug development. The use of stereospecific numbering (sn) provides a clear and unambiguous way to define the D and L enantiomers. While the analytical separation and characterization of these enantiomers present challenges, techniques such as chiral HPLC, coupled with mass spectrometry and NMR in the presence of chiral auxiliaries, can provide the necessary tools for their differentiation and quantification. The availability of uniformly ¹³C-labeled standards is invaluable for quantitative studies of lipid metabolism and the pharmacokinetics of lipid-based drug delivery systems.

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• 10. Syntheses of 1,2-di-O-palmitoyl-sn-glycero-3-phosphocholine (DPPC) and analogs with 13C- and 2H-labeled choline head groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PHOSPHOLIPIDS. PHYSICOCHEMICAL PROPERTIES OF PHOSPHOLIPIDS | Общественные науки в современном мире: теоретические и практические исследования [inlibrary.uz]
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• 20. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Technical Guide to Sourcing and Application of Specialized Phospholipids: DL-α-Phosphatidylcholine and Dipalmitoyl-¹³C₄₀-Phosphatidylcholine

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Phosphatidylcholines in Advanced Research

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic cell membranes, forming the fundamental structural basis of the lipid bilayer.[1][2][3][4] Beyond their structural role, they are central to cellular signaling, serving as precursors for a host of bioactive lipid messengers like lysophosphatidylcholine, phosphatidic acid, and diacylglycerol.[1][3] This dual function makes them indispensable in drug delivery systems, diagnostics, and metabolic research.

This guide provides a focused examination of two specific phosphatidylcholines: the widely used formulation excipient, DL-α-Phosphatidylcholine, and the high-precision research tool, Dipalmitoyl-¹³C₄₀-Phosphatidylcholine. We will explore their unique characteristics, navigate the commercial supplier landscape, and provide detailed protocols for their application, empowering researchers to make informed decisions for their experimental and developmental needs.

Section 1: Understanding the Core Molecules

A precise understanding of the molecular structure and properties of these lipids is critical for their effective application.

DL-α-Phosphatidylcholine: The Workhorse of Lipid Formulations

DL-α-Phosphatidylcholine is a glycerophospholipid composed of a glycerol backbone, two fatty acid chains, and a phosphocholine head group.[5][6] The "DL" designation signifies that it is a racemic mixture, containing both the naturally occurring D (L-α) and the unnatural L (D-α) stereoisomers at the second carbon of the glycerol backbone. This is typically indicative of a synthetic origin or a purification process that does not separate the stereoisomers.

Its amphipathic nature—possessing a hydrophilic head and hydrophobic tails—is the cornerstone of its utility, enabling the self-assembly of lipid bilayers in aqueous environments.[5][7] This property makes it a primary component in the construction of liposomes and lipid nanoparticles (LNPs), which are versatile carriers for drug delivery.[7][8][9] Phosphatidylcholine derived from natural sources like soy or egg yolk features a heterogeneous mixture of fatty acid chains, which influences the fluidity and stability of the resulting membrane.[1][3][10] Synthetic versions, however, can be produced with defined fatty acid compositions.

Dipalmitoyl-¹³C₄₀-Phosphatidylcholine: The Precision Tool for Metabolic Insight

Dipalmitoyl-¹³C₄₀-Phosphatidylcholine is a highly specialized, synthetic phospholipid. Its key features are:

• Defined Acyl Chains: It contains two saturated 16-carbon palmitic acid chains (dipalmitoyl).

• Stable Isotope Labeling: The "¹³C₄₀" indicates that all 40 carbon atoms in the two palmitoyl chains are the heavy isotope, carbon-13.

These stable isotope-labeled lipids are chemically and biologically indistinguishable from their natural counterparts but possess a greater mass.[][12] This mass difference allows them to be unequivocally identified and quantified by mass spectrometry (MS).[][12] Consequently, they are invaluable tools for metabolic flux analysis, enabling researchers to trace the absorption, distribution, metabolism, and excretion (ADME) of lipids within complex biological systems.[][][14] This provides dynamic information on lipid synthesis, turnover, and transport that is unattainable with conventional methods.[12][14]

Section 2: Commercial Supplier Landscape and Quality Considerations

Selecting a supplier involves more than just sourcing a catalog number; it requires careful consideration of purity, documentation, and batch-to-batch consistency, especially when moving from basic research to preclinical and clinical applications.

Comparative Table of Commercial Suppliers

The following table summarizes prominent commercial suppliers for both DL-α-Phosphatidylcholine and its isotopically labeled dipalmitoyl variant. This is not an exhaustive list but represents key players in the specialty chemical and research markets.

Supplier	Product Focus	Typical Purity	Key Features & Notes
Sigma-Aldrich (Merck)	DL-α-Phosphatidylcholine (from various sources)	≥99% (TLC) for purified grades[15]	Offers various grades, from crude extracts (e.g., from egg yolk with ~60% PC) to highly purified synthetic versions.[1] Excellent documentation.
MedChemExpress	Dipalmitoyl-¹³C₄₀-Phosphatidylcholine	>95%	Specializes in bioactive small molecules and their isotopically labeled counterparts for research use.[16][17][18][19]
Cambridge Isotope Laboratories, Inc. (CIL)	Dipalmitoyl-¹³C₄₀-Phosphatidylcholine	Chemical Purity >95%	A leading manufacturer of stable isotopes and isotopically labeled compounds for research and diagnostic applications.[20]
Avanti Polar Lipids	High-purity synthetic and natural phospholipids	>99%	Gold standard for high-purity lipids for membrane research and liposome formulation. Offers cGMP grades.
BOC Sciences	Custom synthesis of stable isotope-labeled lipids	Custom	Provides services for custom labeling with ¹³C, ²H, and ¹⁵N, offering flexibility for specific research needs.[]
US Biological Life Sciences	DL-α-Phosphatidylcholine (dipalmitoyl)	>95%	Supplies a range of biochemicals for life science research, including specific synthetic phospholipids.[21]

Critical Quality Attributes (CQAs) for Researchers

When evaluating a supplier, professionals must scrutinize the Certificate of Analysis (CoA) for the following parameters:

• Chemical Purity: This is the percentage of the desired lipid relative to other lipids. It is often determined by High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).[22] High purity is essential for creating reproducible formulations and avoiding confounding experimental results.

• Phospholipid Profile: For natural-source PCs, the relative abundance of other phospholipids (e.g., phosphatidylethanolamine, phosphatidylinositol) should be quantified. ³¹P-Nuclear Magnetic Resonance (³¹P-NMR) is a powerful, non-destructive technique for this purpose, as it can distinguish and quantify different phospholipid headgroups.[23]

• Fatty Acid Composition: The identity and percentage of fatty acids at the sn-1 and sn-2 positions determine the physical properties of the lipid, such as its phase transition temperature (Tm). This is critical for the stability and release characteristics of liposomal drugs.

• Isotopic Enrichment: For Dipalmitoyl-¹³C₄₀-PC, the CoA must specify the degree of ¹³C enrichment. High enrichment ensures a strong signal-to-noise ratio in mass spectrometry experiments.

• Regulatory Compliance: For applications in drug development, sourcing from suppliers who can provide materials manufactured under Good Manufacturing Practices (GMP) and who comply with pharmacopeial standards (e.g., USP) is non-negotiable.[23][24]

Section 3: Experimental Applications and Step-by-Step Protocols

The true value of these lipids is realized in their application. This section provides validated, step-by-step workflows for common experimental procedures.

Workflow: Liposome Formulation via Thin-Film Hydration

This method is a cornerstone of liposome preparation, suitable for encapsulating both hydrophilic and lipophilic agents. It leverages the amphipathic nature of DL-α-Phosphatidylcholine to create multilamellar vesicles (MLVs).

Caption: Workflow for preparing unilamellar liposomes.

Rationale: This protocol first creates a uniform, dry lipid film to maximize the surface area for hydration, leading to the spontaneous formation of lipid bilayers that entrap the aqueous medium. Subsequent size reduction is critical for achieving a homogenous population of vesicles with a defined diameter, which is essential for in vivo applications.

• Lipid Solubilization:

  • Co-dissolve DL-α-Phosphatidylcholine and cholesterol (e.g., in a 2:1 molar ratio) in a chloroform:methanol (2:1, v/v) solvent system in a round-bottom flask.[9] The inclusion of cholesterol is crucial for modulating membrane fluidity and reducing permeability.

• Thin Film Formation:

  • Attach the flask to a rotary evaporator. Reduce the pressure and rotate the flask in a water bath set slightly above the solvent's boiling point.

  • Continue rotation until a thin, uniform, and transparent lipid film is formed on the inner surface of the flask. Dry the film under high vacuum for at least 2 hours to remove all residual organic solvent.

• Hydration:

  • Warm the lipid film and the hydration buffer (e.g., phosphate-buffered saline, PBS) to a temperature above the lipid's phase transition temperature (Tm).

  • Add the hydration buffer to the flask. If encapsulating a hydrophilic drug, it should be dissolved in this buffer.

  • Vortex the flask vigorously until all the lipid film is suspended, resulting in a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction (Homogenization):

  • Extrusion (Preferred for Uniformity): Load the MLV suspension into a lipid extruder fitted with polycarbonate membranes of a defined pore size (e.g., 100 nm). Pass the suspension through the membranes 11-21 times to produce small unilamellar vesicles (SUVs) with a narrow size distribution.

  • Sonication: Alternatively, use a probe sonicator to sonicate the MLV suspension in an ice bath until the solution clarifies. This method is faster but may lead to broader size distribution and potential lipid degradation.

• Purification and Characterization:

  • Remove any unencapsulated drug or solutes using size exclusion chromatography or dialysis.

  • Analyze the final liposome suspension for particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS), and for surface charge using zeta potential measurement.

Workflow: Stable Isotope Tracing in Cell Culture

This workflow outlines the use of Dipalmitoyl-¹³C₄₀-Phosphatidylcholine to trace its metabolic fate within a cellular system, providing a quantitative measure of lipid uptake and transformation.

Caption: Workflow for a stable isotope tracing experiment.

Rationale: This protocol introduces a ¹³C-labeled lipid into a biological system.[] The cells process this lipid through their normal metabolic pathways. By using LC-MS/MS, we can specifically detect and quantify the labeled lipid and its downstream metabolites, distinguishing them from the pre-existing, unlabeled pool based on their increased mass.[12][14]

• Cell Culture and Dosing:

  • Culture cells of interest (e.g., HepG2 liver cells for studying hepatic lipid metabolism) to a desired confluency.

  • Prepare a sterile, sonicated suspension of Dipalmitoyl-¹³C₄₀-Phosphatidylcholine in culture medium containing a carrier like bovine serum albumin (BSA) to facilitate uptake.

  • Replace the existing medium with the medium containing the labeled lipid and incubate for various time points (e.g., 0, 2, 6, 12, 24 hours).

• Lipid Extraction:

  • At each time point, wash the cells with ice-cold PBS to halt metabolic activity.

  • Perform a total lipid extraction using a standard method like the Bligh-Dyer (chloroform:methanol:water) or a methyl-tert-butyl ether (MTBE) based protocol.

• Sample Analysis by LC-MS/MS:

  • Dry the lipid extract under nitrogen and reconstitute it in a suitable solvent for liquid chromatography.

  • Inject the sample into an LC-MS/MS system. The liquid chromatography separates different lipid classes, and the mass spectrometer detects the parent and fragment ions.

  • Set up the mass spectrometer to specifically look for the mass-to-charge ratio (m/z) of the ¹³C₄₀-labeled phosphatidylcholine and its expected metabolites.

• Data Interpretation:

  • Quantify the peak areas of the labeled and unlabeled versions of the target lipids.

  • Calculate the rate of incorporation and turnover by analyzing the change in isotopic enrichment over time. This provides direct insight into the dynamics of specific lipid metabolic pathways.[14]

Conclusion

DL-α-Phosphatidylcholine and Dipalmitoyl-¹³C₄₀-Phosphatidylcholine represent two ends of a spectrum in lipid research and development—one as a fundamental building block for delivery systems and the other as a sophisticated tool for mechanistic discovery. For the drug development professional and the research scientist, a successful outcome hinges on selecting the right tool for the job. This requires not only understanding the molecule's function but also partnering with suppliers who can provide materials of the highest quality, purity, and consistency. By integrating rigorous supplier qualification with robust, well-validated experimental protocols, the scientific community can continue to leverage these powerful molecules to advance medicine and our understanding of biology.

References

• Lee, C. H., et al. (2018). Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity. International Journal of Molecular Sciences, 19(11), 3484. Retrieved from [Link]

• Abu-Lisan, M., et al. (2007). Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids. AAPS PharmSciTech, 8(3), E72. Retrieved from [Link]

• phosphatidylcholine suppliers USA. (n.d.). WorldOfChemicals. Retrieved from [Link]

• DL-A-phosphatidylcholine, dipalmitoyl-13C40 | Stable Isotope. (n.d.). MedChemExpress (Japan). Retrieved from [Link]

• Phosphatidylcholine Assay Kit. (n.d.). Cell Biolabs, Inc. Retrieved from [Link]

• Budai, L., et al. (2021). Phosphatidylcholine and cholesterol-based (PC-CH) compositions. ResearchGate. Retrieved from [Link]

• L-α-Phosphatidylcholine - Manufacturers & suppliers. (n.d.). Ottokemi. Retrieved from [Link]

• Phosphatidylcholine - Lipid Analysis. (n.d.). Lipotype GmbH. Retrieved from [Link]

• Analysis Procedure For Phosphotidylcholine. (n.d.). Scribd. Retrieved from [Link]

• DL-A-PHOSPHATIDYLCHOLINE, DIPALMITOYL (U-13C40, 98%) CHEMICAL PURITY 95%. (n.d.). Eurisotop. Retrieved from [Link]

• Quality Standards in Phospholipid Analytics. (n.d.). Spectral Service. Retrieved from [Link]

• van Hoogevest, P., & Wendel, A. (2014). Natural versus synthetic phospholipids. European Journal of Lipid Science and Technology, 116(9), 1084-1100. Retrieved from [Link]

• Phosphatidylcholine. (n.d.). Wikipedia. Retrieved from [Link]

• van Hoogevest, P., & Wendel, A. (2014). The use of natural and synthetic phospholipids as pharmaceutical excipients. European Journal of Lipid Science and Technology, 116(9), 1088-1107. Retrieved from [Link]

• Singh, A., & Gaber, B. P. (1990). An efficient synthesis of phosphatidylcholines. Journal of Lipid Research, 31(8), 1522-1525. Retrieved from [Link]

• Method for preparing natural L-alpha-glycerol phosphatidylcholine. (2013). Google Patents.

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• 24. Phospholipids [usp.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀ as an Internal Standard in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Precision in Quantitative Lipidomics

In the intricate landscape of lipidomics, the pursuit of accurate and reproducible quantification of lipid species is paramount. Mass spectrometry (MS)-based techniques, particularly when coupled with liquid chromatography (LC), have emerged as the cornerstone of modern lipid analysis. However, the journey from a complex biological sample to reliable quantitative data is fraught with potential pitfalls, including sample loss during extraction, variations in ionization efficiency, and instrument drift.[1][2] To navigate these challenges, the use of an appropriate internal standard (IS) is not merely a recommendation but a fundamental requirement for robust and high-quality data.

Stable isotope-labeled (SIL) internal standards are now widely recognized as the "gold standard" in quantitative bioanalysis.[3] These molecules are chemically identical to their endogenous counterparts, with the exception of one or more heavy isotopes (e.g., ¹³C, ²H, ¹⁵N) replacing lighter ones. This subtle mass shift allows the SIL-IS to be distinguished from the native analyte by the mass spectrometer, while its physicochemical properties remain virtually identical. This near-perfect analogy is the key to its unparalleled ability to compensate for analytical variability throughout the entire workflow, from sample preparation to detection.[4] DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, a phosphatidylcholine molecule with all 40 of its carbon atoms replaced by the ¹³C isotope, serves as an exemplary internal standard for the quantification of dipalmitoylphosphatidylcholine (DPPC) and other related phosphatidylcholine species.

Physicochemical Properties of Dipalmitoyl-Phosphatidylcholine (DPPC)

DPPC is a ubiquitous phospholipid in biological systems and a major constituent of pulmonary surfactant. Its amphipathic nature, with a hydrophilic phosphocholine headgroup and two hydrophobic palmitic acid tails, dictates its self-assembly into bilayers in aqueous environments. Understanding the physicochemical properties of both the native and the ¹³C-labeled DPPC is crucial for its effective use as an internal standard.

Property	Unlabeled DPPC (C₄₀H₈₀NO₈P)	DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ ([¹³C]₄₀H₈₀NO₈P)
Molar Mass	~734.04 g/mol	~774.04 g/mol
Monoisotopic Mass	~733.562 g/mol	~773.562 g/mol
Charge State (in MS)	Typically observed as [M+H]⁺, [M+Na]⁺, or [M+K]⁺ in positive ion mode.	Typically observed as [M+H]⁺, [M+Na]⁺, or [M+K]⁺ in positive ion mode.
Solubility	Soluble in chloroform, methanol, and other organic solvents.	Soluble in chloroform, methanol, and other organic solvents.
Storage	Store as a solid or in an organic solvent at -20°C to -80°C.	Store as a solid or in an organic solvent at -20°C to -80°C.

Protocol for the Use of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀ as an Internal Standard

This protocol provides a comprehensive workflow for the use of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ as an internal standard for the quantification of DPPC in human plasma.

Preparation of Internal Standard Stock and Working Solutions

Causality: The accurate preparation of the internal standard solutions is the foundation of quantitative analysis. A concentrated stock solution minimizes storage space and potential degradation, while a working solution allows for precise and reproducible spiking into samples.

• Stock Solution (1 mg/mL):

  • Allow the vial of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ to equilibrate to room temperature before opening to prevent condensation.

  • Weigh out a precise amount of the solid standard (e.g., 1 mg).

  • Dissolve the standard in a high-purity organic solvent such as chloroform:methanol (2:1, v/v) to a final concentration of 1 mg/mL.

  • Aliquot the stock solution into amber glass vials with Teflon-lined caps to minimize light exposure and solvent evaporation.

  • Store the stock solution at -80°C.

• Working Solution (10 µg/mL):

  • Thaw an aliquot of the 1 mg/mL stock solution.

  • Dilute the stock solution 1:100 in a suitable solvent, such as methanol or a mixture of chloroform:methanol (1:1, v/v), to a final concentration of 10 µg/mL.

  • This working solution will be used to spike the biological samples. Store at -20°C when not in use.

Sample Preparation and Lipid Extraction (Modified Bligh-Dyer Method)

Causality: The addition of the internal standard at the very beginning of the extraction process ensures that it experiences the same potential for loss as the endogenous analyte, thereby providing accurate correction. The Bligh-Dyer method is a widely used and efficient procedure for extracting a broad range of lipid classes from biological matrices.[5]

• Sample Thawing and Spiking:

  • Thaw frozen plasma samples on ice.

  • For each 100 µL of plasma, add 10 µL of the 10 µg/mL DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ working solution (resulting in 100 ng of IS per sample). This provides a final concentration that is typically within the linear range of detection for most mass spectrometers.

• Lipid Extraction:

  • To the spiked plasma sample, add 375 µL of a cold chloroform:methanol (1:2, v/v) mixture.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on ice for 30 minutes, with intermittent vortexing every 10 minutes.

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of deionized water and vortex for 1 minute to induce phase separation.

  • Centrifuge the sample at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 200 µL of a suitable solvent for LC-MS analysis (e.g., acetonitrile:isopropanol, 1:1, v/v).

Experimental Workflow Diagram

Caption: Workflow for quantitative lipid analysis using a ¹³C-labeled internal standard.

LC-MS/MS Parameters for DPPC Analysis

Causality: The following parameters are optimized for the separation and sensitive detection of DPPC. A C18 column provides good separation of different phosphatidylcholine species based on their acyl chain length and saturation. Multiple Reaction Monitoring (MRM) enhances the specificity and sensitivity of detection.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 45°C

  • Injection Volume: 5 µL

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 95% B

    • 15-20 min: Hold at 95% B

    • 20.1-25 min: Return to 30% B and equilibrate

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Unlabeled DPPC (C₄₀H₈₀NO₈P): Q1: 734.6 m/z → Q3: 184.1 m/z (Phosphocholine headgroup fragment)

    • DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀: Q1: 774.6 m/z → Q3: 184.1 m/z (Phosphocholine headgroup fragment)

  • Collision Energy: Optimized for the specific instrument, typically in the range of 25-40 eV.

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

Data Analysis and Quantification

Causality: The ratio of the peak area of the endogenous analyte to the peak area of the stable isotope-labeled internal standard is used for quantification. This ratio corrects for variations in extraction efficiency and instrument response.

• Peak Integration: Integrate the chromatographic peaks corresponding to the MRM transitions for both the unlabeled DPPC and the ¹³C-labeled internal standard.

• Calculate Peak Area Ratio: For each sample, calculate the ratio of the peak area of the endogenous DPPC to the peak area of the ¹³C-DPPC internal standard.

  • Ratio = (Peak Area of Unlabeled DPPC) / (Peak Area of ¹³C-DPPC)

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of unlabeled DPPC into a matrix similar to the samples (e.g., lipid-stripped plasma) along with a constant concentration of the ¹³C-DPPC internal standard.

• Quantification: Plot the peak area ratio against the concentration of the unlabeled DPPC in the calibration standards to generate a calibration curve. The concentration of DPPC in the unknown samples can then be determined from this curve using their calculated peak area ratios.

By adhering to this detailed protocol, researchers can leverage the power of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ to achieve highly accurate and reproducible quantification of DPPC in complex biological samples, thereby enhancing the scientific integrity and impact of their lipidomics research.

References

• 1. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note & Protocol: High-Precision Quantification of Phosphatidylcholines in Complex Biological Matrices Using Stable Isotope-Labeled Dipalmitoyl-¹³C₄₀ Phosphatidylcholine

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics, metabolomics, and biomarker discovery.

Foundational Principle: The Imperative for Precision in Lipid Quantification

The lipidome is a dynamic and complex landscape, reflecting the physiological and pathological state of a biological system. Phosphatidylcholines (PCs), as the most abundant phospholipid class in mammalian membranes, are central to cellular structure, signaling, and metabolism.[1][2][3] Accurate quantification of individual PC species is therefore critical for elucidating disease mechanisms, identifying biomarkers, and assessing the efficacy of therapeutic interventions. However, the analytical process, from sample extraction to mass spectrometric detection, is fraught with potential for variability. Sample loss during extraction, matrix effects, and differential ionization efficiencies can all compromise the accuracy of quantification.[4][5][6]

To surmount these challenges, the use of a stable isotope-labeled internal standard is not merely a recommendation but a prerequisite for robust and reproducible quantitative lipidomics.[7][8] An ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible, differing only in mass.[8] This application note provides a comprehensive guide to the use of dipalmitoyl-¹³C₄₀ phosphatidylcholine (PC(16:0/16:0)-¹³C₄₀), a high-purity, fully carbon-13 labeled internal standard, for the precise and accurate quantification of phosphatidylcholines by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Why Dipalmitoyl-¹³C₄₀ Phosphatidylcholine?

Dipalmitoyl-¹³C₄₀ phosphatidylcholine is an exemplary internal standard for several key reasons:

• Structural Analogy: It is chemically identical to the endogenous dipalmitoyl phosphatidylcholine (PC 16:0/16:0), ensuring it co-extracts and co-elutes with endogenous PCs, thereby accurately accounting for procedural losses.[8]

• Distinct Mass Signature: The incorporation of 40 ¹³C atoms provides a significant and unambiguous mass shift (+40 Da) from its unlabeled counterpart, preventing any isotopic overlap and ensuring clear differentiation by the mass spectrometer.[9][10]

• Early Introduction, Comprehensive Correction: Added at the very beginning of the sample preparation workflow, it corrects for variability across all subsequent steps, including extraction, derivatization (if any), and ionization.[8]

• Broad Applicability: While being a direct standard for PC(16:0/16:0), its similar behavior to other saturated and mono-unsaturated PCs makes it a reliable internal standard for a range of PC species within a class.

Experimental Workflow: A Visual Overview

The journey from a complex biological sample to precise quantitative data is a multi-step process. The following diagram outlines the comprehensive workflow detailed in this guide.

Caption: Comprehensive workflow for quantitative lipid analysis.

Detailed Protocols: From Benchtop to High-Throughput

The choice of lipid extraction methodology is critical and depends on the sample matrix and research goals. Here, we present two robust and widely validated protocols: the Methyl-tert-butyl ether (MTBE) method, favored for its efficiency and suitability for high-throughput applications, and the classic Bligh and Dyer method.[11][12][13]

Protocol 1: MTBE-Based Lipid Extraction

This method is advantageous due to the lower density of MTBE, which results in the lipid-containing organic phase forming the upper layer, simplifying its collection and reducing the risk of contamination.[11][13]

Materials:

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Dipalmitoyl-¹³C₄₀ Phosphatidylcholine internal standard stock solution (e.g., 1 mg/mL in methanol)

• Sample (e.g., 20 µL plasma, 1x10⁶ cells, or 10 mg tissue homogenate)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 10,000 x g at 4°C)

• SpeedVac or nitrogen evaporator

Procedure:

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add your biological sample.

• Internal Standard Spiking: Add a known amount of the Dipalmitoyl-¹³C₄₀ PC internal standard stock solution. The amount should be chosen to yield a signal intensity comparable to the endogenous PCs of interest.

• Solvent Addition: Add 200 µL of cold methanol and 800 µL of cold MTBE.[14]

• Homogenization: Vortex the mixture vigorously for 10 minutes at 4°C. For tissue samples, ensure complete homogenization.

• Phase Separation Induction: Add 200 µL of water to induce phase separation.[14] Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.[14] This will result in a clear separation into an upper organic phase (containing lipids) and a lower aqueous phase. A protein pellet may form at the interface.

• Collection of Organic Phase: Carefully collect the upper organic phase (approximately 800 µL) and transfer it to a new clean tube.[14]

• Drying and Reconstitution: Evaporate the solvent to dryness using a SpeedVac or under a gentle stream of nitrogen.[14] Reconstitute the lipid extract in a suitable volume (e.g., 100 µL) of an appropriate solvent for LC-MS analysis, such as acetonitrile/isopropanol/water (65:30:5, v/v/v).[14]

Protocol 2: Bligh and Dyer Lipid Extraction

A foundational method in lipid research, the Bligh and Dyer protocol uses a chloroform/methanol/water system.[15][16][17] It is particularly effective for samples with high water content.[16]

Materials:

• Chloroform (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Dipalmitoyl-¹³C₄₀ Phosphatidylcholine internal standard stock solution

• Sample (e.g., 1 mL of aqueous sample like cell suspension or tissue homogenate)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place 1 mL of the liquid sample into a glass centrifuge tube.[16]

• Internal Standard Spiking & Initial Extraction: Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture containing the pre-determined amount of Dipalmitoyl-¹³C₄₀ PC internal standard.[16][18] Vortex thoroughly for 1 minute to form a single-phase solution, ensuring intimate contact between the solvent and the sample.[16]

• Phase Separation - Step 1: Add 1.25 mL of chloroform and vortex for 1 minute.[16][18]

• Phase Separation - Step 2: Add 1.25 mL of water and vortex for another minute.[16][18]

• Centrifugation: Centrifuge the mixture at 1,000 x g for 5 minutes at room temperature to facilitate phase separation.[18] This will result in a lower chloroform phase containing the lipids and an upper aqueous methanol phase.[16]

• Collection of Lipid Phase: Carefully aspirate the lower chloroform phase using a glass Pasteur pipette, avoiding the protein disk at the interface, and transfer to a new tube.[17][18]

• Drying and Reconstitution: Evaporate the chloroform under a stream of nitrogen. Reconstitute the lipid extract in a suitable solvent for LC-MS analysis.

Instrumental Analysis: LC-MS/MS Configuration

The analysis is performed using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

LC Parameters (Example):

• Column: C8 or C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). A C8 column can be beneficial for preventing the retention of very hydrophobic lipids.[14]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient from, for example, 30% B to 100% B over 10-15 minutes.

• Flow Rate: 0.3 - 0.4 mL/min.

• Column Temperature: 45-55°C.

• Injection Volume: 2-10 µL.

MS/MS Parameters (MRM):

The high specificity of tandem mass spectrometry is leveraged by monitoring specific precursor-to-product ion transitions. For phosphatidylcholines, the characteristic product ion is the phosphocholine headgroup at m/z 184.1 in positive ion mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Endogenous PC (e.g., PC 16:0/18:1)	760.6	184.1	25-35
Endogenous PC (e.g., PC 18:0/20:4)	810.6	184.1	25-35
Internal Standard: PC(16:0/16:0)-¹³C₄₀	814.1	184.1	25-35

Note: The precursor ion m/z values for endogenous PCs will vary depending on the specific fatty acid composition. A comprehensive list of expected PCs should be built. The molecular weight of unlabeled dipalmitoyl phosphatidylcholine is 734.04 g/mol , giving a [M+H]⁺ of 735.0. The ¹³C₄₀ labeled version has a molecular weight of 773.75 g/mol , and its [M+H]⁺ would be approximately 774.7. The table reflects a hypothetical scenario.

Data Analysis and Quantification: Achieving Accuracy

The foundation of accurate quantification lies in the ratiometric comparison of the analyte's signal to that of the internal standard.

Caption: Data analysis workflow for quantitative lipidomics.

Procedure:

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a representative unlabeled PC standard (e.g., PC 16:0/16:0) and a fixed concentration of the Dipalmitoyl-¹³C₄₀ PC internal standard.

• Peak Integration: Integrate the peak areas of the endogenous PC species and the internal standard in all samples, quality controls, and calibration standards.

• Ratio Calculation: For each sample and standard, calculate the ratio of the analyte peak area to the internal standard peak area.

• Regression Analysis: Plot the peak area ratio of the calibration standards against their known concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²), which should be >0.99 for a valid calibration.

• Concentration Calculation: Use the regression equation to calculate the concentration of the endogenous PC species in your unknown samples based on their measured peak area ratios.

Example Quantitative Data:

Sample ID	Endogenous PC (16:0/18:1) Peak Area	¹³C₄₀-DPPC (IS) Peak Area	Area Ratio (Analyte/IS)	Calculated Concentration (µM)
Control 1	1,250,000	2,550,000	0.490	12.25
Control 2	1,310,000	2,610,000	0.502	12.55
Treated 1	2,150,000	2,590,000	0.830	20.75
Treated 2	2,230,000	2,630,000	0.848	21.20
QC	1,500,000	2,600,000	0.577	14.42 (Expected: 15.0)

Conclusion: Enabling High-Confidence Lipid Research

The protocol described herein, centered on the use of dipalmitoyl-¹³C₄₀ phosphatidylcholine, provides a robust framework for the accurate and precise quantification of phosphatidylcholines in complex biological samples. By employing a stable isotope-labeled internal standard that closely mimics the behavior of the endogenous analytes, researchers can effectively mitigate experimental variability, leading to high-confidence data essential for advancing our understanding of lipid metabolism in health and disease. This self-validating system, from extraction to data analysis, ensures the integrity and reproducibility required by the scientific and drug development communities.

References

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917.

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry, 226(1), 497-509.

• Matyash, V., Liebisch, G., Kurzchalia, T. V., Shevchenko, A., & Schwudke, D. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research, 49(5), 1137-1146.

• Kim, D. H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(25), 3236-3245.

• LIPID MAPS®. LIPID MAPS® was created in 2003 to provide access to lipid databases, tools, protocols, and standards.

• Protocols.io. Lipid Extraction for Mass Spectrometry Lipidomics.

• BenchChem. Application Note: Mass Spectrometry Methods for 13C-Labeled Lipid Analysis.

• Cambridge Isotope Laboratories, Inc. DL-A-Phosphatidylcholine, dipalmitoyl (U-¹³C₄₀, 98%) CP 95%.

• Avanti Polar Lipids. Dipalmitoyl-sn-glycero-3-phosphocholine products.

• Giera, M., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 79.

• Burla, B., et al. (2018). Lipidomics from sample preparation to data analysis: a primer. Journal of Chromatography B, 1092, 273-280.

• Wang, M., et al. (2017). Quantitative analysis of 10 classes of phospholipids by ultrahigh- performance liquid chromatography tandem triple-quadrupole mass spectrometer. Analytical Chemistry, 89(21), 11497-11505.

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Quantitative Analysis of DL-α-Phosphatidylcholine using a Stable Isotope-Labeled Internal Standard by LC-MS

[Application Note & Protocol]

Abstract

This application note presents a detailed protocol for the accurate quantification of DL-α-phosphatidylcholine in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS). To account for variations in sample preparation and instrument response, a stable isotope-labeled internal standard, dipalmitoyl-13C40-DL-α-phosphatidylcholine, is employed. The methodology described herein provides a robust framework for researchers, scientists, and drug development professionals engaged in lipidomics and related fields. We delve into the rationale behind key experimental choices, from sample extraction to mass spectrometric detection, ensuring a reproducible and self-validating workflow.

Introduction: The Significance of Phosphatidylcholine Analysis

Phosphatidylcholines (PCs) are a class of phospholipids that are major constituents of cellular membranes.[1] They play crucial roles in membrane structure, cell signaling, and lipid metabolism. Alterations in PC profiles have been linked to various pathological conditions, making their accurate quantification essential for disease biomarker discovery and understanding disease mechanisms.[2][3]

Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful technique for the analysis of complex lipid mixtures due to its high sensitivity and selectivity.[2][4][5] Specifically, electrospray ionization (ESI) is a soft ionization technique that allows for the efficient production of molecular ions from phospholipids with minimal fragmentation, which is crucial for their identification and quantification.[6][7][8]

The use of stable isotope-labeled internal standards is considered the gold standard for absolute quantification in mass spectrometry-based analyses.[9][10] These standards, such as dipalmitoyl-13C40-DL-α-phosphatidylcholine, are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes.[9][11] By adding a known amount of the internal standard to the sample at the beginning of the workflow, any sample loss during preparation or fluctuations in ionization efficiency can be corrected for, leading to highly accurate and precise quantification.[10][12]

This guide will provide a comprehensive protocol for the analysis of DL-α-phosphatidylcholine using dipalmitoyl-13C40 as an internal standard, covering all stages from sample preparation to data analysis.

Experimental Workflow Overview

The overall experimental workflow is designed to ensure the efficient extraction, separation, and detection of phosphatidylcholines.

Fig. 1: Overall workflow for the quantitative analysis of DL-α-phosphatidylcholine.

Materials and Reagents

Reagent	Supplier	Grade
DL-α-Phosphatidylcholine, dipalmitoyl	Sigma-Aldrich	≥99%
Dipalmitoyl-13C40-DL-α-phosphatidylcholine	Cambridge Isotope Laboratories, Inc.	≥98% atom 13C
Chloroform	Fisher Scientific	HPLC Grade
Methanol	Fisher Scientific	HPLC Grade
Water	Fisher Scientific	LC-MS Grade
Isopropanol	Fisher Scientific	LC-MS Grade
Acetonitrile	Fisher Scientific	LC-MS Grade
Ammonium Formate	Sigma-Aldrich	≥99.0%

Detailed Protocols

Sample Preparation: A Modified Bligh-Dyer Extraction

The Bligh-Dyer method is a widely used liquid-liquid extraction technique for the efficient recovery of lipids from biological samples.[13] The protocol described here is a common modification of this method.

Rationale: The use of a biphasic solvent system of chloroform and methanol ensures the partitioning of lipids into the organic phase, while polar metabolites remain in the aqueous phase. The addition of the internal standard at the very beginning of the extraction process is critical for accurate quantification as it accounts for any variability during the subsequent steps.

Step-by-Step Protocol:

• Homogenization: Homogenize the biological sample (e.g., tissue, cell pellet) in a suitable buffer.

• Internal Standard Spiking: To 100 µL of the homogenate, add a known amount of dipalmitoyl-13C40-DL-α-phosphatidylcholine solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the sample. Vortex vigorously for 1 minute.

• Phase Separation: Add 125 µL of chloroform and vortex for 1 minute. Then, add 125 µL of water and vortex for another minute.

• Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes to facilitate phase separation.

• Lipid Extraction: Carefully collect the lower organic phase, which contains the lipids, into a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 isopropanol:acetonitrile with 10 mM ammonium formate).

Liquid Chromatography: Reversed-Phase Separation

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a robust method for separating different molecular species of phosphatidylcholines based on their hydrophobicity.[1][14][15][16]

Rationale: The C18 stationary phase retains the nonpolar fatty acyl chains of the phosphatidylcholines. A gradient elution with an increasing proportion of a less polar organic solvent (isopropanol) is used to elute the different PC species based on their chain length and degree of saturation.

LC Parameters:

Parameter	Value
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size)
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM Ammonium Formate
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate
Gradient	Start at 30% B, increase to 100% B over 15 min, hold for 5 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry: Detection and Quantification

Electrospray ionization in the positive ion mode is typically used for the analysis of phosphatidylcholines.[4][6][7][8][17] Multiple Reaction Monitoring (MRM) is employed for selective and sensitive quantification.

Rationale: Phosphatidylcholines readily form protonated molecules [M+H]+ in the positive ion mode. A characteristic fragmentation of PCs is the neutral loss of the phosphocholine headgroup, resulting in a product ion at m/z 184.[6][7][18] By monitoring the transition from the precursor ion (the [M+H]+ of the specific PC) to this product ion, high selectivity and sensitivity can be achieved.

MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	See Table below

MRM Transitions for Quantification:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
DL-α-Phosphatidylcholine, dipalmitoyl	734.6	184.1
Dipalmitoyl-13C40-DL-α-phosphatidylcholine	774.6	184.1

Data Analysis and Quantification

The quantification of DL-α-phosphatidylcholine is achieved by creating a calibration curve using known concentrations of the analyte and a fixed concentration of the internal standard.

Fig. 2: Data analysis workflow for quantification.

Step-by-Step Protocol:

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of DL-α-phosphatidylcholine (e.g., ranging from 1 ng/mL to 1000 ng/mL) and a constant concentration of the dipalmitoyl-13C40-DL-α-phosphatidylcholine internal standard.

• LC-MS Analysis: Analyze the calibration standards and the prepared biological samples using the LC-MS method described above.

• Peak Integration: Integrate the peak areas of the analyte and the internal standard in both the calibration standards and the samples.

• Calibration Curve: For the calibration standards, calculate the ratio of the analyte peak area to the internal standard peak area. Plot this ratio against the known concentration of the analyte to generate a calibration curve.

• Quantification: For the biological samples, calculate the ratio of the analyte peak area to the internal standard peak area. Use the calibration curve to determine the concentration of DL-α-phosphatidylcholine in the samples.

Conclusion

This application note provides a detailed and robust protocol for the quantitative analysis of DL-α-phosphatidylcholine in biological samples using LC-MS with a stable isotope-labeled internal standard. The methodology presented is designed to be highly accurate, precise, and reproducible, making it suitable for a wide range of research and development applications in the field of lipidomics. By understanding the rationale behind each step, researchers can confidently implement and adapt this protocol to their specific needs.

References

• Han, X., & Gross, R. W. (2005). Electrospray ionization/tandem quadrupole mass spectrometric studies on phosphatidylcholines: the fragmentation processes. Journal of the American Society for Mass Spectrometry, 16(1), 67-77. [Link]

• Hsu, F. F., & Turk, J. (2000). Electrospray ionization/tandem quadrupole mass spectrometric studies on phosphatidylcholines: The fragmentation processes. Journal of the American Society for Mass Spectrometry, 11(11), 986-999. [Link]

• Patton, G. M., Fasulo, J. M., & Robins, S. J. (1982). Reversed-phase high-performance liquid chromatography of phosphatidylcholine: a simple method for determining relative hydrophobic interaction of various molecular species. Journal of Lipid Research, 23(2), 190-196. [Link]

• Valentine, W. J., & Shindou, H. (2024). Lipidomic Sample Preparation to Detect Phosphatidylcholine Alterations in Skeletal Muscle. Methods in Molecular Biology, 2963, 79-89. [Link]

• Kim, H. Y., & Salem, N., Jr. (1990). Liquid chromatography/mass spectrometry of phospholipids using electrospray ionization. Analytical Chemistry, 62(17), 1900-1904. [Link]

• LibreTexts. (2021). Separation of the Phosphatidylcholines Using Reverse Phase HPLC. [Link]

• Campbell, J. L., & Le Blanc, J. C. (2016). Role of ammonium in the ionization of phosphatidylcholines during electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 27(8), 1421-1428. [Link]

• Rathod, S. P., Fegade, M. R., & Chaudhari, S. R. (2014). Selective HPLC Method Development for Soy Phosphatidylcholine Fatty Acids and Its Mass Spectrometry. Indian Journal of Pharmaceutical Sciences, 76(6), 521-528. [Link]

• Shindou, H., & Shimizu, T. (2009). Acyl-CoA:lysophospholipid acyltransferases. Journal of Biological Chemistry, 284(1), 1-5. [Link]

• Ivanova, P. T., & Brown, H. A. (2008). Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation. Journal of Lipid Research, 49(5), 1025-1037. [Link]

• Ulmer, C. Z., Yost, R. A., & Garrett, T. J. (2019). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Metabolites, 9(11), 259. [Link]

• Schiller, J., Süß, R., Fuchs, B., Müller, M., Zschörnig, O., & Arnold, K. (2001). Normal-phase versus reversed-phase thin-layer chromatography (TLC) to monitor oxidized phosphatidylcholines by TLC/mass spectrometry. Rapid Communications in Mass Spectrometry, 15(20), 1851-1856. [Link]

• Dordai, L., et al. (2016). LC-MS/MS method for determination of L-α-phosphatidylcholine from soybean. Studia Universitatis Babes-Bolyai, Chemia, 61(3), 405-414. [Link]

• Dordai, L., et al. (2016). LC-MS/MS method for determination of L-α-phosphatidylcholine from soybean. Studia Universitatis Babes-Bolyai, Chemia, 61(3), 405-414. [Link]

• Chromatography Forum. (2005). Analysis of phosphatidylcholine (lecithin). [Link]

• Sato, S., et al. (2022). Ex Vivo Measurement of Stable Isotope-Labeled Fatty Acid Incorporation Into Phospholipids in Isolated Mice Muscle. Bio-protocol, 12(7), e4383. [Link]

• Fuchs, B., & Schiller, J. (2011). The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. International Journal of Molecular Sciences, 12(8), 5476-5497. [Link]

• Gładkowski, W., et al. (2016). Two-Dimensional High Performance Liquid Chromatography-Mass Spectrometry for Phosphatidylcholine Analysis in Egg Yolk. Food Analytical Methods, 9(2), 337-346. [Link]

• Metabolomics Workbench. (n.d.). Phospholipid Analysis using LC-MS/MS. [Link]

• Li, Z., et al. (2017). Liquid chromatography mass spectrometry-based profiling of phosphatidylcholine and phosphatidylethanolamine in the plasma and liver of acetaminophen-induced liver injured mice. Lipids in Health and Disease, 16(1), 159. [Link]

• Burla, B., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 84. [Link]

• Al-Masri, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(24), 2925-2934. [Link]

• Lunn, J. E., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Analytical Chemistry, 87(13), 6544-6552. [Link]

• Ellis, S. R., et al. (2013). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 54(5), 1434-1443. [Link]

• Science.gov. (n.d.). isotope-labeled internal standards: Topics by Science.gov. [Link]

• ResearchGate. (n.d.). List of internal standards used for lipidomics analysis. [Link]

• Al-Masri, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(24), 2925-2934. [Link]

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Application Note & Protocol: High-Resolution Solid-State NMR Analysis of Lipid Bilayer Dynamics Using Dipalmitoyl-¹³C₄₀ Phosphatidylcholine

Audience: Researchers, scientists, and drug development professionals in the fields of biophysics, structural biology, and pharmaceutics.

Abstract: This guide provides a comprehensive overview and detailed protocols for utilizing fully carbon-13 labeled dipalmitoylphosphatidylcholine (DPPC) as a standard for solid-state Nuclear Magnetic Resonance (NMR) spectroscopy. We delve into the significant advantages of uniform ¹³C enrichment for probing the intricate structure and dynamics of lipid bilayers. Detailed, field-proven protocols for sample preparation of multilamellar vesicles (MLVs) and the application of Cross-Polarization Magic Angle Spinning (CP-MAS) NMR are presented. Furthermore, we explore the interpretation of ¹³C NMR spectra to characterize the well-defined thermotropic phase transitions of DPPC, a critical aspect for understanding membrane function and drug-lipid interactions.

Introduction: The Imperative for Advanced Membrane Models

Biological membranes are not merely passive barriers but are dynamic, complex assemblies of lipids and proteins that mediate a vast array of cellular processes. Understanding the structure, dynamics, and phase behavior of the lipid bilayer component is fundamental to deciphering membrane function and is a cornerstone of modern drug development, where lipid interactions can dictate the efficacy and toxicity of therapeutics. Dipalmitoylphosphatidylcholine (DPPC) is a saturated phospholipid that serves as a principal model system for studying the biophysical properties of membranes due to its well-characterized phase behavior.[1][2]

Solid-state NMR (ssNMR) spectroscopy has emerged as a powerful, non-invasive technique to investigate the molecular details of lipid bilayers in a native-like hydrated state.[3] Unlike solution NMR, ssNMR can characterize semi-solid or solid samples, providing atomic-level information on molecular structure, orientation, and dynamics.[4]

The Strategic Advantage of Uniform ¹³C Isotopic Labeling

While natural abundance ¹³C NMR is feasible for some lipid systems, the use of dipalmitoyl-¹³C₄₀ phosphatidylcholine, where all 40 carbon atoms are the ¹³C isotope, offers profound analytical advantages.[5][6]

• Enhanced Sensitivity: The most significant benefit is a dramatic increase in NMR signal intensity. The natural abundance of ¹³C is only 1.1%, making detection in complex biological samples challenging. Uniform labeling effectively concentrates the NMR-active isotope, significantly reducing experiment times and enabling the detection of subtle molecular changes.[6][7]

• Unambiguous Signal Assignment: With every carbon atom providing a signal, a complete spectral fingerprint of the lipid molecule can be obtained. This allows for the precise assignment of resonances to each carbon position, from the choline headgroup to the terminal methyl group of the acyl chains.[8]

• Probing the Entire Molecule: Uniform labeling allows for a holistic view of the lipid's conformational state and dynamics. Researchers can simultaneously monitor changes in the hydrophilic headgroup and the hydrophobic acyl chains, providing a complete picture of the bilayer's response to stimuli such as temperature changes or the introduction of membrane-active molecules.[5]

• Advanced NMR Experiments: The high signal-to-noise ratio and the presence of ¹³C-¹³C scalar and dipolar couplings in uniformly labeled samples open the door to advanced multi-dimensional NMR experiments. These can be used to determine through-bond and through-space connectivities, providing invaluable constraints for high-resolution structural modeling.[9][10]

It is important to note that while uniform labeling boosts sensitivity, the resulting dense network of ¹³C-¹³C dipolar couplings can also lead to line broadening.[10][11] However, this is effectively mitigated by the use of high-power proton decoupling and fast Magic Angle Spinning (MAS), which are standard in modern solid-state NMR.[3]

Experimental Protocols

Protocol for Multilamellar Vesicle (MLV) Sample Preparation

This protocol details the preparation of hydrated multilamellar vesicles of dipalmitoyl-¹³C₄₀ phosphatidylcholine, a sample form ideally suited for MAS ssNMR experiments.[4][12]

Materials:

• Dipalmitoyl-¹³C₄₀ phosphatidylcholine (powder form)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Phosphate-buffered saline (PBS) or buffer of choice (e.g., Tris, HEPES), prepared with D₂O for field-frequency locking if required.

• Round-bottom flask

• Rotary evaporator

• High-purity nitrogen or argon gas

• Water bath

• Vortex mixer

• Solid-state NMR rotor (e.g., 4 mm zirconia) and packing tools

Step-by-Step Methodology:

• Lipid Solubilization: Weigh approximately 15-20 mg of dipalmitoyl-¹³C₄₀ phosphatidylcholine and dissolve it in a 2:1 (v/v) mixture of chloroform and methanol in a clean round-bottom flask. Ensure complete dissolution.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature slightly above the solvent's boiling point but well below the lipid's phase transition temperature (e.g., 30-35°C). Rotate the flask to create a thin, uniform lipid film on the inner surface.

• Removal of Residual Solvent: Once a film is formed, continue evaporation under high vacuum for at least 2-3 hours (or overnight) to ensure the complete removal of any residual organic solvent, which could interfere with the NMR spectra.

• Hydration of the Lipid Film: Add the desired amount of buffer to the flask to achieve a specific hydration level (typically 40-50% water by weight is recommended for good quality spectra).[4] For example, for 20 mg of lipid, add 13-20 µL of buffer. The hydration step should be performed at a temperature above the main phase transition temperature (Tₘ) of DPPC (~41°C) to ensure proper lipid hydration and formation of the liquid-crystalline phase. A water bath set to 50°C is recommended.

• Vesicle Formation: Gently swirl the flask to allow the buffer to cover the lipid film. Let the film hydrate for about 1 hour at 50°C. After this initial hydration, vortex the suspension vigorously for several minutes until the lipid film is fully resuspended, forming a milky, homogeneous suspension of MLVs.

• Thermal Cycling (Annealing): To improve the homogeneity of the lipid bilayers, subject the MLV suspension to several freeze-thaw cycles. This is achieved by alternately placing the sample in liquid nitrogen and a warm water bath (e.g., 50°C).[4] This process helps to form more uniform and stable lamellar structures.

• Packing the NMR Rotor: Carefully transfer the hydrated lipid paste into a solid-state NMR rotor using a suitable packing tool or centrifugation. The goal is to achieve a dense, balanced packing to ensure stable spinning at high speeds.

Fig. 1: Workflow for preparing hydrated MLVs of ¹³C-DPPC for ssNMR analysis.

Protocol for ¹³C CP-MAS NMR Data Acquisition

This protocol outlines the key steps and parameters for acquiring high-resolution ¹³C solid-state NMR spectra.

Instrumentation:

• Solid-state NMR spectrometer equipped with a MAS probe.

• Appropriate NMR rotor containing the prepared dipalmitoyl-¹³C₄₀ phosphatidylcholine sample.

Step-by-Step Methodology:

• Sample Insertion and Tuning: Insert the rotor into the MAS probe. Tune and match the probe channels (¹H and ¹³C) to the correct frequencies for optimal signal transmission and reception.

• Magic Angle Calibration: Set the sample spinning to the desired rate (e.g., 5-10 kHz). The magic angle (54.7°) must be precisely calibrated, typically by maximizing the number and intensity of rotational echoes in the ¹H signal of a standard sample like KBr.

• Shimming: Optimize the magnetic field homogeneity (shimming) to achieve the narrowest possible linewidths. For lipid samples, shimming can be performed directly on the intense, resolved choline methyl signal.[9]

• Setting Up the CP-MAS Experiment:

  • ¹H Pulse Calibration: Determine the 90° pulse width for the ¹H channel.

  • Cross-Polarization Contact Time: The CP contact time determines the efficiency of magnetization transfer from ¹H to ¹³C. A typical starting point for lipids is 1-2 ms. An optimization experiment (a variable contact time array) should be performed to find the optimal value for maximizing the signal of interest (e.g., the acyl chain methylenes).

  • Recycle Delay: This delay allows the ¹H spins to return to thermal equilibrium between scans. It should be set to at least 1.5 times the ¹H T₁ relaxation time. For lipid bilayers, a recycle delay of 3-5 seconds is common.

  • High-Power ¹H Decoupling: During the acquisition of the ¹³C signal, a high-power ¹H decoupling sequence (e.g., SPINAL-64) is applied to remove the strong ¹H-¹³C dipolar couplings, which is crucial for achieving high resolution.

• Data Acquisition: Acquire the ¹³C CP-MAS spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. For a uniformly ¹³C-labeled sample, this can often be accomplished in a relatively short time (minutes to a few hours).

• Data Processing: Process the acquired Free Induction Decay (FID) by applying an exponential line broadening factor, Fourier transformation, phase correction, and baseline correction. Reference the spectrum using an external standard or by setting a well-known lipid resonance (e.g., the main acyl chain methylene peak) to its literature value.

Data Analysis and Interpretation

A key application of NMR with ¹³C-labeled DPPC is the characterization of its thermotropic phase transitions. DPPC bilayers are known to transition from a highly ordered gel phase (Lβ') to a liquid-crystalline phase (Lα) at a main transition temperature (Tₘ) of approximately 41°C.[13][14] This transition is marked by significant changes in the ¹³C NMR spectrum.

• Gel Phase (Lβ') - Below 41°C: In the gel phase, the acyl chains are in a nearly all-trans conformation, and molecular motion is highly restricted. This results in broad ¹³C NMR lines due to large chemical shift anisotropy (CSA). The signals for the different methylene groups in the acyl chains are often poorly resolved.

• Liquid-Crystalline Phase (Lα) - Above 41°C: Above the Tₘ, the acyl chains become conformationally disordered with rapid trans-gauche isomerizations, and the entire lipid molecule undergoes fast axial rotation.[1] This increased molecular motion effectively averages the CSA, leading to much narrower and better-resolved NMR signals. The chemical shifts in this phase are highly sensitive to the local environment and conformation.

Table 1: Representative ¹³C Chemical Shifts of DPPC in the Liquid-Crystalline Phase (T > 41°C)

Carbon Atom Assignment	Chemical Shift (ppm)	Region
N⁺(CH₃)₃	~54.5	Headgroup
N⁺-CH₂	~60.1	Headgroup
P-O-CH₂	~66.7	Headgroup
Glycerol CH₂-O-CO	~63.8	Glycerol Backbone
Glycerol CH-O-CO	~71.2	Glycerol Backbone
sn-1 & sn-2 C=O	~174.0	Carbonyl
sn-1 & sn-2 C2	~34.5	Acyl Chain
sn-1 & sn-2 C3	~25.5	Acyl Chain
(CH₂)ₙ (main chain)	~30.4	Acyl Chain
C14	~32.6	Acyl Chain
C15	~23.3	Acyl Chain
C16 (ω-CH₃)	~14.5	Acyl Chain

Note: Chemical shifts are approximate and can vary slightly depending on the specific experimental conditions (e.g., temperature, hydration, buffer composition). Data compiled from multiple sources.[5][8][15][16]

Application Example: Variable Temperature ¹³C CP-MAS NMR

By acquiring a series of ¹³C CP-MAS spectra at different temperatures, one can directly observe the gel-to-liquid crystalline phase transition.

Fig. 2: Workflow for studying DPPC phase transitions using variable temperature ssNMR.

As the temperature increases towards Tₘ, the broad signals characteristic of the gel phase will sharpen and shift, eventually collapsing into the high-resolution spectrum typical of the liquid-crystalline phase. This provides a powerful method to study how factors like the incorporation of drugs, peptides, or other lipids affect the phase behavior and stability of the membrane.[14][17]

Conclusion

Dipalmitoyl-¹³C₄₀ phosphatidylcholine is an invaluable tool for researchers seeking to unravel the complexities of lipid bilayer structure and dynamics. The enhanced sensitivity and spectral information afforded by uniform ¹³C labeling, combined with the power of solid-state NMR techniques like CP-MAS, provide an unparalleled window into the molecular world of biological membranes. The protocols and data presented here serve as a robust starting point for leveraging this standard to advance our understanding of membrane biophysics and to accelerate the development of new therapeutics that interact with lipid bilayers.

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• Brescia, M. A., & Sacco, A. (2006). High-Resolution 13C Nuclear Magnetic Resonance in the Study of Oils. In G. A. Webb (Ed.), Modern Magnetic Resonance. Springer. [Link]

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• Tian, Y., & Opella, S. J. (2012). Tailoring 13C labeling for triple-resonance solid-state NMR experiments on aligned samples of proteins. Journal of magnetic resonance (San Diego, Calif. : 1997), 214, 190–197. [Link]

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• Imae, T., et al. (2012). Variable-temperature ³¹P NMR spectra of an aqueous solution of DPPC and SC. ResearchGate. [Link]

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Tracing the Threads of Metabolism: An In-Vivo Guide to Stable Isotope Labeling with Dipalmitoyl-¹³C₄₀ Phosphatidylcholine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The study of lipid metabolism in a living system, or in vivo, presents significant challenges, yet it is crucial for understanding the pathophysiology of metabolic diseases, cancer, and neurodegenerative disorders. Stable isotope tracing has emerged as a transformative technology, allowing for the dynamic measurement of metabolic fluxes without the safety concerns of radioisotopes.[1][2] This application note provides a comprehensive guide to the use of dipalmitoyl-¹³C₄₀ phosphatidylcholine (¹³C-DPPC), a fully labeled saturated phospholipid, for tracing lipid dynamics in vivo. We will delve into the core principles, experimental design considerations, and detailed, field-tested protocols for liposome preparation, animal administration, sample processing, and mass spectrometry analysis. This guide is designed to equip researchers with the knowledge to confidently implement this powerful technique and unravel the complex web of lipid metabolism in their own preclinical models.

The Principle: Following the Isotopic Trail

Stable isotope labeling allows us to introduce a "heavy" version of a native molecule into a biological system and track its journey.[3][4] In this case, we use dipalmitoylphosphatidylcholine (DPPC), a ubiquitous saturated phospholipid in mammals and the primary component of lung surfactant[5], where all 40 carbon atoms in its two palmitate tails and glycerol backbone are replaced with the stable isotope, carbon-13 (¹³C).

The core principle is as follows:

• Delivery: The ¹³C-DPPC is formulated into liposomes, which act as biocompatible delivery vehicles. When administered intravenously, these liposomes circulate and are taken up by various tissues, primarily by cells of the reticuloendothelial system (RES) in the liver and spleen.[6][7]

• Metabolic Processing: Once inside the cell, the exogenous ¹³C-DPPC enters the cellular lipid pool. It can be acted upon by enzymes like phospholipases, which cleave the fatty acid tails. This releases ¹³C₁₆-palmitic acid.

• Flux and Incorporation: This newly liberated pool of labeled ¹³C₁₆-palmitic acid can then be utilized by the cell in a variety of metabolic pathways. It can be re-esterified into other lipid classes, such as triglycerides (TGs) for energy storage, cholesteryl esters (CEs), or other phospholipids (PLs) for membrane synthesis.

• Detection: By collecting tissues at various time points, extracting the lipids, and analyzing them via high-resolution mass spectrometry, we can detect and quantify the incorporation of the ¹³C label into these downstream lipid species.[8][9] The mass of a lipid containing a ¹³C₁₆-palmitate will be shifted by +16 Da compared to its unlabeled counterpart, making it easily distinguishable.

This approach provides a direct, dynamic measurement of lipid synthesis and turnover, offering insights that static measurements of lipid concentrations cannot provide.[1]

Caption: High-level experimental workflow for in vivo ¹³C-DPPC tracing.

Experimental Design: The Blueprint for Success

A successful tracer study hinges on meticulous planning. As a Senior Application Scientist, I cannot overstate the importance of optimizing the experimental design before embarking on a full-scale in vivo study.

Tracer Formulation: The Delivery Vehicle

DPPC is an amphipathic molecule and will spontaneously form lipid bilayers in aqueous solutions.[5] For systemic in vivo administration, formulating ¹³C-DPPC into stable liposomes is the gold standard.

• Causality Behind Composition: While pure DPPC liposomes can be used, their stability in vivo is limited. The inclusion of cholesterol is critical. Cholesterol inserts into the phospholipid bilayer, increasing its mechanical rigidity and reducing permeability.[10] This "plugs the gaps" between DPPC molecules, preventing premature leakage of any encapsulated contents and increasing circulation time. A molar ratio of approximately 2:1 DPPC to cholesterol is often cited as optimal for stability.[10]

• Size Matters: Liposome size dictates biodistribution. For passive targeting to many tissues, a size of 100-200 nm is desirable.[11] This is achieved through extrusion, where the liposome suspension is forced through polycarbonate membranes with defined pore sizes.

• Self-Validation: Always characterize your liposome preparation before injection. Use Dynamic Light Scattering (DLS) to confirm the mean particle size and polydispersity index (PDI). A low PDI (<0.2) indicates a homogenous population of vesicles, which is crucial for reproducible results.

Administration, Dosage, and Timing

• Route of Administration: Intravenous (IV) injection via the tail vein is the most common and effective route for systemic delivery of liposomes, ensuring rapid distribution.

• Dosage Rationale: The goal is to introduce enough tracer to be detected robustly by the mass spectrometer without perturbing the endogenous lipid pools. A dose that is too high could alter the very metabolic pathways you intend to measure.[2] A starting point for mice is often in the range of 100-200 mg/kg of total lipid.[3][4] However, this must be optimized for your specific animal model and research question.

• Time Course: The kinetics of lipid metabolism vary significantly between tissues. A time-course experiment is essential. Collect samples at multiple time points (e.g., 1, 4, 8, 24, 48 hours) post-injection to capture the peak incorporation and subsequent turnover of the label in different lipid pools.

Parameter	Recommendation	Rationale
Tracer	Dipalmitoyl-¹³C₄₀ Phosphatidylcholine	Fully labeled for clear mass shift; biologically relevant saturated PC.
Formulation	Liposomes (e.g., ¹³C-DPPC:Cholesterol at 2:1 molar ratio)	Enhances in vivo stability and controls biodistribution.[10]
Liposome Size	100 - 200 nm	Optimal for systemic circulation and passive tissue accumulation.[11]
Administration	Intravenous (IV) injection	Ensures complete bioavailability and rapid systemic distribution.
Dosage (Mouse)	100 - 200 mg/kg (total lipid)	A common starting point to achieve detectable labeling without perturbing metabolism.[3][4]
Time Points	1h, 4h, 8h, 24h, 48h	Captures the dynamic rise and fall of label incorporation across different tissues.
Key Controls	Vehicle (unlabeled liposomes), Baseline (pre-injection)	Differentiates effects of the lipid vehicle from the tracer and establishes endogenous levels.

Table 1: Key Experimental Parameters for In Vivo ¹³C-DPPC Labeling Studies.

Detailed Experimental Protocols

The following protocols provide a robust framework. Always adapt them to your specific laboratory conditions and adhere to your institution's animal care and use guidelines.

Protocol 1: Preparation of Stable ¹³C-DPPC Liposomes

This protocol uses the lipid film hydration and extrusion method to produce unilamellar vesicles of a defined size.

• Lipid Preparation: In a clean round-bottom flask, combine ¹³C-DPPC and cholesterol (e.g., from chloroform stocks) to achieve the desired molar ratio (e.g., 2:1).

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum. This creates a thin, uniform lipid film on the inside of the flask. To ensure complete solvent removal, place the flask under high vacuum for at least 2 hours.

• Hydration: Warm the lipid film and a sterile hydration buffer (e.g., phosphate-buffered saline, PBS) to a temperature above the phase transition temperature of DPPC (Tₘ ≈ 41.3°C)[5]; approximately 50-60°C is ideal. Add the warm buffer to the flask and gently agitate until the lipid film is fully suspended. This initial suspension contains large, multilamellar vesicles (MLVs).

• Extrusion: Fit a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Heat the extruder block to 50-60°C.

• Sizing: Pass the MLV suspension through the extruder 11-21 times. This repeated passage through the membrane forces the lipids to re-form into smaller, unilamellar vesicles (LUVs) with a size distribution close to the membrane's pore size.[12]

• Characterization & Sterilization: Cool the liposome suspension to room temperature. Measure the final particle size and PDI using DLS. For in vivo use, sterilize the suspension by passing it through a 0.22 µm syringe filter. Store at 4°C. Expertise Insight: Do not freeze the liposomes, as ice crystal formation can disrupt the vesicles.[10]

Protocol 2: In Vivo Administration and Sample Collection (Mouse Model)

• Animal Preparation: Acclimatize animals according to standard procedures. Weigh each mouse immediately before injection to calculate the precise dose volume.

• Administration: Gently warm the liposome suspension to room temperature. Administer the calculated volume via tail vein injection. Record the exact time of administration.

• Monitoring: Return the animal to its cage and monitor for any adverse reactions.

• Sample Collection: At each designated time point, euthanize the mouse using an approved method.

  • Blood: Immediately collect blood via cardiac puncture into an EDTA-coated tube. Centrifuge at 2,000 x g for 15 minutes at 4°C to separate the plasma. Aliquot the plasma and snap-freeze in liquid nitrogen.

  • Tissues: Perfuse the animal with ice-cold PBS to flush remaining blood from the organs. Harvest tissues of interest (e.g., liver, spleen, adipose tissue, lung), rinse with cold PBS, blot dry, and snap-freeze immediately in liquid nitrogen.

• Storage: Store all samples at -80°C until lipid extraction. This is critical to halt enzymatic activity that could alter lipid composition.[13]

Protocol 3: Lipid Extraction from Plasma and Tissues

This protocol uses a methyl-tert-butyl ether (MTBE) based method, which is efficient and avoids the use of chloroform.[14]

• Sample Preparation: For tissues, weigh a small piece of the frozen tissue (~20-50 mg) and homogenize in cold methanol. For plasma, use a small volume (~10-20 µL).

• Solvent Addition: Add 200 µL of cold methanol to the sample, followed by 800 µL of cold MTBE.[14] It is crucial to add internal standards (a mix of commercially available heavy-isotope labeled lipids not expected to be formed from the tracer) at this step for absolute quantification.

• Phase Separation: Vortex the mixture vigorously for 10 minutes. Add 200 µL of water to induce phase separation.[14] Vortex briefly and then centrifuge at >10,000 x g for 10 minutes at 4°C.

• Collection: Two distinct phases will be visible. Carefully collect the upper, organic phase, which contains the lipids, and transfer it to a new tube.

• Drying and Storage: Evaporate the solvent under a gentle stream of nitrogen or using a vacuum concentrator. Store the dried lipid extract at -80°C until analysis.

Protocol 4: Mass Spectrometry and Data Analysis

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your chromatography system (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).[14]

• LC-MS/MS Analysis: Inject the sample onto a liquid chromatography system (e.g., using a C18 column) coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Acquisition: The mass spectrometer will acquire data, measuring the mass-to-charge ratio (m/z) of all detected ions.

• Data Analysis - The Core of the Technique:

  • Isotopologue Identification: The key is to identify lipids containing the ¹³C₁₆-palmitate chain. For example, if you are looking for tripalmitin (a triglyceride), the unlabeled (M+0) version has a specific m/z. The version that has incorporated one ¹³C₁₆-palmitate chain (M+16) will appear at an m/z that is 16 units higher. A species with two labeled chains (M+32) will be 32 units higher, and so on.

  • Correction for Natural Abundance: Specialized software is used to correct for the natural 1.1% abundance of ¹³C in the environment.[9]

  • Calculating Isotopic Enrichment: The enrichment is typically expressed as a percentage, representing the fraction of a specific lipid pool that has been newly synthesized from the tracer.

Caption: Metabolic fate of the ¹³C label from DPPC.

Conclusion and Future Directions

In vivo metabolic labeling with dipalmitoyl-¹³C₄₀ phosphatidylcholine is a sophisticated and powerful technique that provides a window into the dynamic world of lipid metabolism. By enabling the direct measurement of lipid synthesis and flux, it moves beyond static snapshots to reveal the rates of metabolic processes in health and disease. The protocols and insights provided here offer a comprehensive starting point for researchers aiming to apply this method. As mass spectrometry technologies continue to improve in sensitivity and resolution, the potential for stable isotope tracing to uncover novel aspects of lipid biology and accelerate drug development is immense.

References

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• Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. (2021). Journal of the American Society for Mass Spectrometry. [Link]

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sample preparation for lipidomics using 13C-labeled standards

An Application Guide to Quantitative Lipidomics: Sample Preparation Using ¹³C-Labeled Internal Standards

Authored by: A Senior Application Scientist

Abstract

The accurate quantification of lipids is paramount to understanding their complex roles in health and disease, from cellular signaling to metabolic disorders. This application note provides a comprehensive guide to robust sample preparation for mass spectrometry-based lipidomics, emphasizing the use of ¹³C-labeled internal standards for achieving the highest level of accuracy and precision. We delve into the core principles of stable isotope dilution, detail validated protocols for common biological matrices including plasma, cultured cells, and tissues, and explain the causality behind critical experimental choices. This guide is designed for researchers, scientists, and drug development professionals seeking to implement a self-validating system for quantitative lipid analysis that ensures data integrity and reproducibility.

The Imperative for Accuracy: Why ¹³C-Labeled Standards are the Gold Standard

Lipidomics aims to identify and quantify the entire complement of lipids in a biological system. However, the journey from raw sample to reliable data is fraught with potential for variability. Each step—from extraction and phase separation to ionization in the mass spectrometer—can introduce bias, affecting different lipid species to varying degrees.[1][2]

Internal standards are added to samples at the beginning of the workflow to correct for these variations.[3] While various types of standards exist (e.g., odd-chain or deuterated lipids), stable isotope-labeled internal standards, particularly those uniformly labeled with Carbon-13 (¹³C), are considered the "gold standard".[3] This is because they are chemically and physically almost identical to their endogenous counterparts.[3][4] They co-elute chromatographically and experience nearly identical extraction efficiencies and ionization responses (or suppression) in the mass spectrometer. This near-perfect mimicry allows for the most accurate correction of experimental variability, a principle known as stable isotope dilution (SID).[5][6]

The use of a comprehensive panel of ¹³C-labeled standards, one for each major lipid class, provides a self-validating system that accounts for the diverse physicochemical properties of lipids and mitigates the notorious "matrix effects" that can plague electrospray ionization.[1][4]

Foundational Workflow for Quantitative Lipidomics

A successful quantitative lipidomics experiment is built on a foundation of meticulous sample handling and a well-designed workflow. The process ensures that the added ¹³C-labeled standards experience the same conditions as the endogenous lipids they are meant to quantify.

Figure 2: MTBE liquid-liquid extraction and phase separation.

Step-by-Step Methodology:

• Sample Aliquoting: In a glass tube on ice, add 20 µL of plasma or serum.

• Internal Standard Spiking: Add 10 µL of the ¹³C-labeled internal standard mixture directly to the plasma. Vortex briefly.

• Protein Precipitation & Lipid Solubilization: Add 225 µL of ice-cold methanol. Vortex vigorously for 30 seconds.

• Organic Solvent Addition: Add 750 µL of ice-cold MTBE. Vortex for 1 minute.

• Incubation: Incubate the mixture at 4°C for 30 minutes on a shaker to ensure thorough extraction.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. [7]You should observe three distinct layers: the upper organic phase, a protein pellet at the interphase, and the lower aqueous phase.

• Collection: Carefully collect the upper organic phase (~600-700 µL) using a glass Pasteur pipette and transfer it to a new clean glass tube. Be careful not to disturb the protein pellet.

• Solvent Evaporation: Dry the collected organic phase completely under a gentle stream of nitrogen or using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., Acetonitrile:Isopropanol:Water 65:30:5, v/v/v). [8]Vortex for 30 seconds and transfer to an LC-MS vial with an insert.

• Storage: Store at -80°C until analysis.

Protocol 2: Lipid Extraction from Adherent Cultured Cells

This protocol is designed for lipid extraction from cells grown in culture plates.

Principle: The protocol begins with quenching metabolic activity by placing the cells on ice and washing with ice-cold PBS. [9]A monophasic extraction with ice-cold methanol is used to simultaneously lyse the cells and solubilize lipids, with the ¹³C-labeled standards added at this initial stage. Subsequent addition of chloroform and water induces phase separation according to the Bligh & Dyer method, allowing for the isolation of the lipid-containing organic phase. [9] Step-by-Step Methodology:

• Cell Culture: Grow cells to the desired confluency (typically 80-90%) in a 6-well plate.

• Quenching & Washing: Place the culture plate on ice. Aspirate the culture medium. Wash the cells twice with 1 mL of ice-cold Phosphate-Buffered Saline (PBS) per well.

• Cell Lysis and Standard Spiking: Add 1 mL of ice-cold methanol to each well. Add the appropriate volume of the ¹³C-labeled internal standard mixture to the methanol in each well.

• Cell Harvesting: Use a cell scraper to detach the cells in the methanol. Transfer the cell suspension/lysate to a glass centrifuge tube.

• Organic Solvent Addition: Add 1 mL of chloroform to the tube. Vortex vigorously for 1 minute. [9]6. Phase Separation: Add 0.9 mL of water to the tube to induce phase separation. Vortex again for 1 minute.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to cleanly separate the phases. [10]8. Collection: The lipid-containing organic phase will be the lower layer. Carefully collect this bottom chloroform layer using a glass Pasteur pipette and transfer to a new tube.

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitution & Storage: Reconstitute the dried lipid extract in 100 µL of analysis solvent and transfer to an LC-MS vial. Store at -80°C.

Protocol 3: Lipid Extraction from Tissues

This protocol requires an initial homogenization step to disrupt the complex tissue structure.

Principle: Rapidly frozen tissue is required to halt metabolic processes. The tissue is weighed while frozen and then mechanically homogenized in the presence of the ¹³C-labeled standards and extraction solvent. This ensures the standards are integrated before any enzymatic degradation can occur. A modified Folch or Bligh-Dyer extraction is then performed.

Step-by-Step Methodology:

• Sample Collection: Immediately after excision, snap-freeze the tissue in liquid nitrogen. Store at -80°C.

• Homogenization Preparation: Weigh out 20-50 mg of frozen tissue. Place it in a bead-mill tube containing ceramic or steel beads. Keep the tube on dry ice.

• Homogenization: Add 1 mL of ice-cold methanol containing the ¹³C-labeled internal standards to the tube. Immediately homogenize using a bead beater (e.g., 2 cycles of 30 seconds).

• Extraction: Transfer the homogenate to a glass tube. Add 2 mL of chloroform. Vortex vigorously for 1 minute.

• Incubation: Incubate on a shaker for 30 minutes at 4°C.

• Phase Separation: Add 0.8 mL of water. Vortex for 1 minute.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Collection: Collect the lower chloroform phase and transfer to a new glass tube.

• Solvent Evaporation: Dry the solvent under a stream of nitrogen.

• Reconstitution & Storage: Reconstitute in an appropriate volume (e.g., 100-200 µL) of analysis solvent. Transfer to an LC-MS vial and store at -80°C.

Data Analysis for Absolute Quantification

The ultimate goal of using ¹³C-labeled standards is absolute or near-absolute quantification. The mass spectrometer detects both the endogenous (¹²C) lipid and its heavier ¹³C-labeled counterpart.

The Quantification Principle:

• Peak Integration: Integrate the peak areas of the endogenous lipid and its corresponding ¹³C-labeled internal standard from the LC-MS chromatogram.

• Calculate Response Ratio: Determine the ratio of the endogenous peak area to the internal standard peak area.

  • Ratio = Peak Area (Endogenous Lipid) / Peak Area (¹³C-IS)

• Determine Concentration: The concentration of the endogenous lipid is calculated by relating this ratio to the known concentration of the spiked internal standard. For the most accurate results, a calibration curve should be generated using varying concentrations of an authentic standard against a fixed concentration of the ¹³C-labeled internal standard.

• Concentration (Endogenous Lipid) = Ratio × Concentration (¹³C-IS)

This method inherently corrects for any loss during sample preparation and for variations in ionization efficiency, as both the analyte and the standard are affected proportionally. [4][5]

Conclusion

The protocols and principles outlined in this guide provide a robust framework for performing high-quality quantitative lipidomics. The adoption of ¹³C-labeled internal standards is a critical step towards achieving the accuracy and reproducibility necessary for biomarker discovery, drug development, and fundamental biological research. By understanding the causality behind each step—from the choice of extraction solvent to the principles of stable isotope dilution—researchers can generate data with the highest degree of scientific integrity and confidence.

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Quantitative Mass Spectrometry Imaging of Phospholipids: An Application Guide Using DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

Introduction: Unveiling the Spatial Language of Lipids in Drug Discovery and Development

Mass Spectrometry Imaging (MSI) has emerged as a transformative technology, offering an unprecedented window into the spatial distribution of molecules within biological tissues.[1][2] For researchers, scientists, and drug development professionals, MSI provides critical insights into pharmacokinetics, drug metabolism, and biomarker discovery by mapping the localization of drugs, metabolites, and endogenous biomolecules directly in tissue sections.[3][4] Among the most crucial of these endogenous molecules are phospholipids, the fundamental building blocks of cellular membranes that also play vital roles in cell signaling and energy storage.[5]

Phosphatidylcholines (PCs) are a major class of phospholipids, and their distribution and metabolism are often altered in disease states.[3][6] Therefore, the ability to accurately quantify changes in PC species across different tissue microenvironments is of paramount importance. However, MSI is inherently a semi-quantitative technique.[6] Variations in sample topography, matrix crystallization, and ionization efficiency across a tissue section can lead to significant signal intensity fluctuations that are independent of the analyte's true concentration.[7][8]

To overcome these challenges and unlock the full quantitative potential of MSI, the use of internal standards is essential.[8][9] An ideal internal standard co-crystallizes with the analyte, has similar ionization efficiency, and is not naturally present in the tissue.[10] Stable isotope-labeled (SIL) internal standards, particularly those that are fully labeled with heavy isotopes like ¹³C, are considered the gold standard for quantitative mass spectrometry.[2][10] They are chemically identical to their endogenous counterparts, ensuring they experience the same matrix effects and extraction efficiencies.[2][11]

This application note provides a comprehensive guide to quantitative Mass Spectrometry Imaging of dipalmitoyl-phosphatidylcholine (DPPC), a key component of pulmonary surfactant and a significant phospholipid in many tissues, using the fully ¹³C-labeled internal standard, DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀.[12][13] We will delve into the theoretical underpinnings of quantitative MSI, provide a detailed, step-by-step experimental protocol, and discuss data analysis strategies to empower researchers to generate robust and reliable quantitative spatial lipidomics data.

The Cornerstone of Quantification: DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀

DL-A-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a synthetic version of DPPC where all 40 carbon atoms have been replaced with the heavy isotope, ¹³C. This results in a mass shift of 40 Daltons compared to the endogenous molecule, allowing for clear differentiation by the mass spectrometer.

Advantages of using a fully ¹³C-labeled internal standard:

• Minimized Isotope Effects: Unlike deuterium-labeled standards, which can sometimes exhibit slightly different chromatographic and ionization behavior, fully ¹³C-labeled standards are chemically almost identical to the analyte, ensuring the most accurate correction.

• Co-localization and Co-crystallization: Being chemically identical, the labeled standard will co-localize with the endogenous analyte within the tissue matrix, leading to more reliable normalization.

• Correction for Matrix Effects: The ratio of the endogenous analyte signal to the internal standard signal remains constant even when ionization is suppressed or enhanced in different tissue regions, providing a true measure of relative abundance.[2]

• Accurate Quantification: By applying a known concentration of the internal standard, it is possible to perform absolute or relative quantification of the endogenous analyte.[6]

Experimental Workflow for Quantitative MSI

The following protocol outlines a comprehensive workflow for the quantitative imaging of DPPC in tissue sections using DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ as an internal standard.

digraph "Quantitative_MSI_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=9];

PART 1: Tissue Preparation

The quality of the tissue section is paramount for high-quality MSI data. The primary goal is to preserve the native molecular composition and spatial integrity of the tissue.[14][15]

Protocol:

• Tissue Collection and Freezing:

  • Immediately after excision, snap-freeze the tissue in liquid nitrogen or isopentane pre-cooled with liquid nitrogen. This rapid freezing minimizes the formation of large ice crystals that can damage cellular structures and cause molecular delocalization.[16]

  • Store the frozen tissue at -80°C until sectioning.

• Cryosectioning:

  • Equilibrate the frozen tissue to the cryostat chamber temperature (typically -20°C to -25°C) for at least 30 minutes.[9]

  • Section the tissue at a thickness of 10-12 µm. Thinner sections generally yield better signal-to-noise ratios.[15]

  • Use a cryotape-based method for sectioning hard tissues like bone to maintain structural integrity.[15]

• Thaw-Mounting:

  • Thaw-mount the tissue sections onto conductive indium tin oxide (ITO) coated glass slides. These slides are essential for MALDI-MSI as they provide a conductive surface to prevent charge buildup.[14]

  • Minimize the time the tissue is at room temperature to prevent degradation.

  • Store the mounted tissue sections at -80°C until further processing.

PART 2: Internal Standard and Matrix Application

Uniform application of both the internal standard and the matrix is critical for reliable quantification. Automated spraying systems are highly recommended to ensure reproducibility.[9][12]

Protocol:

• Internal Standard Solution Preparation:

  • Prepare a stock solution of DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ in a suitable solvent mixture (e.g., chloroform:methanol 2:1, v/v).

  • The final concentration of the internal standard to be sprayed on the tissue needs to be optimized for the specific tissue type and instrument sensitivity. A starting point could be in the range of 1-10 µg/mL. The goal is to have a signal intensity for the internal standard that is comparable to the endogenous analyte.

• Internal Standard Application:

  • Use an automated pneumatic sprayer (e.g., SunCollect) to apply a uniform layer of the internal standard solution onto the tissue section.[12]

  • Optimize the number of spray cycles, flow rate, and nozzle height to achieve a fine, even coating without causing delocalization of lipids.

• Matrix Selection and Application:

  • The choice of matrix is crucial for efficient desorption and ionization of the analyte. For phosphatidylcholines in positive ion mode, 2,5-dihydroxybenzoic acid (DHB) is a commonly used and effective matrix.[16][17]

  • Prepare a solution of DHB (e.g., 20 mg/mL) in a solvent that promotes the formation of small, homogeneous crystals (e.g., chloroform:methanol 2:1, v/v).[12]

  • Apply the matrix solution using an automated sprayer over the internal standard-coated tissue section. Multiple layers of matrix are typically applied to ensure complete coverage and optimal co-crystallization with the analytes.[12]

PART 3: MALDI-MSI Data Acquisition

High mass resolution and accuracy are essential for separating the ¹³C-labeled internal standard from potential isobaric interferences from other endogenous lipids.[12]

Protocol:

• Instrument Calibration:

  • Calibrate the mass spectrometer using a suitable standard to ensure high mass accuracy.

• MSI Parameters:

  • Set the mass range to cover both the endogenous DPPC and the ¹³C₄₀-labeled internal standard (e.g., m/z 700-900).

  • Use a high mass resolution setting (e.g., >60,000) to resolve overlapping isotopic peaks.

  • Select a spatial resolution (pixel size) appropriate for the biological question (e.g., 10-50 µm).

  • Optimize the laser energy and the number of laser shots per pixel to achieve a good signal-to-noise ratio without causing excessive fragmentation.

• Data Acquisition:

  • Acquire mass spectra across the entire tissue section in a raster pattern.

PART 4: Data Analysis and Visualization

The key to quantitative MSI lies in the normalization of the endogenous analyte signal to the internal standard signal in each pixel.[7][18]

digraph "Data_Analysis_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1", fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

Protocol:

• Data Import and Pre-processing:

  • Import the raw MSI data (commonly in the imzML format) into a suitable data analysis software (e.g., SCiLS Lab, LipostarMSI, or custom scripts in MATLAB or Python).

  • Perform pre-processing steps such as baseline correction and peak picking.

• Ion Image Generation:

  • Generate ion images for the endogenous DPPC (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺) and the DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ internal standard. The specific adducts to monitor should be determined from the acquired spectra.

• Normalization:

  • For each pixel, calculate the ratio of the intensity of the endogenous DPPC to the intensity of the ¹³C₄₀-labeled internal standard. This ratiometric value is now a relative quantitative measure of the endogenous DPPC, corrected for variations in ionization efficiency and matrix deposition.[7][18]

• Quantitative Image Generation:

  • Create a new ion image based on the calculated ratios. This image represents the quantitative distribution of DPPC across the tissue section.

• Statistical Analysis and Visualization:

  • Perform region of interest (ROI) analysis to obtain quantitative values for specific anatomical features.

  • Use heatmaps and other visualization tools to represent the quantitative data effectively.

Quantitative Data Presentation

The following table provides an example of how to present key parameters for a quantitative MSI experiment.

Parameter	Setting	Rationale
Tissue Section Thickness	10-12 µm	Optimal for signal intensity and minimizing analyte delocalization.[15]
Internal Standard	DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀	Fully labeled standard for accurate correction of matrix effects.[2][10]
IS Concentration	1-10 µg/mL (to be optimized)	To achieve a signal intensity comparable to the endogenous analyte.
Matrix	2,5-dihydroxybenzoic acid (DHB)	Effective for ionization of phosphatidylcholines in positive mode.[16][17]
Matrix Concentration	20 mg/mL in CHCl₃:MeOH (2:1)	Promotes formation of small, homogeneous crystals.[12]
MSI Platform	MALDI-TOF or MALDI-Orbitrap	High mass resolution is critical for resolving isotopic peaks.[12]
Mass Resolution	> 60,000	To separate the analyte from isobaric interferences.[12]
Spatial Resolution	10-50 µm	Dependent on the specific research question and desired level of detail.
Data Normalization	Pixel-wise ratio to internal standard	Corrects for local variations in ionization efficiency.[7][18]

Conclusion and Future Perspectives

The integration of fully ¹³C-labeled internal standards, such as DL-A-Phosphatidylcholine, dipalmitoyl-¹³C₄₀, into MSI workflows transforms this powerful imaging technique into a robust quantitative tool. This approach enables researchers to obtain reliable, spatially resolved data on phospholipid distribution, which is invaluable for understanding disease mechanisms, identifying biomarkers, and evaluating the efficacy and distribution of therapeutic agents. As MSI technology continues to advance in terms of spatial resolution and sensitivity, the application of rigorous quantitative methods will be increasingly critical for translating these powerful molecular images into actionable biological insights.

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• The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. (n.d.). MDPI.
• Ellis, S. R., et al. (2020). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 61(12), 1545-1556.
• Deininger, S. O., et al. (2011). Robust data processing and normalization strategy for MALDI mass spectrometric imaging. Analytical and Bioanalytical Chemistry, 401(1), 167-181.
• Chughtai, K., & Heeren, R. M. (2010). Mass spectrometric imaging for biomedical tissue analysis. Chemical Society Reviews, 39(12), 4768-4781.
• Why Stable Isotope-Labeled Internal Standards are Essential in Mass Spectrometry. (n.d.). Benchchem.
• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. (n.d.). Royal Society of Chemistry.
• Best-Matched Internal Standard Normalization in Liquid Chromatography–Mass Spectrometry Metabolomics Applied to Environmental Samples. (2018).
• Quantitative Mass Spectrometry Imaging of Biological Systems. (2021). PubMed Central.
• Rubakhin, S. S., & Sweedler, J. V. (2008). Mass spectrometry imaging of phosphatidylcholines in the brain. Journal of the American Society for Mass Spectrometry, 19(8), 1187-1195.
• Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. (2020). ScienceOpen.
• Imaging and Structural Characterization of Phosphatidylcholine Isomers from Rat Brain Tissue Using Sequential Collisional Induced Dissociation/Electron Induced Dissoci
• Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. (n.d.). PubMed Central.
• The Role of Internal Standards In Mass Spectrometry. (n.d.). SCION Instruments.
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• When Should an Internal Standard be Used? (n.d.).
• Vogel, M., et al. (2006). Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. Analytical and Bioanalytical Chemistry, 384(3), 692-696.
• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipi. (2023). SciSpace.
• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulf
• Fully stable 13C isotope labeled calibrants. (n.d.). Food Risk Management.
• Comprehensive Analysis of Lipidomics Using Mass Spectrometry. (n.d.).
• Mapping of Phospholipids by MALDI Imaging (MALDI-MSI)
• Deep Learning Approach for Dynamic Sampling for Multichannel Mass Spectrometry Imaging. (n.d.). PubMed Central.
• Mass spectrometry images acylcarnitines, phosphatidylcholines, and sphingomyelin in MDA-MB-231 breast tumor models. (2013). DSpace.

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Application Note: Tracing Membrane Dynamics and Metabolism with Dipalmitoyl-¹³C₄₀-Phosphatidylcholine

A Senior Application Scientist's Guide to Stable Isotope Labeling in Live Cell Culture

Introduction: Unveiling Lipid Fate with Isotopic Precision

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic cell membranes, fundamental to structural integrity, signaling, and transport.[1] Dipalmitoylphosphatidylcholine (DPPC), a saturated PC with two 16-carbon palmitic acid chains, is a major component of pulmonary surfactant and a cornerstone for studying model membranes due to its well-defined physical properties.[2][3] Understanding the lifecycle of DPPC within a cell—its incorporation into membranes, its role in modifying membrane fluidity, and its metabolic turnover—is critical for research in drug delivery, membrane biophysics, and disease pathology.[4][5]

Stable isotope labeling provides a powerful method to trace the metabolic fate of molecules without the safety concerns of radioactive isotopes.[6][7] By introducing dipalmitoylphosphatidylcholine uniformly labeled with Carbon-13 (dipalmitoyl-¹³C₄₀-PC), researchers can distinguish exogenous lipids from the endogenous pool. This allows for the precise quantification of lipid uptake, transport, and incorporation into other lipid species using mass spectrometry.[8][9] This application note provides a detailed protocol for labeling cultured cells with ¹³C₄₀-DPPC and outlines downstream analytical strategies for researchers, scientists, and drug development professionals.

Principle of the Method

The core principle involves introducing ¹³C₄₀-DPPC to cultured cells in a bioavailable format, typically as small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs).[10] Since lipids are insoluble in aqueous culture media, they must be formulated into these carriers. Once introduced, the lipid vesicles can fuse with the plasma membrane or be taken up by the cell through endocytosis, delivering the labeled lipid into the cellular environment.

The incorporated ¹³C₄₀-DPPC can then be traced. Its presence in various cellular compartments can be analyzed, or its acyl chains can be tracked as they are remodeled and incorporated into other lipid species.[11][12] The heavy ¹³C isotopes act as a mass tag, allowing for clear differentiation between the labeled (newly introduced) and unlabeled (pre-existing) lipid pools via mass spectrometry.[7][13] This enables a dynamic view of lipid metabolism, a technique often referred to as metabolic flux analysis.[8][11]

Materials and Reagents

Reagent/Material	Recommended Specifications
Dipalmitoyl-¹³C₄₀-phosphatidylcholine	Purity ≥98% (e.g., MedChemExpress HY-150707S, CIL CLM-9668)[14][15]
Chloroform (CHCl₃)	HPLC or LC-MS Grade
Methanol (MeOH)	HPLC or LC-MS Grade
Phosphate-Buffered Saline (PBS)	Sterile, pH 7.4
Cell Culture Medium & Supplements	Appropriate for the cell line of interest
Fetal Bovine Serum (FBS)	Heat-inactivated
Adherent Mammalian Cell Line	e.g., A549, HeLa, HEK293
Glass vials (2-4 mL)	Amber or clear, with PTFE-lined caps
Nitrogen or Argon Gas Cylinder	With a fine-nozzle regulator
Mini-Extruder	e.g., Avanti Polar Lipids
Polycarbonate Membranes	100 nm pore size
Water Bath or Heat Block	Capable of maintaining 50-60°C
Ice
Standard Cell Culture Equipment	Incubator, biosafety cabinet, flasks/plates, etc.
Reagents for Lipid Extraction	Isopropanol, Water (LC-MS Grade)

Experimental Protocols

Protocol 1: Preparation of ¹³C₄₀-DPPC Unilamellar Vesicles (LUVs)

Causality: This protocol creates a homogenous suspension of 100 nm lipid vesicles, which is critical for consistent and efficient delivery of the hydrophobic ¹³C₄₀-DPPC to cells in an aqueous environment. The extrusion method is preferred over sonication for generating vesicles with a defined and uniform size distribution.[16][17]

• Lipid Stock Preparation: Dissolve the dipalmitoyl-¹³C₄₀-phosphatidylcholine powder or film in a chloroform:methanol (2:1, v/v) solution to create a stock solution of 10-20 mg/mL.[10] This ensures the lipid is fully solubilized.

• Lipid Film Formation: In a clean glass vial, add the desired amount of the lipid stock solution. To form a thin film, evaporate the organic solvent under a gentle stream of nitrogen or argon gas while rotating the vial.[10][18] This even film provides a large surface area for hydration.

• Residual Solvent Removal: Place the vial under a high vacuum for at least 2 hours (or overnight) to remove any residual chloroform, which can be toxic to cells.[10]

• Hydration: Warm the sterile PBS buffer and the lipid film vial to a temperature above the phase transition temperature (Tm) of DPPC (~41°C), typically to 50-60°C. Add the pre-warmed PBS to the dried lipid film to achieve a final lipid concentration of 1-5 mg/mL.[16] Hydrating above the Tm ensures the lipids are in a fluid state, facilitating vesicle formation.

• Vesicle Formation: Vortex the vial vigorously for 5-10 minutes. The solution will appear milky, indicating the formation of multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles (Optional but Recommended): To further enhance lamellarity and encapsulation, subject the MLV suspension to 5-7 freeze-thaw cycles by alternately placing the vial in liquid nitrogen and the warm water bath.[16]

• Extrusion for Size Homogenization:

  • Assemble the mini-extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions.[19]

  • Pre-heat the extruder block to 50-60°C.

  • Load the MLV suspension into one of the glass syringes and carefully push it through the membrane into the opposing syringe.

  • Repeat this extrusion process an odd number of times (e.g., 21 times) to ensure a homogenous population of Large Unilamellar Vesicles (LUVs).[16][19] The solution should become significantly clearer.

• Storage: Store the resulting vesicle suspension at 4°C. For best results, use within 1-2 weeks. Do not freeze, as this can disrupt the vesicle structure.

Protocol 2: Labeling of Adherent Mammalian Cells

Causality: This protocol outlines the direct application of the prepared vesicles to a cell monolayer. A serum-free medium is initially used to maximize the interaction between the vesicles and the cell membrane without interference from serum proteins.

• Cell Seeding: Plate adherent cells in 6-well or 12-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• Preparation for Labeling: On the day of the experiment, aspirate the growth medium from the wells. Gently wash the cell monolayer once with pre-warmed, sterile PBS.

• Labeling Incubation: Add fresh, serum-free cell culture medium to each well. Then, add the ¹³C₄₀-DPPC vesicle suspension to the medium to achieve a final lipid concentration in the range of 50-250 µg/mL.[4] The optimal concentration should be determined empirically for each cell line. Include a "vehicle control" well that receives an equivalent volume of PBS.

• Incubation: Incubate the cells for 2-4 hours at 37°C in a CO₂ incubator. This allows for the uptake of the labeled lipid.

• Medium Replacement: After the initial incubation, aspirate the labeling medium and replace it with a complete growth medium (containing serum).

• Time-Course Harvesting: Harvest cells at various time points (e.g., 0, 4, 8, 16, 24 hours) after the initial labeling period to track the metabolic fate of the ¹³C₄₀-DPPC.[20]

• Cell Harvesting:

  • Place the culture plate on ice to halt metabolic processes.[21]

  • Aspirate the medium and wash the cells twice with ice-cold PBS to remove any non-internalized vesicles.[8][20]

  • Add 1 mL of ice-cold methanol to each well and use a cell scraper to detach the cells.[20]

  • Transfer the cell suspension to a clean conical glass tube for lipid extraction.

Protocol 3: Lipid Extraction from Labeled Cells

Causality: A robust lipid extraction is essential to separate lipids from other cellular macromolecules. This protocol is a variation of the widely used Bligh-Dyer method, which uses a chloroform/methanol/water partition to efficiently extract a broad range of lipid classes into the organic phase.[20][22]

• Phase Creation: To the 1 mL methanol cell suspension from the previous step, add 1 mL of chloroform. Vortex the mixture vigorously for 1 minute.[20]

• Phase Separation: Add 0.9 mL of LC-MS grade water to the tube to induce phase separation. Vortex again for 1 minute, then centrifuge at 2,000 x g for 10 minutes at 4°C.[8][20]

• Organic Phase Collection: Two distinct phases will be visible. Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new clean glass vial.[20]

• Drying: Dry the lipid extract completely under a gentle stream of nitrogen or argon gas.

• Reconstitution: Reconstitute the dried lipid film in a solvent suitable for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v).[20] The sample is now ready for analysis.

Downstream Applications & Analysis

Mass Spectrometry-Based Lipidomics

The primary application for this labeling strategy is to trace the ¹³C label using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) is crucial to resolve the small mass differences between isotopologues and distinguish them from other lipid species.[8][23]

• Chromatography: Reverse-phase chromatography (e.g., using a C18 column) is typically employed to separate lipid classes before they enter the mass spectrometer.[8]

• Data Acquisition: Data is acquired in full scan mode to detect all ions. The mass shift caused by the 40 ¹³C atoms will be readily apparent. The unlabeled DPPC (PC 32:0) has a monoisotopic mass of ~734.04 g/mol , while the fully labeled ¹³C₄₀-DPPC has a mass of ~774.05 g/mol .

• Metabolic Tracing: By monitoring masses corresponding to potential metabolic products, one can trace the fate of the labeled palmitoyl chains. For example, if the cell remodels the ¹³C₂₀-palmitoyl chain onto a different lipid backbone, new labeled species will appear over time. This provides direct insight into lipid turnover and metabolic pathway activity.[11][12]

Visualization of Experimental Workflow & Principle

Caption: Overall experimental workflow for cell labeling with ¹³C₄₀-DPPC.

Caption: Conceptual diagram of ¹³C₄₀-DPPC uptake and metabolic fate.

Data Interpretation & Quantitative Analysis

The key output of the LC-MS analysis is the mass isotopologue distribution for DPPC and other related lipids.

• Isotopologue Analysis: The mass spectrum will show a cluster of peaks for each lipid. For an unlabeled lipid, this cluster represents the natural abundance of ¹³C (~1.1%).[13] For a labeled sample, you will see a distribution of isotopologues representing different levels of ¹³C incorporation.

• Calculating ¹³C Enrichment: The percentage of enrichment can be calculated by comparing the intensity of the labeled peaks to the total intensity of all isotopologue peaks for that lipid, after correcting for the natural ¹³C abundance.[8][13] Specialized software is often required for accurate correction and calculation.[8]

Table 1: Example Data from a Time-Course Experiment

Time Point (Hours)	% ¹³C Enrichment in PC(32:0)	% ¹³C Enrichment in PC(34:1)
0	85.2%	0.5%
4	70.1%	5.3%
8	55.6%	12.8%
16	30.4%	25.1%
24	15.9%	32.4%

Interpretation: The data in Table 1 would suggest that over 24 hours, the exogenously supplied ¹³C₄₀-DPPC (PC 32:0) is being turned over, as indicated by the decreasing enrichment. Concurrently, the ¹³C label is appearing in another lipid species, PC(34:1), indicating that the labeled palmitoyl chains are being metabolized and re-incorporated into other phospholipids through remodeling pathways.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Cell Viability	Vesicle concentration is too high; residual solvent toxicity.	Perform a dose-response curve to find the optimal, non-toxic vesicle concentration. Ensure the lipid film is thoroughly dried under vacuum.
No/Low Labeling Detected	Inefficient vesicle uptake; poor vesicle formation.	Confirm vesicle size and homogeneity with dynamic light scattering (DLS). Optimize incubation time. Ensure labeling is done in serum-free media.
High Variability Between Replicates	Inconsistent cell numbers; inconsistent vesicle preparation.	Normalize data to cell number or total protein content. Follow the vesicle preparation protocol precisely, especially the extrusion step, to ensure batch-to-batch consistency.
Complex Mass Spectra	Overlapping isotopologue envelopes from different lipids.	Utilize high-resolution mass spectrometry and appropriate chromatographic separation to resolve different lipid species.

References

• Creative Biolabs. (n.d.). Isotope-labeled Lipids. Creative Biolabs. [Link]

• Zhang, L. (Ed.). (n.d.). Summary of Methods to Prepare Lipid Vesicles. University of California, San Diego. [Link] (Note: Specific deep link may be unavailable, refer to general university resources on laboratory protocols).

• Schlame, M., et al. (2020). Lipidome-wide 13C flux analysis: a novel tool to estimate the turnover of lipids in organisms and cultures. Journal of Lipid Research, 61(1), 95-104. [Link]

• Li, J., et al. (2021). 13C-labeling reveals how membrane lipid components contribute to triacylglycerol accumulation in Chlamydomonas. The Plant Cell, 33(5), 1561-1581. [Link]

• Fielding, B. A., & Frayn, K. N. (2018). Tracing lipid metabolism: the value of stable isotopes. Journal of Endocrinology, 238(1), R1-R14. [Link]

• Al-Sari, A., et al. (2020). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 12(4), 455-464. [Link]

• Bötcher, M., et al. (2019). Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis. Current Protocols in Immunology, 124(1), e67. [Link]

• Wikipedia contributors. (2023). Dipalmitoylphosphatidylcholine. Wikipedia, The Free Encyclopedia. [Link]

• ResearchGate. (n.d.). Stable isotope labelling workflow in biological systems. ResearchGate. [Link]

• Triebl, A., & Wenk, M. R. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Molecules, 23(11), 2999. [Link]

• Triebl, A., & Wenk, M. R. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Molecules, 23(11), 2999. [Link]

• Chokkathukalam, A., et al. (2014). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. Bioanalysis, 6(4), 511-524. [Link]

• Labinsights. (2023). How to Prepare Nano-vesicles for Encapsulating Protein Drugs. [Link]

• Wright, A. M., et al. (2007). Dipalmitoylphosphatidylcholine modulates inflammatory functions of monocytic cells independently of mitogen activated protein kinases. Clinical and Experimental Immunology, 150(1), 119-128. [Link]

• Fasimoye, R., et al. (2023). Preparation of unilamellar liposomes. protocols.io. [Link]

• Horn, P. J., et al. (2020). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 10(6), 232. [Link]

• Pantazi, D., et al. (2013). Dipalmitoyl-phosphatidylcholine Biosynthesis Is Induced by Non-Injurious Mechanical Stretch in a Model of Alveolar Type II Cells. Lipids, 48(8), 827-838. [Link]

• Science.gov. (n.d.). dipalmitoylphosphatidylcholine dppc liposomes: Topics. [Link]

• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. [Link]

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Application Note: A Practical Protocol for Spiking Biological Samples with 13C-DPPC for Mass Spectrometry-Based Lipidomics

Introduction: The Imperative of Accuracy in Lipidomics

Quantitative lipidomics by mass spectrometry (MS) has emerged as a powerful tool for elucidating the roles of lipids in health and disease. However, the analytical workflow, from sample collection to final data acquisition, is susceptible to variations that can compromise the accuracy and reproducibility of the results. These variations can arise from inconsistencies in lipid extraction efficiency, matrix effects during ionization, and fluctuations in instrument performance.[1] To mitigate these challenges, the use of stable isotope-labeled internal standards (SIL-ISs) is considered the gold standard.[2]

This application note provides a detailed, field-proven protocol for the use of ¹³C-labeled dipalmitoylphosphatidylcholine (13C-DPPC) as an internal standard for the accurate quantification of phosphatidylcholines (PCs) and other lipid species in biological samples. We will delve into the rationale behind each step, from the preparation of stock solutions to the final sample analysis, to equip researchers with the knowledge to implement this robust methodology in their own laboratories.

Why ¹³C-DPPC?

Dipalmitoylphosphatidylcholine (DPPC) is a major phospholipid component of eukaryotic cell membranes and the primary constituent of pulmonary surfactant. Its ¹³C-labeled counterpart is an ideal internal standard for several reasons:

• Chemical and Physical Equivalence: 13C-DPPC is chemically identical to its endogenous counterpart, ensuring it behaves similarly during extraction and chromatographic separation. This co-elution is crucial for compensating for matrix effects.[2]

• No Isotopic Effect on Retention Time: Unlike deuterium-labeled standards, which can sometimes exhibit slightly different chromatographic retention times, ¹³C-labeled standards co-elute perfectly with the analyte, providing more accurate correction.

• Mass Distinction: The mass difference between 13C-DPPC and endogenous DPPC is easily resolved by modern mass spectrometers, allowing for simultaneous detection and quantification.

• High Stability: The ¹³C isotope is stable and does not undergo exchange, ensuring the integrity of the standard throughout the analytical process.[3]

I. Materials and Reagents

• ¹³C-labeled Dipalmitoylphosphatidylcholine (13C-DPPC) powder

• Chloroform, HPLC or MS grade

• Methanol (MeOH), HPLC or MS grade

• Ethanol (EtOH), HPLC or MS grade

• Deionized water

• Biological matrix (e.g., plasma, serum, tissue homogenate)

• Calibrated pipettes and tips

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

II. Preparation of ¹³C-DPPC Stock and Working Solutions

The accuracy of the final quantification is critically dependent on the precise preparation of the internal standard solutions.

A. Rationale for Solvent Choice

DPPC is a phospholipid with a polar head group and two nonpolar fatty acid tails. Its solubility is therefore dependent on the polarity of the solvent.

• Chloroform: DPPC is readily soluble in chloroform at concentrations greater than 10 mg/mL, making it an excellent solvent for preparing a concentrated primary stock solution.[4]

• Ethanol: DPPC is also soluble in ethanol at approximately 30 mg/mL.[5] A mixture of chloroform and methanol (e.g., 2:1 v/v) is also a common and effective solvent system for phospholipids.

For this protocol, we will use a mixture of chloroform and methanol to ensure complete solubilization and compatibility with subsequent steps.

B. Protocol for Stock Solution Preparation

• Primary Stock Solution (1 mg/mL):

  • Allow the vial of 13C-DPPC powder to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a precise amount of 13C-DPPC (e.g., 1 mg) and transfer it to a clean glass vial.

  • Add the appropriate volume of a 2:1 (v/v) chloroform:methanol mixture to achieve a final concentration of 1 mg/mL.

  • Vortex thoroughly until the powder is completely dissolved.

  • Store the primary stock solution at -20°C in a tightly sealed glass vial. This solution is stable for at least 4 years when stored properly.[5][6]

• Working Spiking Solution (10 µg/mL):

  • Prepare a working solution by diluting the primary stock solution. For example, to prepare 1 mL of a 10 µg/mL working solution, add 10 µL of the 1 mg/mL primary stock solution to 990 µL of a suitable solvent, such as methanol or a 1:1 (v/v) methanol:chloroform mixture.

  • Vortex thoroughly to ensure homogeneity.

  • This working solution will be used for spiking the biological samples. It is recommended to prepare fresh working solutions regularly to avoid solvent evaporation and concentration changes.

III. Spiking Protocol: The Critical Step

The goal of spiking is to introduce a known amount of the internal standard into each sample at the earliest possible stage of the workflow. This ensures that the internal standard undergoes the same experimental variations as the endogenous analytes.

A. Determining the Optimal Spiking Concentration

The concentration of the internal standard should be in the mid-range of the expected concentration of the endogenous analyte in the samples. This ensures a robust analytical response for both the analyte and the standard. If the endogenous concentration is unknown, a pilot experiment with a range of spiking concentrations is recommended.

B. Protocol for Spiking Biological Samples

The following protocols are provided for two common biological matrices. The key principle is to ensure the immediate and thorough mixing of the internal standard with the sample.

1. Spiking Liquid Samples (e.g., Plasma, Serum):

• Thaw Samples: Allow frozen plasma or serum samples to thaw completely on ice.

• Aliquot Sample: Pipette a known volume of the sample (e.g., 100 µL) into a clean microcentrifuge tube.

• Spike with Internal Standard: Add a small, precise volume of the 10 µg/mL 13C-DPPC working spiking solution to the sample. A common practice is to keep the spiking volume to less than 5% of the sample volume to avoid significant dilution of the matrix.[7][8]

  • Example Calculation: To achieve a final concentration of 500 ng/mL in a 100 µL plasma sample, add 5 µL of the 10 µg/mL working solution.

    • (Volume of IS solution × Concentration of IS solution) / Final volume of sample = Final concentration of IS

    • (5 µL × 10,000 ng/mL) / 105 µL ≈ 476 ng/mL. Adjust as needed for your specific target concentration.

• Vortex Immediately: Immediately after adding the internal standard, vortex the sample for at least 30 seconds to ensure the 13C-DPPC is homogeneously distributed throughout the sample and to initiate protein precipitation.

• Proceed to Extraction: The spiked sample is now ready for the lipid extraction procedure.

2. Spiking Solid Samples (e.g., Tissue Homogenate):

• Homogenize Tissue: Homogenize the tissue in a suitable buffer on ice.

• Aliquot Homogenate: Transfer a known amount of the tissue homogenate (e.g., 50 mg) to a clean tube.

• Spike with Internal Standard: Add the calculated volume of the 10 µg/mL 13C-DPPC working spiking solution directly to the homogenate.

• Vortex Thoroughly: Vortex the sample vigorously for at least 1 minute to ensure complete mixing of the internal standard with the tissue homogenate.

• Proceed to Extraction: The spiked tissue homogenate is now ready for lipid extraction.

IV. Lipid Extraction from Spiked Samples

The choice of lipid extraction method depends on the sample matrix and the specific lipid classes of interest. The Folch and Bligh & Dyer methods are classic and widely used protocols.[9] For high-throughput applications, other methods have also been developed.[10][11]

A. Modified Folch Method for Lipid Extraction

This method is robust and provides good recovery for a broad range of lipids.

• Solvent Addition: To the spiked sample (e.g., 100 µL of plasma), add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 400 µL of deionized water to induce phase separation.

• Vortex and Centrifuge: Vortex the mixture for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collect Lower Phase: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean tube.

• Dry Down: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in a suitable solvent for your LC-MS analysis (e.g., 100 µL of methanol).

V. Quality Control: Ensuring Data Integrity

A robust quality control (QC) strategy is essential for reliable quantitative lipidomics.

• Blank Samples: Prepare and analyze blank samples (matrix without internal standard) to check for background contamination.

• Zero Samples: Analyze blank matrix samples spiked only with the internal standard to ensure no endogenous analyte is present in the blank matrix and to monitor the IS response.

• Pooled QC Samples: Prepare a pooled QC sample by combining a small aliquot from each study sample. Analyze these QC samples periodically throughout the analytical run (e.g., every 10 samples) to monitor the stability and performance of the analytical platform.[12]

• Acceptance Criteria for Internal Standard Response: The response of the internal standard in the unknown samples should be within a defined range of the average response in the calibration standards and QC samples. A common acceptance criterion is 50% to 150%.[6] Samples falling outside this range may indicate a problem with that specific sample and should be investigated.

VI. Data Analysis and Quantification

The concentration of the endogenous analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of the 13C-DPPC internal standard and comparing this ratio to a calibration curve. The calibration curve is constructed by analyzing a series of calibration standards prepared by spiking known concentrations of a non-labeled DPPC standard and a constant concentration of 13C-DPPC into a blank biological matrix.

VII. Visualizing the Workflow

Diagram of the Spiking and Extraction Workflow

Caption: Workflow for spiking 13C-DPPC and lipid extraction.

VIII. Troubleshooting

Problem	Potential Cause	Suggested Solution
High variability in internal standard peak area across samples	Inconsistent pipetting of the internal standard.	Use calibrated pipettes and ensure proper technique. Prepare a larger volume of spiked matrix for multiple injections to test reproducibility.
Incomplete mixing of the internal standard with the sample.	Vortex samples immediately and thoroughly after spiking.
Degradation of the internal standard in the working solution.	Prepare fresh working solutions regularly and store them properly.
Low or no recovery of the internal standard	Inefficient lipid extraction.	Optimize the extraction protocol. Ensure the correct solvent ratios and sufficient mixing.
Degradation of 13C-DPPC during sample processing.	Keep samples on ice as much as possible and process them promptly.
Interference with the internal standard peak	Co-eluting isobaric species in the matrix.	Optimize chromatographic separation to resolve the interference. Check for potential isobaric overlaps.
Contamination of the LC-MS system.	Run blank injections to check for carryover and clean the system if necessary.

IX. Conclusion

The use of 13C-DPPC as an internal standard is a robust and reliable strategy for achieving accurate and precise quantification in mass spectrometry-based lipidomics. By carefully following the detailed protocols outlined in this application note and adhering to good laboratory practices, researchers can significantly enhance the quality and reproducibility of their data. This, in turn, will lead to more confident biological insights and a deeper understanding of the complex roles of lipids in health and disease.

References

• Al-Sari, A., et al. (2023). Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. Molecules. [Link]

• Spectroscopy Online. (2019). Six Key Errors to Avoid for Routine Analysis Using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). [Link]

• Ulmer, C. Z., et al. (2020). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Molecules. [Link]

• Ulmer, C. Z., et al. (2020). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. National Institutes of Health. [Link]

• Liebisch, G., et al. (2020). The lipidomics reporting checklist a framework for transparency of lipidomic experiments and repurposing resource data. Journal of Lipid Research. [Link]

• Wang, M., et al. (2022). A protocol for investigating lipidomic dysregulation and discovering lipid biomarkers from human serums. STAR Protocols. [Link]

• Liebisch, G., et al. (2020). Recommendations for good practice in MS-based lipidomics. Journal of Lipid Research. [Link]

• ResearchGate. (2016). How do I construct a calibration curve for plasma spiked drug samples?. [Link]

• BEBAC Forum. (2015). spiked samples preparation. [Link]

• ResearchGate. (2013). What are the minimum amounts of samples needed for 1H-NMR and 13C-NMR?. [Link]

• ResearchGate. (n.d.). Standard calibration with internal 13C standard at constant.... [Link]

• Iowa State University. (2013). NMR Sample Preparation. [Link]

• SciSpace. (n.d.). A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosph. [Link]

• Scribd. (n.d.). Plasma/Serum GC-MS Prep Protocol. [Link]

• Klötzel, M., et al. (2005). Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. Analytical and Bioanalytical Chemistry. [Link]

• Clendinen, C. S., et al. (2014). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Analytical and Bioanalytical Chemistry. [Link]

• LIBIOS. (n.d.). 13C Labeled internal standards - Mycotoxins. [Link]

• Al-Sari, A., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link]

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Technical Notes & Optimization

Technical Support Center: Navigating Solubility Challenges of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀ in Methanol

Welcome to the technical support center for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the solubility of this isotopically labeled phospholipid in methanol. Here, we address common challenges and provide troubleshooting strategies to ensure the successful preparation of your experimental solutions.

Introduction: Understanding the Molecule

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ (¹³C-DPPC) is a stable isotope-labeled version of DPPC, a saturated phospholipid.[1][2] Its amphipathic nature, with a polar phosphatidylcholine head group and two nonpolar palmitic acid tails, governs its solubility behavior.[3] While methanol is a polar solvent, the long, saturated hydrocarbon chains of ¹³C-DPPC present solubility challenges. This guide will help you understand and overcome these issues.

Frequently Asked Questions (FAQs)

Q1: Why is my ¹³C-DPPC not dissolving well in pure methanol at room temperature?

A1: The limited solubility of ¹³C-DPPC in pure methanol at room temperature is primarily due to two factors: the strong intermolecular interactions between the phospholipid molecules and the solvent properties of methanol. The long, saturated dipalmitoyl chains of ¹³C-DPPC allow for tight packing of the molecules, leading to a stable, gel-like state at room temperature.[3][4] Methanol, while polar, may not be a sufficiently strong solvent to overcome these van der Waals forces and disrupt the ordered structure of the lipid at lower temperatures.[5]

Q2: How does temperature affect the solubility of ¹³C-DPPC in methanol?

A2: Temperature plays a critical role in the solubility of ¹³C-DPPC. The unlabeled counterpart, DPPC, has a gel-to-liquid crystalline phase transition temperature (Tm) of approximately 41°C.[3][6] Below this temperature, the hydrocarbon chains are in a more ordered, gel-like state, making solubilization difficult. Heating the methanol solution to a temperature at or above the Tm increases the kinetic energy of the phospholipid molecules, disrupting the ordered packing of the acyl chains and significantly improving solubility.[6][7][8]

Q3: Can I use a co-solvent with methanol to improve the solubility of ¹³C-DPPC?

A3: Yes, using a co-solvent is a highly effective and common strategy. A mixture of chloroform and methanol, typically in a 2:1 or 3:1 (v/v) ratio, is widely used for dissolving phospholipids like DPPC.[9][10][11] The chloroform helps to solvate the hydrophobic tails, while the methanol interacts with the polar head group, leading to effective dissolution. For applications where chloroform is not suitable, other co-solvents like ethanol or isopropanol can also be considered.[12][13]

Q4: What is the Critical Micelle Concentration (CMC) of ¹³C-DPPC in methanol, and why is it important?

Troubleshooting Guide: Overcoming Solubility Issues

This section provides a systematic approach to resolving common solubility problems encountered with ¹³C-DPPC in methanol.

Initial Assessment

Before proceeding with advanced troubleshooting, ensure the following:

• Purity of ¹³C-DPPC: Verify the purity of your lipid. Impurities can affect solubility.

• Solvent Quality: Use high-purity, anhydrous methanol. Water content can significantly impact the solubility of phospholipids.

• Accurate Concentration: Double-check your calculations to ensure you are not attempting to prepare a supersaturated solution.

Troubleshooting Workflow

Step-by-Step Protocols

Protocol 1: Thermal Dissolution

• Preparation: Weigh the required amount of ¹³C-DPPC in a clean, dry glass vial.

• Solvent Addition: Add the calculated volume of high-purity methanol.

• Heating: Place the vial in a heating block or water bath set to a temperature above the phase transition temperature of DPPC (e.g., 45-50°C).

• Agitation: Gently vortex or swirl the vial periodically until the lipid is fully dissolved, and the solution is clear.

• Cooling: Allow the solution to cool to the desired experimental temperature. Be aware that the lipid may precipitate out of solution upon cooling, depending on the concentration.

Protocol 2: Co-Solvent Dissolution (Chloroform/Methanol)

• Preparation: Weigh the ¹³C-DPPC into a glass vial.

• Co-solvent Addition: Add a 2:1 (v/v) mixture of chloroform and methanol.

• Dissolution: Gently swirl the vial at room temperature. ¹³C-DPPC should readily dissolve in this mixture.

• Solvent Removal (if required): If your application requires the removal of the organic solvent (e.g., for liposome formation), this can be done by rotary evaporation to form a thin lipid film, followed by vacuum desiccation.[9]

Data Summary

Parameter	Value/Observation	Source
¹³C-DPPC Molecular Weight	~774 g/mol	[2]
DPPC Phase Transition (Tm)	~41°C	[3][6]
Recommended Solvents	Methanol (with heating), Chloroform/Methanol mixtures	[9][10][11][12]
Factors Increasing Solubility	Increased Temperature, Use of Co-solvents (e.g., Chloroform)	[5][7][12]

Advanced Considerations

• Isotopic Effects: While the ¹³C labeling is not expected to significantly alter the bulk solubility properties compared to unlabeled DPPC, minor differences in thermal properties or intermolecular interactions are theoretically possible.[18] However, for practical purposes, the solubility behavior can be considered analogous.

• Lipid Oxidation: When heating solutions of phospholipids, it is important to minimize exposure to oxygen to prevent lipid oxidation. Purging the vial with an inert gas like nitrogen or argon before sealing and heating can mitigate this risk.

• Storage of Stock Solutions: If preparing a stock solution, store it in a tightly sealed glass container at -20°C.[19] Be aware that the lipid may precipitate upon freezing and will require warming and agitation to redissolve before use.

By understanding the physicochemical properties of ¹³C-DPPC and employing the appropriate dissolution techniques, researchers can successfully prepare homogenous solutions for their experimental needs.

References

• Vertex AI Search. Factors that affect the permeability of the cell surface membrane - AQA A-Level Biology.
• Semantic Scholar.
• NIH. Critical Synergistic Concentration of Lecithin Phospholipids Improves the Antimicrobial Activity of Eugenol against Escherichia coli - PMC.
• Benchchem.
• Study Mind. Factors Affecting Cell Membrane Structure (A-level Biology).
• Methanol Accelerates DMPC Flip-Flop and Transfer: A SANS Study on Lipid Dynamics. (2019-03-05).
• ResearchGate. Which one will be a better solvent for phospholipids? Chloroform, hexane, methanol or any other?.
• Structure and thermotropic properties of 1,3-dipalmitoyl-glycero-2-phosphocholine.
• ResearchGate. Approximate phospholipid solubility in CO 2 and ethanol mixtures,...
• ResearchGate. Critical micellar concentration of DPC in various media. (crosses) 5.0 M LiCl.
• Wikipedia.
• ResearchGate. Should I use a chloroform/methanol ratio of 3:1 or 1:1 (v/v) for a DPPC/DOPC/cholesterol (6:3:1)
• Avanti Research. How Do I Solubilize My Acidic Lipid (PG, PS, PA, Etc.) In Chloroform?.
• DSPC - PRODUCT INFORM
• Conduct Science. Factors Affecting Cell Membrane Permeability and Fluidity.
• Avanti Research.
• ResearchGate. Solubility of phosphorylcholine () and L-h-glycerophosphorylchorine (?).
• PubMed.
• Google Patents.
• ResearchGate. Is there any one knows critical micelle concentration of POPC ( 1-palmitoyl-2-oleoyl PC).
• ResearchGate. What solvent mixture/ratio should I use for preparing liposomes by REV method?.
• NIH. The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics - PMC.
• MedChemExpress. DL-A-phosphatidylcholine, dipalmitoyl-13C40 | Stable Isotope.
• Cambridge Isotope Laboratories, Inc. DL-A-Phosphatidylcholine, dipalmitoyl (U-¹³C₄₀, 98%) CP 95%.
• Chemistry LibreTexts. 22.1: Lipids.
• ResearchGate. (PDF)
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• Sigma-Aldrich. L-alpha-Phosphatidylcholine (P5394)
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• Sigma-Aldrich.
• ACS Publications. Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers | Langmuir.
• CLEANER project.

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optimizing concentration of dipalmitoyl-13C40 phosphatidylcholine for MS

An Application Scientist's Guide to Mass Spectrometry with Dipalmitoyl-13C40 Phosphatidylcholine

Welcome to the Technical Support Center for optimizing the use of Dipalmitoyl-13C40 Phosphatidylcholine (DPPC-13C40) in mass spectrometry applications. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the reasoning and field-proven insights necessary to ensure your experiments are both successful and reproducible. DPPC-13C40 is a stable isotope-labeled internal standard crucial for accurate quantification in lipidomics.[1][2] Proper concentration optimization is paramount to avoid common pitfalls such as ion suppression, poor signal-to-noise, and non-linearity. This guide is structured to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling and application of DPPC-13C40.

Q1: What is the primary role of DPPC-13C40 in mass spectrometry?

A1: DPPC-13C40 serves as an internal standard (IS) for the quantification of phosphatidylcholines and other lipid species in complex biological samples.[1][3] Because it has the same chemical structure and properties as its unlabeled counterpart (DPPC), it co-elutes and ionizes similarly during LC-MS analysis. However, its increased mass due to the 13C isotopes allows it to be distinguished by the mass spectrometer. By adding a known concentration of DPPC-13C40 to your samples, you can correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and reproducible quantification.[3]

Q2: How should I properly store and handle DPPC-13C40?

A2: DPPC-13C40 should be stored as a solid or in a suitable organic solvent at -20°C or -80°C, protected from light.[1][4] Repeated freeze-thaw cycles should be avoided as they can lead to degradation. When preparing solutions, allow the vial to warm to room temperature before opening to prevent condensation of atmospheric water, which can hydrolyze the phospholipid. Use high-purity solvents and work in a clean environment to prevent contamination.

Q3: What is a good starting concentration for my experiment?

A3: The optimal concentration is highly dependent on your sample matrix, instrumentation, and the expected concentration of your endogenous analytes. A common starting point for a working solution is in the range of 1-10 µM. From this starting point, you should perform a dilution series to find the concentration that provides a stable, robust signal without causing detector saturation or ion suppression. The goal is to have an internal standard peak area that is roughly in the middle of the range of the peak areas for the analytes you are quantifying.

Q4: Which solvent system is best for dissolving and diluting DPPC-13C40?

A4: Due to its amphipathic nature, a mixture of polar and non-polar solvents is typically required. A common choice for a stock solution is chloroform/methanol (2:1, v/v). For LC-MS applications, the final working solution should be prepared in a solvent compatible with your mobile phase to ensure good peak shape.[5] Common mobile phases for lipidomics include mixtures of acetonitrile, isopropanol, and water with additives like ammonium formate or ammonium hydroxide to promote ionization.[6][7] The phospholipid-eluting strength of mobile phases generally increases in the order of methanol, acetonitrile, and isopropyl alcohol.[7]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My DPPC-13C40 signal is very low or non-existent. What should I do?

A1: Low signal intensity is a common problem that can stem from several sources.[8]

• Concentration Too Low: The most straightforward cause is that the concentration is simply too low for your instrument's sensitivity. Prepare a fresh, more concentrated working solution and re-inject.

• Poor Ionization: Phosphatidylcholines ionize most efficiently in positive ion mode via electrospray ionization (ESI), often forming protonated [M+H]+ or sodiated [M+Na]+ adducts.[6][9] Ensure your mass spectrometer is set to the correct polarity and that the source conditions (e.g., capillary voltage, gas flow, temperature) are optimized for phospholipids. The addition of a mobile phase modifier like ammonium formate can improve ionization efficiency.

• Ion Suppression (Matrix Effects): This is a critical issue in complex biological samples.[10][11] Co-eluting compounds, especially other highly abundant phospholipids or salts, can compete for ionization in the ESI source, suppressing the signal of your target analyte.[12][13] To diagnose this, compare the signal of DPPC-13C40 in a clean solvent versus the signal when spiked into an extracted blank matrix sample. A significant drop in signal in the matrix indicates suppression. To mitigate this, improve your sample cleanup procedure (e.g., using solid-phase extraction) or adjust your chromatographic gradient to separate the DPPC-13C40 from the interfering compounds.[11][13]

Q2: I'm observing poor peak shape (e.g., tailing, splitting) for my DPPC-13C40 peak. What's the cause?

A2: Poor peak shape can compromise integration and reduce quantitative accuracy.

• Aggregation: At high concentrations, amphipathic molecules like DPPC can form micelles or aggregates, which behave differently chromatographically and in the E-S-I source, leading to broad or tailing peaks.[14] Try diluting your sample to see if the peak shape improves.

• Solvent Mismatch: Injecting your sample in a solvent that is much stronger (more eluting power) than your initial mobile phase can cause peak distortion. Ensure your sample solvent is as close in composition to the starting mobile phase as possible.

• Interaction with LC System Hardware: Phospholipids, particularly those with charged phosphate groups, can interact with metal surfaces in stainless steel LC components (e.g., frits, columns, tubing), leading to peak tailing and signal loss.[15] Using a biocompatible LC system with PEEK-lined components can significantly improve performance for these challenging analytes.[15]

Q3: The signal for my DPPC-13C40 is not stable or reproducible across multiple injections. Why?

A3: Poor reproducibility invalidates quantitative data.

• Incomplete Solubilization: Ensure the DPPC-13C40 is fully dissolved in your stock and working solutions. Sonicate the solution if necessary. Insoluble particulates can lead to inconsistent injections.

• Adsorption and Carryover: Phospholipids can be "sticky" and adsorb to surfaces in the injector, tubing, or column. This can lead to carryover in subsequent blank injections and non-linear responses. Implement a robust needle wash protocol using a strong solvent (like isopropanol) and ensure your column is adequately washed and re-equilibrated between runs.

• Source Contamination: A dirty ion source can cause erratic signal intensity.[8] Regular cleaning of the ion source is crucial, especially when analyzing complex biological matrices.[8]

Data and Parameters Summary

The following table provides recommended starting parameters for optimizing DPPC-13C40 concentration. These should be adapted based on your specific instrumentation and experimental goals.

Parameter	Recommendation	Rationale
Stock Solution Solvent	Chloroform:Methanol (2:1, v/v)	Excellent for dissolving phospholipids to create a stable, concentrated stock.
Stock Solution Conc.	1 - 5 mg/mL	A concentrated stock allows for accurate serial dilutions into various working solutions.
Working Solution Solvent	Mobile Phase A or similar	Minimizes peak distortion upon injection by matching solvent strength.[5]
Initial Working Conc. Range	0.5 - 20 µM	A broad range to test for optimal signal-to-noise without causing suppression.
LC Column	C18 or C8 Reversed-Phase	Standard for lipidomics, providing good separation based on acyl chain length and saturation.[6]
Mobile Phase Additive	5-10 mM Ammonium Formate	Promotes the formation of [M+H]+ ions in positive mode ESI, enhancing sensitivity.[5]
Ionization Mode	Positive Electrospray (ESI+)	Phosphatidylcholines carry a permanent positive charge on the choline headgroup, leading to efficient ionization.[9]
MS Scan Type	Precursor ion scan for m/z 184	For initial identification, as m/z 184 is the characteristic phosphocholine headgroup fragment.[16]
MS/MS Scan Type	Selected Reaction Monitoring (SRM)	For quantification, monitoring the transition from the precursor ion to a specific product ion enhances selectivity and sensitivity.

Experimental Protocols

Protocol 1: Preparation of DPPC-13C40 Stock and Working Solutions

This protocol describes the preparation of a primary stock solution and subsequent working solutions for use in LC-MS analysis.

• Warm to Room Temperature: Allow the vial containing the DPPC-13C40 solid to equilibrate to room temperature for at least 20 minutes before opening.

• Prepare Stock Solution: Add a precise volume of Chloroform:Methanol (2:1, v/v) to the vial to create a stock solution of 1 mg/mL. For example, to a 1 mg vial, add 1 mL of solvent.

• Ensure Complete Dissolution: Vortex the vial for 1-2 minutes. If necessary, sonicate in a water bath for 5-10 minutes until the solution is clear and free of particulates.

• Storage: Store the stock solution in an amber glass vial at -20°C or -80°C.

• Prepare Intermediate Solution: Dilute the stock solution into a solvent compatible with your mobile phase (e.g., Acetonitrile:Isopropanol 1:1 v/v). For example, dilute the 1 mg/mL stock 1:100 to achieve a 10 µg/mL intermediate solution.

• Prepare Working Solution: Further dilute the intermediate solution to your desired starting concentration (e.g., 1 µg/mL or ~1.3 µM) using your initial mobile phase composition (e.g., Mobile Phase A). This final solution will be added to your samples.

Protocol 2: Workflow for Determining Optimal Working Concentration

This workflow uses a dilution series to identify the ideal concentration of DPPC-13C40 for your assay.

• Prepare Dilution Series: Using your intermediate solution from Protocol 1, prepare a series of working standards in clean solvent ranging from a low to a high concentration (e.g., 0.1, 0.5, 1, 5, 10, 20 µM).

• Analyze Standards: Inject each concentration onto your LC-MS system and record the peak area for the DPPC-13C40.

• Assess Linearity and Signal: Plot the peak area versus concentration. The response should be linear over your desired working range. Identify the concentration that provides a strong signal (e.g., >10,000 counts) but is well below the detector saturation limit.

• Evaluate Matrix Effects: Select a concentration from the linear range (e.g., 5 µM). Prepare two samples: (A) 5 µM DPPC-13C40 in clean solvent, and (B) 5 µM DPPC-13C40 spiked into a pooled, extracted sample matrix (from a blank or control group).

• Compare Signals: Analyze both samples. Calculate the matrix effect using the formula: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100. A value significantly less than 100% indicates ion suppression.

• Optimize: If significant ion suppression (>20-30%) is observed, repeat the process with a lower concentration of DPPC-13C40 or further optimize sample preparation and chromatography. The goal is to find a concentration that minimizes matrix effects while providing a robust and reproducible signal.

Visualizations

Workflow for Concentration Optimization

Caption: Workflow for optimizing DPPC-13C40 concentration.

Impact of Concentration on MS Signal Quality

Caption: Relationship between concentration and MS signal quality.

References

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• Han, X., & Gross, R. W. (1994). Electrospray ionization mass spectroscopic analysis of human erythrocyte plasma membrane phospholipids. PNAS. Retrieved from [Link]

• Rule, G., & Cramer, H. (2022, December 1). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review. Retrieved from [Link]

• Patel, D. N., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Murphy, R. C. (2003). Electrospray mass spectrometry of phospholipids. Mass Spectrometry Reviews. Retrieved from [Link]

• Zemski Berry, K. A., & Murphy, R. C. (2004). Electrospray ionization tandem mass spectrometry of glycerophosphoethanolamine plasmalogen phospholipids. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Kim, H. Y., Wang, T. C., & Ma, Y. C. (1994). Liquid Chromatography/Mass Spectrometry of Phospholipids Using Electrospray Ionization. Analytical Chemistry. Retrieved from [Link]

• Ivanova, P. T., et al. (2001). Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation. The Journal of biological chemistry. Retrieved from [Link]

• Little, J. L., et al. (2006). Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Okuno, T., et al. (2024). Lipidomic Sample Preparation to Detect Phosphatidylcholine Alterations in Skeletal Muscle. Methods in Molecular Biology. Retrieved from [Link]

• Eurisotop. Stable Isotope Standards For Mass Spectrometry. Retrieved from [Link]

• Ellis, S. R., et al. (2018). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research. Retrieved from [Link]

• Agilent. (2024, October 15). Minimizing Interaction of Phospholipids with LC Hardware. Retrieved from [Link]

• Surewicz, K. (1993). Influence of dicarboxylic phosphatidylcholines on the stability and phase transition of phosphatidylcholine liposomes. Chemistry and Physics of Lipids. Retrieved from [Link]

• Klein, R. A. (1971). Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl glycerylphosphorylcholines. Journal of Lipid Research. Retrieved from [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Hankin, J. A., Barkley, R. M., & Murphy, R. C. (2007). Characterization of Phosphatidylcholine Oxidation Products by MALDI MS. AMOLF Institutional Repository. Retrieved from [Link]

• Daraee, H., et al. (2016). Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. PMC. Retrieved from [Link]

• Klein, R. A. (1971). Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl gly cerylphosp hory lcholines. ElectronicsAndBooks. Retrieved from [Link]

• Klein, R. A. (1971). Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl glycerylphosphorylcholines. ResearchGate. Retrieved from [Link]

• Klein, D. R., et al. (2017). Structural characterization of phosphatidylcholines using 193 nm ultraviolet photodissociation mass spectrometry. PMC. Retrieved from [Link]

• Analytical Methods (RSC Publishing). (2021). An optimised MALDI-TOF assay for phosphatidylcholine-specific phospholipase C. Retrieved from [Link]

• I-S, S., et al. (2007). Oxidized phosphatidylcholine is a marker for neuroinflammation in multiple sclerosis brain. Journal of Neuroscience Research. Retrieved from [Link]

• Grieb, P. (2022). CDP-choline to promote remyelination in multiple sclerosis: the need for a clinical trial. PMC. Retrieved from [Link]

• Anal Methods. (2021, February 4). An optimised MALDI-TOF assay for phosphatidylcholine-specific phospholipase C. PubMed. Retrieved from [Link]

• LaBonia, G. J., et al. (2016). Mass spectrometry images acylcarnitines, phosphatidylcholines, and sphingomyelin in MDA-MB-231 breast tumor models. Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• Sádaba, M. C., et al. (2023). IgM to phosphatidylcholine in multiple sclerosis patients: from the diagnosis to the treatment. PMC. Retrieved from [Link]

• Al-Masri, M., et al. (2020). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. Retrieved from [Link]

• Spectroscopy Online. (2025, October 10). Optimizing Parameters for High-throughput Imaging Mass Spectroscopy. Retrieved from [Link]

• Ageta, H., et al. (2018). Spatial Neurolipidomics - MALDI Mass Spectrometry Imaging of Lipids in Brain Pathologies. PMC. Retrieved from [Link]

• Prentice, B. M., et al. (2018). Diagnosing and Correcting Mass Accuracy and Signal Intensity Error Due to Initial Ion Position Variations in a MALDI TOFMS. ResearchGate. Retrieved from [Link]

• LabRulez LCMS. Identification of Phospholipid Molecular Species Using Neutral Loss Survey and MS3 Analysis. Retrieved from [Link]

• Sádaba, M. C., et al. (2023). (PDF) IgM to phosphatidylcholine in multiple sclerosis patients: from the diagnosis to the treatment. ResearchGate. Retrieved from [Link]

• Rizevsky, S., et al. (2022). Phosphatidylcholine and Phosphatidylserine Uniquely Modify the Secondary Structure of α-Synuclein Oligomers Formed in Their Presence at the Early Stages of Protein Aggregation. PMC. Retrieved from [Link]

• N-V, T., et al. (2010). Analysis of Oxidized 1-Palmitoyl-2-Arachidonoyl-Sn-Glycero-3 Phosphocholine Products in Uremic Patients by LC-ESI/MS. ResearchGate. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. eurisotop.com [eurisotop.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. zefsci.com [zefsci.com]
• 9. Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. Influence of dicarboxylic phosphatidylcholines on the stability and phase transition of phosphatidylcholine liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of DL-A-phosphatidylcholine, dipalmitoyl-13C40 during storage

Welcome to the technical support center for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this critical isotopically labeled phospholipid during storage and experimentation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

I. Understanding the Stability of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a saturated phospholipid, which makes it relatively stable compared to its unsaturated counterparts. However, like all phospholipids, it is susceptible to chemical degradation over time, primarily through two pathways: hydrolysis and oxidation. The ¹³C isotopic label does not significantly alter its chemical stability, so the same handling precautions as for the unlabeled compound apply.

II. Troubleshooting Guide: Investigating Degradation

This section addresses specific issues you might encounter that suggest your DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ may be degrading.

Issue 1: Inconsistent or unexpected results in my experiments (e.g., altered membrane fluidity, unexpected peaks in mass spectrometry).

Possible Cause: Degradation of the phospholipid due to improper storage or handling. The primary degradation products are lysophosphatidylcholine (lyso-PC) and free fatty acids, which can alter the physicochemical properties of your system.[1]

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the phospholipid has been stored at or below -16°C in a tightly sealed glass container with a Teflon-lined closure.[2] For solutions in organic solvents, storage at -20°C ± 4°C under an inert gas like argon or nitrogen is recommended.[3]

• Assess Purity: Perform an analytical check to quantify the presence of degradation products. The recommended method is Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Review Handling Procedures: Ensure that when handling the powdered form, the container is allowed to warm to room temperature before opening to prevent condensation, which can introduce moisture and accelerate hydrolysis.[2] When working with organic solutions, always use glass, stainless steel, or Teflon equipment, as plastic can leach impurities.[5]

Issue 2: My phospholipid solution appears cloudy or has precipitated.

Possible Cause: This could be due to several factors, including temperature fluctuations, solvent evaporation, or the formation of insoluble degradation products.

Troubleshooting Steps:

• Check Storage Temperature: Ensure the solution has been consistently stored at the recommended temperature. For organic solutions, storage below -30°C is not recommended unless it is in a sealed glass ampoule, as this can cause the lipid to precipitate.[2]

• Inspect Container Seal: A faulty seal can lead to solvent evaporation, increasing the concentration of the phospholipid beyond its solubility limit.

• Analyze for Degradation: As with Issue 1, analyze a small aliquot of the solution by LC-MS to check for the presence of lyso-PC or other degradation products that might be less soluble in the chosen solvent.

III. Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for powdered DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀?

A1: As a saturated lipid, DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is stable as a powder. It should be stored at ≤ -16°C in a glass container with a Teflon-lined cap.[2] To prevent moisture absorption, which can lead to hydrolysis, always allow the container to reach room temperature before opening.[2]

Q2: How should I store DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ if I dissolve it in an organic solvent?

A2: Phospholipids in organic solutions should be stored in a glass container, overlaid with an inert gas such as argon or nitrogen, at -20°C ± 4°C.[3] The vial's closure should be Teflon-lined. Never use plastic containers for storage of organic solutions of lipids, as plasticizers can leach into the solvent.[5]

Q3: Can I store this phospholipid in an aqueous suspension?

A3: It is not recommended to store phospholipids in aqueous suspensions for extended periods. The presence of excess water promotes hydrolysis of the ester bonds, leading to degradation.[2][6] If you need to prepare liposomes or other aqueous formulations, they should ideally be used shortly after preparation. For short-term storage of liposome suspensions (a few days), refrigeration at 4-8°C is advisable.[3][6]

Q4: Does the ¹³C labeling affect the storage requirements?

A4: No, the stable isotope labeling with ¹³C does not significantly change the chemical properties or stability of the phospholipid. The storage and handling procedures are the same as for the unlabeled compound.

Degradation Pathways

Q5: What are the main ways that DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ can degrade?

A5: The two primary degradation pathways are hydrolysis and oxidation.

• Hydrolysis: This is the cleavage of the ester bonds at the sn-1 and/or sn-2 positions of the glycerol backbone, typically catalyzed by water, acids, or bases. This process results in the formation of lysophosphatidylcholine (lyso-PC) and a free fatty acid.[1]

• Oxidation: While less of a concern for saturated phospholipids like dipalmitoylphosphatidylcholine compared to those with unsaturated fatty acids, oxidation can still occur under harsh conditions, potentially at the glycerol backbone or the choline headgroup.

Q6: What is lysophosphatidylcholine (lyso-PC) and why is it a problem?

A6: Lyso-PC is a phosphatidylcholine molecule that is missing one of its fatty acid chains. It has detergent-like properties and can disrupt the structure of lipid bilayers, leading to instability and leakage in systems like liposomes.[1] Its presence can significantly alter the outcome of experiments that rely on the integrity of a lipid membrane.

IV. Experimental Protocols

Protocol 1: Preparation of a Stock Solution in Organic Solvent

Objective: To prepare a stable stock solution of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ for use in experiments.

Materials:

• DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ powder

• High-purity chloroform or a chloroform:methanol mixture (e.g., 2:1, v/v)

• Glass vial with a Teflon-lined cap

• Argon or nitrogen gas

• Glass syringe or pipette

Procedure:

• Allow the container of powdered phospholipid to warm to room temperature before opening.

• Weigh the desired amount of powder and transfer it to the glass vial.

• Add the appropriate volume of solvent to achieve the desired concentration.

• Mix gently until the powder is completely dissolved. Sonication can be used if necessary, but avoid excessive heating.

• Purge the headspace of the vial with argon or nitrogen gas for 30-60 seconds to displace any oxygen.

• Seal the vial tightly with the Teflon-lined cap.

• Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C.

Protocol 2: Assessment of Phospholipid Stability by LC-MS

Objective: To quantify the parent phospholipid and its primary degradation product (lyso-PC) to assess stability over time.

Materials:

• Phospholipid sample (stored under specific conditions)

• LC-MS system (e.g., UPLC coupled to a Q-TOF mass spectrometer)[4]

• C18 reversed-phase chromatography column

• Appropriate mobile phases (e.g., gradients of water, acetonitrile, and methanol with additives like formic acid or ammonium formate)

• Reference standards for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ and the corresponding lyso-PC.

Procedure:

• Sample Preparation: At designated time points (e.g., 0, 1, 3, 6 months), remove an aliquot of the stored phospholipid. Dilute it to an appropriate concentration for LC-MS analysis in the initial mobile phase.

• Chromatographic Separation: Inject the sample onto the LC-MS system. Use a gradient elution on a C18 column to separate the parent phospholipid from the more polar lyso-PC.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive ion mode. Monitor for the specific m/z values of the protonated parent molecule ([M+H]⁺) and the protonated lyso-PC degradation product ([M+H]⁺).

• Quantification: Create calibration curves using the reference standards. Calculate the concentration of the parent phospholipid and the lyso-PC in your sample at each time point.

• Data Analysis: Plot the percentage of the parent compound remaining and the percentage of the lyso-PC formed over time to determine the degradation rate.

Analyte	Expected [M+H]⁺ (¹²C)	Expected [M+H]⁺ (¹³C₄₀)
Dipalmitoyl-PC	734.6	774.6
Lyso-PC (1-palmitoyl)	496.3	512.3

Note: The exact m/z will depend on the specific lyso-PC isomer formed and the adducted ion.

V. Visual Diagrams

Caption: Primary hydrolytic degradation pathway of dipalmitoyl phosphatidylcholine.

Caption: Experimental workflow for assessing the long-term stability of the phospholipid.

VI. References

• DeLio, A. M., et al. (2000). Differential oxidation of individual dietary fatty acids in humans. The American Journal of Clinical Nutrition, 72(4), 905–911. Available at: [Link]

• Gao, X., et al. (2022). Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS. STAR Protocols, 3(3), 101578. Available at: [Link]

• Yurchenko, E. A., et al. (2022). 13C-labeling reveals how membrane lipid components contribute to triacylglycerol accumulation in Chlamydomonas. Plant Physiology, 190(1), 335–353. Available at: [Link]

• Gao, X., et al. (2022). Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS. ResearchGate. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - L-Alpha-Dipalmitoyl Phosphatidylcholine,98. Retrieved from [Link]

• Waters Corporation. (n.d.). Tracing Lipid Disposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry. Retrieved from [Link]

• Wikipedia. (2023). Lysophosphatidylcholine. Retrieved from [Link]

• Allen, D. K., et al. (2022). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 12(5), 415. Available at: [Link]

• Aye, C. S., et al. (2019). Metabolism of 13C-Labeled Fatty Acids in Term Human Placental Explants by Liquid Chromatography–Mass Spectrometry. Endocrinology, 160(6), 1475–1486. Available at: [Link]

• Wang, L., et al. (2021). 13C stable isotope tracing reveals distinct fatty acid oxidation pathways in proliferative vs. oxidative cells. American Journal of Physiology-Cell Physiology, 320(4), C557-C569. Available at: [Link]

• Science.gov. (n.d.). ester hydrolysis rate: Topics by Science.gov. Retrieved from [Link]

• Hu, X., et al. (2020). Quantification of phospholipid degradation products in liposomal pharmaceutical formulations by ultra performance liquid chromatography-mass spectrometry (UPLC-MS). Journal of Pharmaceutical and Biomedical Analysis, 181, 113098. Available at: [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• The DAN Lab - University of Wisconsin–Madison. (n.d.). LCMS Protocols. Retrieved from [Link]

• Liu, Y., et al. (2005). New protocols for preparing dipalmitoylphosphatidylcholine dispersions and controlling surface tension and competitive adsorption with albumin at the air/aqueous interface. Colloids and Surfaces B: Biointerfaces, 43(3-4), 256–266. Available at: [Link]

• Howland, M. R., et al. (2009). Effects of hydrolysis on the δ13C values of individual amino acids derived from polypeptides and proteins. Rapid Communications in Mass Spectrometry, 23(15), 2329–2340. Available at: [Link]

• Wang, C., et al. (2016). Characterization and relative quantification of phospholipids based on methylation and stable isotopic labeling. Journal of Lipid Research, 57(3), 458–467. Available at: [Link]

• Petrache, H. I., et al. (2004). Deuterium isotope effect on the stability of molecules: phospholipids. The Journal of Physical Chemistry B, 108(24), 8171–8174. Available at: [Link]

• Lee, S., et al. (2018). Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity. International Journal of Molecular Sciences, 19(11), 3450. Available at: [Link]

• Adhikari, S., et al. (2018). A multiple linear regression approach to the estimation of carboxylic acid ester and lactone alkaline hydrolysis rate constants. SAR and QSAR in Environmental Research, 29(10), 791–806. Available at: [Link]

• Sparrow, J. T., et al. (1983). Synthesis of carbon-13-labeled tetradecanoic acids. Journal of Lipid Research, 24(7), 938–941. Available at: [Link]

• US Environmental Protection Agency. (1987). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Retrieved from [Link]

• Postle, A. D., & Hunt, A. N. (2009). Dynamic lipidomics with stable isotope labelling. Journal of Chromatography B, 877(26), 2716–2721. Available at: [Link]

• Le, H. T., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 74. Available at: [Link]

• Le, H. T., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 74. Available at: [Link]

• eLife. (2022). Structural, mechanistic, and physiological insights into phospholipase A-mediated membrane phospholipid degradation in Pseudomonas aeruginosa. Retrieved from [Link]

• Jaber, M. A., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(24), 2925–2936. Available at: [Link]

• ResearchGate. (n.d.). Schematic pathway of phospholipid degradation mediated by GDPDs. Retrieved from [Link]

• Google Patents. (n.d.). CN105753897A - Preparation method of synthetic phospholipid DPPC (dipalmitoyl phosphatidylcholine). Retrieved from

• PubMed. (1995). Degradation of Membrane Phospholipids in the Cultured Human Astroglial Cell Line UC-11MG During ATP Depletion. Retrieved from [Link]

• MDPI. (2022). Dried Blood Spots Capture a Wide Range of Metabolic Pathways and Biological Characteristics Associated with Fish Oil Supplementation, Fasting, and the Postprandial State. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). How Should I Store My Liposomes?. Retrieved from [Link]

Sources

• 1. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Pathway of free fatty acid oxidation in human subjects. Implications for tracer studies. | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. Lipoprotein-Specific Fatty Acid Profiles in Familial Hypercholesterolemia: Associations with Cardiovascular History and Dietary Patterns [mdpi.com]
• 5. phytotechlab.com [phytotechlab.com]
• 6. pubs.rsc.org [pubs.rsc.org]

troubleshooting isotopic interference with dipalmitoyl-13C40 phosphatidylcholine

Welcome to the technical support center for dipalmitoyl-13C40 phosphatidylcholine (DPPC-13C40). This guide is designed for researchers, scientists, and drug development professionals who are utilizing this stable isotope-labeled internal standard in their mass spectrometry-based lipidomics workflows. Here, we address common challenges related to isotopic interference and provide in-depth troubleshooting guidance to ensure the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern when using dipalmitoyl-13C40 phosphatidylcholine?

A1: Isotopic interference in mass spectrometry occurs when the isotopic distribution of an analyte overlaps with the signal of another ion that has a very similar mass-to-charge ratio (m/z). When using dipalmitoyl-13C40 phosphatidylcholine as an internal standard, there are two primary types of isotopic interference to consider:

• Type I Isotopic Overlap: This arises from the natural abundance of heavy isotopes (primarily 13C) in the unlabeled, endogenous dipalmitoyl phosphatidylcholine (DPPC). The M+1 and M+2 isotopologues of the unlabeled DPPC can potentially interfere with the signal of the 13C-labeled standard, especially if the standard is not fully resolved from the analyte.

• Type II Isotopic Overlap: This is a more common issue in lipidomics and occurs when an isotopologue of one lipid species has the same nominal mass as the monoisotopic peak of another lipid species. For instance, the M+2 isotopologue of a lipid with one fewer double bond can overlap with the monoisotopic peak of the lipid of interest.[1][2]

These interferences can lead to inaccurate quantification by artificially inflating the signal of either the analyte or the internal standard.

Q2: I am observing a signal at the m/z of my dipalmitoyl-13C40 PC internal standard in my blank samples. What could be the cause?

A2: A signal at the m/z of your internal standard in a blank sample (a sample without the standard intentionally added) can be due to several factors:

• Carryover: Residual internal standard from a previous injection may be retained in the LC system or mass spectrometer and elute in a subsequent run. To mitigate this, ensure your wash steps between injections are thorough and of sufficient duration.

• Contamination: The blank matrix itself might be contaminated with the internal standard. Prepare fresh blank samples and re-run the analysis.

• Isobaric Interference: A different molecular species with the same nominal mass as your internal standard might be present in the blank. High-resolution mass spectrometry is crucial to differentiate between your standard and potential isobaric interferences based on their exact mass.[1][3]

Q3: My peak shape for dipalmitoyl-13C40 PC is poor, showing fronting or tailing. How can I improve it?

A3: Poor peak shape can compromise the accuracy of integration and quantification. Here are some common causes and troubleshooting steps:

• Column Overload: Injecting too much of the standard can lead to peak fronting. Try reducing the concentration of your internal standard.

• Inappropriate Mobile Phase: Ensure the pH of your mobile phase is suitable for phosphatidylcholines. Also, a mismatch between the sample solvent and the initial mobile phase composition can cause peak distortion.

• Column Degradation: Over time, LC columns can degrade. If the problem persists after addressing the points above, consider washing the column with a strong solvent or replacing it.

• System Dead Volume: Excessive tubing or connections between the column and the mass spectrometer can contribute to peak broadening. Minimize dead volume where possible.

In-Depth Troubleshooting Guides

Issue 1: Suspected Isotopic Overlap Between Endogenous DPPC and Dipalmitoyl-13C40 PC Standard

This guide will walk you through the process of identifying and correcting for isotopic interference between your unlabeled analyte and your 13C-labeled internal standard.

Causality:

The natural abundance of 13C is approximately 1.1%. For a molecule like DPPC with 40 carbon atoms, the probability of having one or more 13C atoms is significant, leading to a distribution of isotopologues (M+1, M+2, etc.). If the signal from these naturally occurring isotopologues of the endogenous DPPC is not adequately resolved from the signal of the dipalmitoyl-13C40 PC standard, it can lead to an overestimation of the standard's concentration and, consequently, an underestimation of the endogenous analyte's concentration.

Troubleshooting Workflow:

Sources

• 1. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation of Isobaric Lipids in Imaging Mass Spectrometry Using Gas-Phase Charge Inversion Ion/Ion Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Signal-to-Noise Ratio with 13C-Labeled Phosphatidylcholine

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 13C-labeled phosphatidylcholine in their Nuclear Magnetic Resonance (NMR) experiments. This guide is designed to provide expert advice, troubleshooting protocols, and answers to frequently asked questions to help you overcome common challenges and significantly improve your signal-to-noise (S/N) ratio.

Frequently Asked Questions (FAQs)

Q1: Why is the signal-to-noise ratio a common issue in 13C NMR of phosphatidylcholine?

A1: The primary challenge stems from the low natural abundance of the 13C isotope, which is only about 1.1%.[1][2] This means that the vast majority of carbon atoms are the NMR-inactive 12C isotope. While isotopic labeling with 13C dramatically increases the concentration of NMR-active nuclei, other factors such as molecular dynamics in lipid bilayers, sample viscosity, and instrument settings can still limit the achievable signal-to-noise ratio.[3][4]

Q2: What is the most direct way to improve the S/N ratio when working with 13C-labeled phosphatidylcholine?

A2: Increasing the concentration of your 13C-labeled phosphatidylcholine in the NMR sample is the most straightforward method to boost your signal.[5] However, this is often limited by the solubility of the lipid and the cost of the labeled material. Therefore, optimizing other aspects of your experiment, from sample preparation to data acquisition, is crucial.

Q3: How does the physical state of the lipid (e.g., in solution, vesicles, or bilayers) affect the S/N ratio?

A3: The physical state profoundly impacts the S/N ratio. In solution, phosphatidylcholine molecules tumble rapidly, leading to sharper lines and better signal. In more biologically relevant forms like vesicles (SUVs, LUVs) or multilamellar vesicles (MLVs), the motion is more restricted, leading to broader lines and a lower S/N ratio.[6] Solid-state NMR techniques, such as Magic Angle Spinning (MAS), are often necessary for high-resolution spectra of lipids in bilayers.[7][8]

Q4: Can I use proton (1H) detection to improve the sensitivity of my 13C experiment?

A4: Yes, inverse detection experiments, such as Heteronuclear Single Quantum Coherence (HSQC), are excellent for enhancing sensitivity. These experiments detect the signal on the higher-gamma 1H nucleus, which provides a significant sensitivity boost compared to direct 13C detection.[9] This is particularly useful for uniformly 13C-labeled samples.

Q5: What are the expected 13C chemical shifts for phosphatidylcholine?

A5: The chemical shifts of phosphatidylcholine carbons are spread over a wide range, which is advantageous for resolving individual signals.[10] The exact chemical shifts can vary depending on the solvent, temperature, and lipid phase. However, typical ranges are known for the choline headgroup, glycerol backbone, and acyl chains.[11][12]

Troubleshooting Guides

This section provides detailed troubleshooting guides for common issues encountered during 13C NMR experiments with labeled phosphatidylcholine.

Issue 1: Very Weak or No Signal Detected

Possible Causes & Solutions

• Low Concentration: The concentration of your 13C-labeled phosphatidylcholine may be too low.

  • Action: If possible, increase the sample concentration. Ensure you are using the minimum solvent volume necessary for your NMR probe to maximize the effective concentration.[5]

• Incorrect Receiver Gain: The receiver gain may be set too low.

  • Action: Calibrate the receiver gain properly. An automated receiver gain setting is available on most modern spectrometers.

• Pulse Width Miscalibration: The 90° pulse width for 13C may be incorrect, leading to inefficient excitation.

  • Action: Calibrate the 13C pulse width for your specific sample and probe.

• Insufficient Number of Scans: 13C NMR is an insensitive technique, and a sufficient number of scans is required to achieve a good S/N ratio.

  • Action: Increase the number of scans. The S/N ratio increases with the square root of the number of scans.

Issue 2: Broad, Poorly Resolved Peaks

Possible Causes & Solutions

• Poor Magnetic Field Homogeneity (Shimming): An inhomogeneous magnetic field is a common cause of broad lines.[13]

  • Action: Carefully shim the magnetic field using the sample itself. For lipid samples, which are often viscous, shimming can be more challenging. Consider using an automated shimming routine followed by manual fine-tuning.

• Sample Aggregation: Phosphatidylcholine can form aggregates, especially at high concentrations or in certain solvents, leading to broad signals.[14]

  • Action: Try different solvents or solvent mixtures to improve solubility and reduce aggregation. For vesicle preparations, ensure a uniform size distribution.

• High Viscosity: Viscous samples lead to slower molecular tumbling and broader lines.

  • Action: Increase the temperature of the experiment to decrease viscosity and improve molecular motion.[6]

• Incomplete Proton Decoupling: Inefficient decoupling of protons will result in broad or multiplet 13C signals.

  • Action: Ensure your proton decoupler is on and calibrated for the correct power and frequency. Use a standard decoupling sequence like GARP or WALTZ-16.[9]

Experimental Protocols

Protocol 1: Optimizing Acquisition Parameters for a 1D 13C Experiment

This protocol outlines the steps to optimize key acquisition parameters to maximize the signal-to-noise ratio in a given experiment time.

• Set the Spectral Width: Determine the appropriate spectral width to cover all expected 13C resonances of phosphatidylcholine. A typical range is 0 to 200 ppm.[10]

• Calibrate the 13C Pulse Width (p1):

  • Use a strong, representative signal in your sample.

  • Acquire a series of 1D spectra with varying pulse widths (e.g., from 1 to 50 µs).

  • The 360° pulse will give a null signal. The 90° pulse is one-quarter of this value, and the 180° pulse is half.

• Optimize the Relaxation Delay (d1):

  • The relaxation delay is crucial for allowing the magnetization to return to equilibrium between scans.

  • For quantitative experiments, a delay of 5 times the longest T1 is recommended. However, for maximizing S/N in a given time, a shorter delay can be used, often in conjunction with a smaller flip angle.

  • A good starting point is a relaxation delay of 1-2 seconds.[15]

• Set the Number of Scans (ns):

  • The number of scans directly impacts the S/N ratio.

  • Start with a reasonable number (e.g., 1024 scans) and increase as needed based on the initial S/N.

• Apply Proton Decoupling:

  • Use a standard proton decoupling sequence during acquisition to collapse 1H-13C couplings and provide a Nuclear Overhauser Effect (NOE) enhancement.[15]

Parameter	Recommended Starting Value	Rationale
Spectral Width (sw)	200 ppm	To encompass all phosphatidylcholine signals.
Pulse Width (p1)	Calibrated 90° pulse	For maximum signal excitation per scan.
Relaxation Delay (d1)	2.0 s	Balances signal recovery and experiment time for improved S/N.[15]
Acquisition Time (aq)	1.0 s	A reasonable time to capture the signal decay.[15]
Number of Scans (ns)	128 (for initial setup)	Increase as needed for desired S/N.[15]

Protocol 2: Sample Preparation for Solid-State NMR of 13C-Labeled Phosphatidylcholine in Bilayers

Proper sample preparation is critical for obtaining high-quality solid-state NMR spectra.

• Dissolve the Lipid: Dissolve the 13C-labeled phosphatidylcholine and any other components (e.g., cholesterol, peptides) in an organic solvent like chloroform or a chloroform/methanol mixture.[16]

• Create a Lipid Film: Remove the solvent under a stream of nitrogen gas to form a thin lipid film on the walls of a round-bottom flask.

• Remove Residual Solvent: Place the flask under high vacuum for at least 2-4 hours to remove any remaining solvent.

• Hydrate the Lipid Film: Add the desired buffer or water to the flask and hydrate the lipid film. This can be done by gentle vortexing or by allowing it to sit at a temperature above the lipid's phase transition temperature.

• Form Vesicles (Optional): For unilamellar vesicles, the hydrated lipid suspension can be subjected to freeze-thaw cycles followed by extrusion through a polycarbonate membrane of a specific pore size.

• Pack the NMR Rotor: Carefully pack the hydrated lipid sample into a solid-state NMR rotor. Centrifugation can help to create a densely packed sample.

Advanced Techniques for Signal Enhancement

For experiments where the signal is exceptionally low, advanced techniques can provide a significant boost in sensitivity.

Dynamic Nuclear Polarization (DNP)

DNP is a powerful technique that can enhance the signal in solid-state NMR by several orders of magnitude. It works by transferring the high polarization of electron spins from a polarizing agent to the nuclear spins of the sample at cryogenic temperatures.[17][18]

Workflow for a DNP-Enhanced Solid-State NMR Experiment:

Caption: Workflow for a DNP-enhanced NMR experiment.

Logical Relationships in Troubleshooting

When troubleshooting poor signal-to-noise, it's important to follow a logical progression from the most common and easily fixable issues to more complex problems.

Caption: Logical flow for troubleshooting poor signal-to-noise.

References

• Pandey, M. K., & Epand, R. M. (2002). Properties of mixtures of cholesterol with phosphatidylcholine or with phosphatidylserine studied by 13C magic angle spinning nuclear magnetic resonance. Biophysical Journal, 83(4), 2053–2063. [Link]

• Sanders, C. R. (1993). Solid state 13C NMR of unlabeled phosphatidylcholine bilayers: spectral assignments and measurement of carbon-phosphorus dipolar couplings and 13C chemical shift anisotropies. Biophysical Journal, 64(5), 1715-1729. [Link]

• University of Missouri-St. Louis. (2020). Optimized Default 13C Parameters. Chemistry Department NMR Facility. [Link]

• Braach-Maksvytis, V., & Cornell, B. A. (1988). Chemical shift anisotropies obtained from aligned egg yolk phosphatidylcholine by solid-state 13C nuclear magnetic resonance. Biophysical Journal, 53(5), 839–843. [Link]

• Braach-Maksvytis, V., & Cornell, B. A. (1988). Chemical shift anisotropies obtained from aligned egg yolk phosphatidylcholine by solid-state 13C nuclear magnetic resonance. PubMed. [Link]

• Nanga, R. P., Brender, J. R., Xu, J., Veglia, G., & Opella, S. J. (2002). High resolution 13C NMR spectra on oriented lipid bilayers: from quantifying the various sources of line broadening to performing 2D experiments with 0.2-0.3 ppm resolution in the carbon dimension. Journal of Biomolecular NMR, 24(1), 15–30. [Link]

• Sanders, C. R. (1993). Solid state 13C NMR of unlabeled phosphatidylcholine bilayers: spectral assignments and measurement of carbon-phosphorus dipolar couplings and 13C chemical shift anisotropies. PMC. [Link]

• Rivera, C. J., Plishker, G. A., Morrisett, J. D., Moore, J., & Percy, A. K. (1991). 13C NMR spectroscopic analysis of phospholipid metabolism in adrenal chromaffin cells. NMR in Biomedicine, 4(3), 133–136. [Link]

• Joel, S. G., & Roberts, M. F. (1989). 1H-, 13C- and 31P-NMR studies of dioctanoylphosphatidylcholine and dioctanoylthiophosphatidylcholine. Biochimica et Biophysica Acta, 986(2), 237–244. [Link]

• Nanga, R. P., Brender, J. R., Xu, J., Veglia, G., & Opella, S. J. (2002). High resolution C-13 NMR spectra on oriented lipid bilayers: From quantifying the various sources of line broadening to performing 2D experiments with 0.2-0.3 ppm resolution in the carbon dimension. ResearchGate. [Link]

• Dey, A., et al. (2022). Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples. Magnetic Resonance, 3(2), 143-154. [Link]

• Blanton, L. V., et al. (2019). A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. Journal of Lipid Research, 60(1), 170-181. [Link]

• Vist, M. R., & Davis, J. H. (1993). A 13C and 2H nuclear magnetic resonance study of phosphatidylcholine/cholesterol interactions: characterization of liquid-gel phases. Biochemistry, 32(48), 13277–13287. [Link]

• Reddit. (2023). 13C NMR tips. r/Chempros. [Link]

• Ardenkjær-Larsen, J. H. (2016). Hyperpolarized 13C metabolic imaging using dissolution dynamic nuclear polarization. Stanford University. [Link]

• Le, H. T. M., et al. (2018). Solid-State NMR of Highly 13C-Enriched Cholesterol in Lipid Bilayers. PMC. [Link]

• D'Amelio, N., et al. (2007). An Improved NMR Study of Liposomes Using 1-Palmitoyl-2-oleoyl-sn-glycero-3-phospatidylcholine as Model. NIH. [Link]

• Amiel, C., et al. (2021). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. EPIC. [Link]

• Biological Magnetic Resonance Bank. (n.d.). L-alpha-Phosphatidylcholine. [Link]

• Fringeli, U. P., & Günthard, H. H. (1976). Orientation of specifically 13C=O labeled phosphatidylcholine multilayers from polarized attenuated total reflection FT-IR spectroscopy. Biochimica et Biophysica Acta, 450(1), 101–106. [Link]

• Anasazi Instruments. (n.d.). A Great 13C NMR Spectrum Even When Your Sample is Dilute. [Link]

• Edison, A. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science, 6, 559. [Link]

• Sun, C., et al. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. [Link]

• Sanders, C. R. (1993). Solid State 13C NMR of Unlabeled Phosphatidylcholine. Amanote Research. [Link]

• Yang, C. H., et al. (2016). 13C solid-state NMR spectra of lipids, polymers, and lipid-polymer... ResearchGate. [Link]

• Utrecht University Research Portal. (n.d.). Specific Lipid Studies in Complex Membranes by Solid-State NMR Spectroscopy. [Link]

• Le, H. T. M., et al. (2018). Solid-State NMR of highly 13C-enriched cholesterol in lipid bilayers. PubMed. [Link]

Sources

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• 4. benchchem.com [benchchem.com]
• 5. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 6. An Improved NMR Study of Liposomes Using 1-Palmitoyl-2-oleoyl-sn-glycero-3-phospatidylcholine as Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Properties of mixtures of cholesterol with phosphatidylcholine or with phosphatidylserine studied by (13)C magic angle spinning nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. [PDF] Solid state 13C NMR of unlabeled phosphatidylcholine bilayers: spectral assignments and measurement of carbon-phosphorus dipolar couplings and 13C chemical shift anisotropies. | Semantic Scholar [semanticscholar.org]
• 12. Chemical shift anisotropies obtained from aligned egg yolk phosphatidylcholine by solid-state 13C nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. High resolution 13C NMR spectra on oriented lipid bilayers: from quantifying the various sources of line broadening to performing 2D experiments with 0.2-0.3 ppm resolution in the carbon dimension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 1H-, 13C- and 31P-NMR studies of dioctanoylphosphatidylcholine and dioctanoylthiophosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 16. Solid-State NMR of Highly 13C-Enriched Cholesterol in Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MR - Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples [mr.copernicus.org]
• 18. web.stanford.edu [web.stanford.edu]

challenges in quantifying low-abundance lipids with 13C-DPPC

Technical Support Center: Lipidomics Quantification

Guide ID: LQC-24-01 Topic: Challenges in Quantifying Low-Abundance Lipids with 13C-DPPC Senior Application Scientist: Dr. Gemini

Introduction: The Double-Edged Sword of a Single Standard

Welcome to the technical support center. As researchers and drug development professionals, you understand the criticality of accurate lipid quantification. The use of a stable isotope-labeled internal standard (SIL-IS), such as ¹³C-Dipalmitoylphosphatidylcholine (13C-DPPC), is rightly considered a gold standard in mass spectrometry.[1][2] It is designed to co-elute and co-ionize with its unlabeled counterpart, perfectly correcting for variations in sample preparation, chromatography, and ionization.[3]

However, this perfection holds true only when quantifying DPPC itself. When quantifying other lipids—especially those present at low concentrations—relying solely on 13C-DPPC can introduce significant and often overlooked inaccuracies. Low-abundance lipids are uniquely vulnerable to analytical challenges that a single, structurally different standard cannot adequately address.[4][5][6]

This guide provides a troubleshooting framework and in-depth FAQs to navigate these complexities. It is designed not just to provide solutions, but to explain the underlying physicochemical principles, enabling you to build robust and self-validating analytical methods.

Core Principles: Why 13C-DPPC Isn't a Universal Corrector

Before diving into specific problems, it's crucial to understand the core challenge: differential matrix effects . A biological sample is a complex mixture of lipids, proteins, salts, and other metabolites.[7][8] These co-extracted molecules, collectively the "matrix," can dramatically interfere with the ionization of your target analyte in the mass spectrometer's source.

The most common matrix effect in electrospray ionization (ESI) is ion suppression .[4][9] In the ESI process, analytes in solution must acquire a charge to be detected by the mass spectrometer. When a low-abundance lipid arrives at the ion source at the same time as a high-abundance species (like another phospholipid), they compete for the limited available charge.[10][11] The high-abundance lipid invariably wins, suppressing the signal of the low-abundance analyte, sometimes to the point of non-detection.

A SIL-IS can only correct for this suppression if it experiences the exact same interference as the analyte. This requires it to be structurally identical and, critically, to co-elute perfectly.[12] Since 13C-DPPC will have a different retention time and potentially different ionization behavior than a low-abundance ceramide or lysophosphatidic acid, it cannot accurately model or correct for the specific ion suppression affecting those analytes.

Sources

• 1. benchchem.com [benchchem.com]
• 2. foodriskmanagement.com [foodriskmanagement.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Using Visualized Matrix Effects to Develop and Improve LC-MS/MS Bioanalytical Methods, Taking TRAM-34 as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Sonication for ¹³C-DPPC Liposome Preparation

Welcome to the technical support center for the preparation of ¹³C-labeled Dipalmitoylphosphatidylcholine (DPPC) liposomes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing sonication parameters. Our focus is on ensuring scientific integrity and providing practical, field-proven insights to help you achieve consistent and reliable results in your liposome preparations.

Introduction to Sonication for Liposome Preparation

Sonication is a widely used technique for reducing the size of multilamellar vesicles (MLVs) to form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs). The process utilizes high-frequency sound waves to induce cavitation in the lipid suspension, which disrupts the larger lipid structures and promotes the formation of smaller, more uniform vesicles.[1][2] The optimization of sonication parameters is critical for controlling the final size, lamellarity, and stability of the liposome formulation.

This guide will delve into the nuances of probe and bath sonication, provide detailed protocols, and address common challenges encountered during the preparation of ¹³C-DPPC liposomes.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: The liposome suspension remains cloudy or does not clear after sonication.

Question: I have been sonicating my ¹³C-DPPC lipid suspension, but it remains milky white. What could be the reason, and how can I resolve this?

Answer: A cloudy or milky appearance after sonication typically indicates that the liposomes have not been successfully downsized to smaller, unilamellar vesicles, which would result in a translucent solution. Several factors could be contributing to this issue:

• Insufficient Sonication Energy: The energy input may not be adequate to disrupt the multilamellar structures.

  • For Probe Sonicators: Increase the sonication amplitude (power) or the total sonication time.[3] It's crucial to use pulsed sonication with rest periods to prevent excessive heating.[4][5]

  • For Bath Sonicators: Bath sonicators are generally less powerful than probe sonicators.[6] You may need to sonicate for a significantly longer duration. Ensure the sample vial is placed in the region of the bath with the most intense cavitation.[7]

• Temperature Below Phase Transition: DPPC has a main phase transition temperature (Tm) of approximately 41°C.[8][9] Sonication must be performed above this temperature to ensure the lipid bilayers are in a fluid state, which facilitates vesicle formation.[7]

• Lipid Concentration: Very high lipid concentrations can be more challenging to sonicate effectively. If you are using a high concentration, consider diluting the sample or increasing the sonication energy and time.

• Lipid Purity and Hydration: Ensure the ¹³C-DPPC is of high purity and has been properly hydrated. Lyophilized lipid powders tend to disperse and sonicate more readily than dried lipid films.[10]

Issue 2: Liposome aggregation is observed during or after sonication.

Question: My ¹³C-DPPC liposomes appear to be aggregating, leading to an increase in particle size and precipitation. What causes this, and what are the solutions?

Answer: Liposome aggregation is a common problem that can compromise the quality and stability of your preparation. The primary causes and troubleshooting steps are:

• Presence of Divalent Cations: Charged lipids can aggregate in the presence of divalent cations like Ca²⁺.[10] While DPPC is zwitterionic, impurities or the inclusion of other charged lipids can contribute to this issue. Use a high-purity buffer and consider adding a chelating agent like EDTA if cation contamination is suspected.[11]

• Titanium Particle Contamination (Probe Sonicators): Probe sonicator tips can shed titanium particles into the sample, which can promote aggregation.[1][4] To mitigate this, always centrifuge the liposome suspension after sonication (e.g., 10,000 x g for 3-5 minutes) to pellet the titanium debris.[4][5][8]

• Improper Storage: Storing liposomes at inappropriate temperatures can lead to fusion and aggregation. For DPPC liposomes, storage at 4°C is generally recommended for short-term use.[5][12]

• Inclusion of PEGylated Lipids: Incorporating a small percentage (e.g., 1-5 mol%) of a PEGylated lipid (e.g., DSPE-PEG2000) can create a steric barrier on the liposome surface, preventing aggregation.[13]

Issue 3: The final liposome size is too large or the size distribution is bimodal.

Question: After sonication, my ¹³C-DPPC liposomes are larger than desired, and Dynamic Light Scattering (DLS) analysis shows a bimodal size distribution. How can I achieve a smaller, more uniform size?

Answer: Achieving a specific liposome size and a narrow, unimodal size distribution requires careful control over the sonication process.

• Optimize Sonication Time and Power: The size of the liposomes is inversely proportional to the sonication time and power.[3][14] A systematic optimization of these parameters is necessary. Start with a set power and vary the sonication time, analyzing the size distribution at different intervals.

• Mild vs. High-Power Sonication: Mild sonication may result in a bimodal distribution, where larger vesicles are gradually broken down into smaller ones.[15][16] Extended sonication at higher power can lead to a more uniform, smaller population.

• Probe vs. Bath Sonication: Probe sonicators are more effective at producing smaller liposomes compared to bath sonicators due to their higher energy input.[6][17]

• Consider Extrusion: For a highly uniform size distribution, sonication can be followed by extrusion through polycarbonate filters with a defined pore size.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for sonicating ¹³C-DPPC liposomes?

A1: The sonication of ¹³C-DPPC liposomes should be performed at a temperature above its main phase transition temperature (Tm) of approximately 41°C.[8][9] A common practice is to sonicate in a water bath maintained at around 50°C.[3] This ensures the lipid bilayer is in a fluid and less rigid state, which is more conducive to the formation of small unilamellar vesicles.

Q2: Should I use a probe sonicator or a bath sonicator?

A2: The choice between a probe and a bath sonicator depends on your specific requirements.

• Probe Sonicator: Offers high power and efficiency, leading to smaller liposomes and shorter processing times.[6][17][18] However, it can cause localized heating and potential contamination with titanium particles from the probe tip.[1][4]

• Bath Sonicator: Provides a gentler, more controlled sonication process and is suitable for processing multiple samples simultaneously.[18] However, it is less powerful and may require longer sonication times to achieve the desired vesicle size.[1][17]

Q3: How can I monitor the size of my ¹³C-DPPC liposomes during optimization?

A3: Dynamic Light Scattering (DLS) is the most common and straightforward technique for measuring the mean diameter and size distribution of liposomes.[19][20][21] Other techniques include Transmission Electron Microscopy (TEM) for direct visualization and size measurement, although it can be more time-consuming.[19][22]

Q4: How long should I sonicate my ¹³C-DPPC suspension?

A4: The optimal sonication time depends on several factors, including the type of sonicator, power setting, lipid concentration, and desired final vesicle size. For probe sonication, total sonication times can range from a few minutes to over 30 minutes.[4][8][23] It is recommended to perform a time-course experiment to determine the point at which the liposome size reaches a plateau.[3][14]

Q5: What are the recommended sonication parameters for preparing small ¹³C-DPPC liposomes?

A5: While the exact parameters will need to be optimized for your specific setup, a good starting point for probe sonication is:

Parameter	Recommended Value	Rationale
Power/Amplitude	20-40%	Provides sufficient energy without excessive heating.
Pulse Duration	2-6 seconds on	Delivers energy in short bursts to facilitate vesicle disruption.[8][17]
Rest Period	2-5 seconds off	Allows for heat dissipation and prevents lipid degradation.[4][8][17]
Total Sonication Time	8-36 minutes	Varies depending on the desired size and other parameters.[4][8][23]
Temperature	> 41°C (e.g., 50°C)	Ensures the lipid is in the fluid phase.[3][7]

Experimental Protocols

Protocol 1: Preparation of ¹³C-DPPC Liposomes using Probe Sonication

This protocol is optimized for the preparation of pure ¹³C-DPPC liposomes on a 25 mg scale.[4][24]

Materials:

• ¹³C-DPPC lipid powder

• Buffer of choice (e.g., phosphate-buffered saline, pH 7.4), filtered through a 0.2 µm filter

• Chloroform (if starting from a lipid solution)

• Nitrogen gas

• Probe sonicator with a microtip

• Water bath

• Microcentrifuge

Procedure:

• Lipid Film Formation (if applicable): If your ¹³C-DPPC is in chloroform, dry it to a thin film under a stream of nitrogen gas. Further dry under high vacuum for at least 2 hours to remove residual solvent.[13]

• Hydration: Add the appropriate volume of pre-warmed buffer (above 41°C) to the dried lipid film or lipid powder to achieve the desired final concentration (e.g., 25 mg/mL).[8] Vortex the suspension vigorously for several minutes until the lipid is fully suspended, forming multilamellar vesicles (MLVs). The suspension will appear milky.

• Sonication:

  • Place the vial containing the MLV suspension in a water bath set to a temperature above the Tm of DPPC (e.g., 50°C).

  • Immerse the probe sonicator tip into the suspension.

  • Sonication using a pulsed setting (e.g., 20% duty cycle, 2 seconds on, 2 seconds off) for a total sonication time of 2 minutes.[5]

  • Repeat the sonication cycle for a total of 4 cycles, with a rest period between cycles to prevent overheating. The total sonication time will be 8 minutes.[4][5]

• Removal of Titanium Debris: Centrifuge the sonicated liposome suspension at 10,000 x g for 3 minutes to pellet any titanium particles shed from the probe tip and any unreconstituted lipid.[4][5][8]

• Collection and Storage: Carefully collect the supernatant containing the ¹³C-DPPC liposomes and transfer it to a clean tube. Store at 4°C for up to 24 hours.[5]

Protocol 2: Characterization of Liposome Size by Dynamic Light Scattering (DLS)

Procedure:

• Sample Preparation: Dilute a small aliquot of the final liposome suspension in the same buffer used for hydration to a suitable concentration for DLS analysis.

• Instrument Setup: Allow the DLS instrument to equilibrate to the desired temperature.

• Measurement: Place the sample in the instrument and perform the measurement to obtain the Z-average diameter and the Polydispersity Index (PDI).[13]

• Data Analysis: Analyze the correlation function to ensure data quality. A PDI value below 0.2 is generally considered indicative of a monodisperse population.

Visualizations

Caption: Troubleshooting decision tree for sonication.

References

• Avanti Polar Lipids. (n.d.). How Do I Determine The Size Of My Liposomes? Retrieved from [Link]

• Stratech. (n.d.). Liposome Preparation Made Simple. Retrieved from [Link]

• Rieth, M., Lozano, A., & Grant, J. (2020). General preparation of liposomes using probe-tip sonication. protocols.io. [Link]

• Rieth, M. D., & Lozano, A. (2020). Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions. Biochemistry and Biophysics Reports, 22, 100764.
• Matin, A., et al. (2017). Formulation, Characterization and Optimization of Liposomes Containing Eicosapentaenoic and Docosahexaenoic Acids; A Methodology Approach. Iranian Journal of Pharmaceutical Research, 16(2), 579-591.

• Rieth, M., Lozano, A., & Grant, J. (2020). General preparation of liposomes using probe-tip sonication. protocols.io. [Link]

• Daraee, H., et al. (2016). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. Scientifica (Cairo), 2016, 9148749.
• Rieth, M. D., & Lozano, A. (2020). Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions. Biochemistry and Biophysics Reports, 22, 100764.

• Inside Therapeutics. (2025). Liposomal Size Distribution: Significance and symbolism. Retrieved from [Link]

• Creative Biostructure. (n.d.). Liposome Size Analysis. Retrieved from [Link]

• Inside Therapeutics. (n.d.). Liposomes synthesis and DLS size characterization. Retrieved from [Link]

• Rieth, M. D., & Lozano, A. (2019).
• Rieth, M., Lozano, A., & Grant, J. (2020). General preparation of liposomes using probe-tip sonication.

• Reddit. (2020). Bath vs probe sonicators? Retrieved from [Link]

• Rieth, M. D., & Lozano, A. (2020).

• ResearchGate. (n.d.). Effect of sonication time on mean diameter and polydispersity of... Retrieved from [Link]

• ResearchGate. (n.d.). (a) Effect of water content on phase-transition temperatures of DPPC... Retrieved from [Link]

• Kopechek, J. A., et al. (2015). Factors affecting ultrasonic release from eLiposomes. Journal of Pharmaceutical Sciences, 104(4), 1414-1422.
• Woodbury, D. J., et al. (2006). Reducing liposome size with ultrasound: bimodal size distributions. Journal of Liposome Research, 16(1), 57-80.

• Bio-protocol. (n.d.). Varying the sonication time during liposome preparation. Retrieved from [Link]

• Neunert, G., et al. (2021). Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue. International Journal of Molecular Sciences, 22(9), 4995.
• Woodbury, D. J., et al. (2006). Reducing Liposome Size with Ultrasound: Bimodal Size Distributions.
• Silva, K., et al. (2023).

• Hielscher Ultrasonics. (n.d.). Probe-Type Sonicators vs. Ultrasonic Baths. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Why Doesn't My SUV Prep Clear When I Sonicate? Retrieved from [Link]

• Martins, P. F., et al. (2023).

• ResearchGate. (2015). Can anyone please help me with liposome preparation?!! Retrieved from [Link]

• Silva, F., et al. (2015). Effect of ultrasound parameters for unilamellar liposome preparation. Ultrasonics Sonochemistry, 23, 11-17.
• Geisse, N. A. (2009). Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy. Journal of Visualized Experiments, (31), 1482.

• Quora. (2013). How to prevent liposome aggregation. Retrieved from [Link]

• Neunert, G., et al. (2023). Assessment of DPPC Liposome Disruption by Embedded Tocopheryl Malonate. International Journal of Molecular Sciences, 24(10), 8943.
• Ly, H. V., et al. (2020). Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers. Langmuir, 36(12), 3234-3243.

• ResearchGate. (n.d.). Characterization of DPPC–DSPC liposomes... Retrieved from [Link]

• ResearchGate. (n.d.). Nanoparticle characterization of DPPC and DPPG liposome formulations... Retrieved from [Link]

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stability of "DL-A-phosphatidylcholine, dipalmitoyl-13C40" in biological matrices

Welcome to the technical support center for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on ensuring the stability and integrity of this isotopically labeled internal standard in biological matrices. Here, you will find answers to frequently asked questions and in-depth troubleshooting guides to support the accuracy and reproducibility of your experimental results.

Introduction to the Stability of Isotopically Labeled Phospholipids

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a stable isotope-labeled version of dipalmitoylphosphatidylcholine (DPPC), a common phospholipid in biological systems. It serves as an invaluable internal standard for mass spectrometry-based lipidomics, enabling precise quantification of its unlabeled counterpart.[1][2] The stability of this molecule is paramount for accurate bioanalysis. While the ¹³C label itself is chemically stable and preferred over deuterium for tracing studies due to its resistance to exchange, the phospholipid portion is susceptible to degradation in biological samples.[3] The primary threats to its integrity are enzymatic hydrolysis and oxidation, which can be exacerbated by improper sample handling and storage.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ in biological matrices?

A1: The principal degradation pathways are enzymatic hydrolysis by phospholipases present in biological fluids like plasma and serum.[7][8][9][10] Key enzymes include:

• Phospholipase A2 (PLA2): This enzyme hydrolyzes the fatty acid at the sn-2 position, producing lysophosphatidylcholine and a free fatty acid.[10][11]

• Phosphatidylcholine-specific phospholipase C (PC-PLC): This enzyme cleaves the phosphocholine headgroup, yielding diacylglycerol and phosphocholine.[8][9]

Oxidation of the fatty acid chains can also occur, though dipalmitoyl chains are saturated and thus less susceptible than unsaturated fatty acids. However, improper storage can still lead to the formation of oxidation products.[4][5]

Q2: What are the optimal storage conditions for plasma and serum samples containing DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀?

A2: To minimize enzymatic activity and chemical degradation, long-term storage at -80°C is highly recommended.[4][12] For short-term storage (a few hours), samples should be kept on ice or at 4°C to slow down enzymatic processes.[4] Repeated freeze-thaw cycles should be avoided as they can disrupt cellular integrity and release enzymes that can degrade the lipid.

Q3: How can I prevent enzymatic degradation during sample collection and preparation?

A3: Rapid processing and maintaining low temperatures are crucial.[4] Immediately after collection, blood samples should be processed to plasma or serum at low temperatures. The addition of enzyme inhibitors can be considered, though their compatibility with downstream analytical methods must be verified. For tissue samples, snap-freezing in liquid nitrogen is an effective way to halt enzymatic activity.[4]

Q4: Is the ¹³C label on DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ stable?

A4: Yes, the ¹³C stable isotope label is chemically robust and does not exchange with the surrounding environment, which is a significant advantage over deuterium labels.[3] The stability of the carbon backbone ensures that the isotopic signature is retained throughout the experimental workflow.

Troubleshooting Guides

Issue 1: Low Recovery of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ After Extraction

Possible Causes & Solutions:

• Inefficient Extraction Method: The choice of extraction solvent is critical. A common and effective method for lipid extraction is the Bligh and Dyer method, which uses a chloroform/methanol/water mixture.[12][13] Solid-phase extraction (SPE) can also be used for more specific fractionation of lipid classes.[14][15]

• Degradation During Extraction: Perform the extraction at low temperatures (on ice or at 4°C) to minimize enzymatic activity.[4] Adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent can prevent oxidation.[4]

• Adsorption to Surfaces: Lipids can adsorb to plasticware. Using low-adhesion polypropylene tubes or glass vials can help minimize this issue.

Issue 2: High Variability in Quantification Results

Possible Causes & Solutions:

• Inconsistent Sample Handling: Standardize all sample collection, processing, and storage procedures. Ensure all samples are treated identically to minimize pre-analytical variability.

• Batch Effects: Process all samples in a single batch if possible. If not, include quality control (QC) samples in each batch to monitor and correct for batch-to-batch variation.

• Ion Suppression in Mass Spectrometry: Biological matrices are complex and can cause ion suppression. Ensure proper sample cleanup and chromatographic separation to minimize matrix effects. The use of a stable isotope-labeled internal standard like DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is designed to correct for such effects, but significant suppression can still impact signal intensity.[16]

Issue 3: Presence of Degradation Products in the Sample

Possible Causes & Solutions:

• Improper Storage or Handling: Review your sample storage and handling procedures. Ensure samples were consistently kept at -80°C and that freeze-thaw cycles were minimized.

• Enzymatic Activity: If lysophosphatidylcholine or diacylglycerol corresponding to the labeled standard are detected, it indicates enzymatic degradation. Re-evaluate the sample collection and preparation steps to ensure they were performed quickly and at low temperatures.

• Oxidation: The presence of oxidized lipid species may indicate exposure to air and light. Store samples protected from light and consider flushing with an inert gas like nitrogen or argon before sealing and freezing.[4]

Experimental Protocols & Data Presentation

Protocol 1: Recommended Lipid Extraction from Plasma/Serum

This protocol is based on the widely used Bligh and Dyer method.[12][13]

Materials:

• Plasma/Serum sample

• DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ internal standard solution

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Water (LC-MS grade)

• Conical glass tubes

• Centrifuge

Procedure:

• Thaw plasma/serum samples on ice.

• In a glass tube, add 100 µL of the plasma/serum sample.

• Add a known amount of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ internal standard.

• Add 500 µL of a chloroform/methanol (1:2, v/v) mixture.[12]

• Vortex the mixture thoroughly for 1 minute.

• Add 150 µL of chloroform and vortex for 30 seconds.

• Add 150 µL of water and vortex for 30 seconds.

• Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for your LC-MS analysis (e.g., isopropanol).[12]

Data Presentation: Storage Stability

The following table summarizes recommended storage conditions to maintain the stability of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ in biological matrices.

Storage Duration	Temperature	Key Considerations
Short-term (< 24 hours)	4°C (on ice)	Minimize processing time.
Long-term (> 24 hours)	-80°C	Avoid freeze-thaw cycles. Protect from light.
During Extraction	4°C (on ice)	Use antioxidants (e.g., BHT).

Visualizations

Experimental Workflow for Lipid Analysis

Caption: General workflow for the analysis of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

Degradation Pathways of Phosphatidylcholine

Caption: Major enzymatic degradation pathways of phosphatidylcholine in biological matrices.

References

• Streim, S., et al. (1989). Hydrolysis of phosphatidylcholine during LDL oxidation is mediated by platelet-activating factor acetylhydrolase. Journal of Lipid Research, 30(3), 305-15.
• Cabanes, J., et al. (1993). Evidence for phosphatidylcholine hydrolysis by phospholipase C in rat platelets.
• Eisenberg, S. (1977). Hydrolysis of phosphatidylcholine by phospholipase A2 does not cause dissociation of apolipoprotein C from rat plasma very low density lipoprotein. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 489(2), 337-42.
• Wallingford, R. H., & Williams, L. E. (1985). Is stability a key parameter in the accumulation of phospholipid vesicles in tumors? Journal of Nuclear Medicine, 26(10), 1180-5.

• MetwareBio. (n.d.). Lipidomics 101: Workflow, Techniques, Applications & Pitfalls. Retrieved from [Link]

• Wang, G., et al. (2000). A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction. British Journal of Nutrition, 84(5), 781-7.

• MetwareBio. (n.d.). Lipidomics Sample Preparation FAQ. Retrieved from [Link]

• Byrd, J. C., et al. (1997). Analysis of dipalmitoyl phosphatidylcholine in amniotic fluid by high-performance liquid chromatography.
• Zelena, E., et al. (2022). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Analytica Chimica Acta, 1222, 340191.
• Briscoe, C. J., et al. (2009).
• Dame, Z., et al. (2021). Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1866(12), 159032.
• Lee, J. Y., et al. (2006). Quantitative analysis of phosphatidylcholine in rat liver tissue by nanoflow liquid chromatography/tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 17(9), 1264-72.
• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917.
• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues. The Journal of Biological Chemistry, 226(1), 497-509.

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• 1. medchemexpress.com [medchemexpress.com]
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• 3. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 5. Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors affecting the stability of drugs and drug metabolites in biological matrices. | Semantic Scholar [semanticscholar.org]
• 7. Hydrolysis of phosphatidylcholine during LDL oxidation is mediated by platelet-activating factor acetylhydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evidence for phosphatidylcholine hydrolysis by phospholipase C in rat platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hydrolysis of phosphatidylcholine by phospholipase A2 does not cause dissociation of apolipoprotein C from rat plasma very low density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Lipidomic Signatures in Pediatric Metabolic Disorders | MDPI [mdpi.com]
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• 16. Lipidomics 101: Workflow, Techniques, Applications & Pitfalls- MetwareBio [metwarebio.com]

Navigating Ion Suppression in LC-MS: A Troubleshooting Guide Using Dipalmitoyl-¹³C₄₀-phosphatidylcholine

Welcome to the technical support center for minimizing ion suppression effects in liquid chromatography-mass spectrometry (LC-MS) applications through the use of dipalmitoyl-¹³C₄₀-phosphatidylcholine (¹³C-DPPC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during bioanalysis. As senior application scientists, we have structured this resource to not only offer step-by-step protocols but also to explain the underlying scientific principles, ensuring robust and reproducible results.

The Challenge of Ion Suppression in Bioanalysis

In LC-MS-based bioanalysis, particularly in fields like lipidomics and drug metabolism, the sample matrix is a complex mixture of endogenous components.[1][2] Phospholipids are a major class of these components and a primary cause of matrix effects, most notably ion suppression.[1][3][4][5] Ion suppression is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[6][7][8] This phenomenon can lead to decreased sensitivity, poor accuracy, and a lack of reproducibility in quantitative analyses.[2][8]

The use of a stable isotope-labeled internal standard, such as dipalmitoyl-¹³C₄₀-phosphatidylcholine, is a powerful strategy to mitigate these effects.[9][10][11] An ideal internal standard co-elutes with the analyte of interest and experiences similar ionization suppression, allowing for accurate normalization of the analyte signal.[10][11][12] The heavy isotope label (¹³C) ensures that the internal standard is chemically identical to its endogenous counterpart but mass-distinguishable by the mass spectrometer.[10][13]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter when using ¹³C-DPPC to correct for ion suppression.

Issue 1: Significant Signal Variability for My Analyte Despite Using ¹³C-DPPC.

Question: I've incorporated dipalmitoyl-¹³C₄₀-phosphatidylcholine into my samples, but I'm still observing high coefficients of variation (%CV) for my target analyte. What could be going wrong?

Answer:

This is a common issue that can arise from several factors, even with a high-quality internal standard. Let's break down the potential causes and solutions:

• Suboptimal Concentration of the Internal Standard: The concentration of ¹³C-DPPC should be carefully optimized. If the concentration is too low, its signal may also be suppressed to a point where it's not a reliable measure of the matrix effect. Conversely, if it's too high, it could potentially contribute to ion suppression of other analytes.

  • Solution: Perform a concentration optimization experiment. Prepare a series of calibration standards with a fixed analyte concentration and varying concentrations of ¹³C-DPPC. Analyze the samples and plot the analyte/internal standard peak area ratio against the ¹³C-DPPC concentration. The optimal concentration will be in the range where the ratio is most stable.

• Chromatographic In-source Saturation: If your analyte and ¹³C-DPPC are highly concentrated and elute as very sharp, narrow peaks, you might be saturating the electrospray ionization (ESI) source. This can lead to non-linear detector response and signal instability.

  • Solution:

    • Dilute the Sample: A simple first step is to dilute the sample to bring the analyte and internal standard concentrations into a more linear response range.

    • Modify Chromatography: Adjust your gradient to broaden the elution peaks slightly. This can be achieved by decreasing the ramp rate of the organic solvent.

• Differential Matrix Effects: While ¹³C-DPPC is an excellent internal standard for many phospholipids, if your analyte of interest has significantly different physicochemical properties (e.g., polarity, pKa), it might experience different degrees of ion suppression.[1]

  • Solution: Evaluate the elution profile of your analyte and ¹³C-DPPC. If they are not closely co-eluting, adjust your chromatographic method to improve their peak alignment. This might involve changing the column chemistry, mobile phase composition, or gradient profile.

Issue 2: Poor Recovery of ¹³C-DPPC During Sample Preparation.

Question: My post-extraction signal for dipalmitoyl-¹³C₄₀-phosphatidylcholine is consistently low, suggesting poor recovery. How can I improve this?

Answer:

Low recovery of your internal standard will compromise the accuracy of your quantification. The issue likely lies within your sample extraction procedure. Phospholipids, including DPPC, can be challenging to extract efficiently due to their amphipathic nature.[1]

• Inefficient Lysis or Homogenization: For tissue or cellular samples, incomplete disruption will trap lipids within the matrix, preventing their extraction.

  • Solution: Ensure your homogenization or lysis method is robust. For tough tissues, consider using bead beating or cryogenic grinding prior to solvent extraction.

• Suboptimal Extraction Solvent System: The choice of extraction solvent is critical for lipid recovery.

  • Solution: The Folch or Bligh-Dyer methods, which use a chloroform/methanol/water mixture, are classic and effective for extracting a broad range of lipids, including phosphatidylcholines.[14][15] For a simpler and less hazardous alternative, a single-phase extraction with methanol or isopropanol can also be effective, especially when followed by a protein precipitation step.[15]

• Loss During Phase Separation: In biphasic extraction methods, ensure complete separation of the organic and aqueous layers. Agitation that is too vigorous can lead to the formation of an emulsion, making clean separation difficult.

  • Solution: Centrifuge at a sufficient speed and for an adequate duration to achieve a sharp interface between the layers. Carefully collect the organic (lower) phase containing the lipids.

Issue 3: I'm Seeing Unexpected Adducts or Fragments for ¹³C-DPPC.

Question: My mass spectra for dipalmitoyl-¹³C₄₀-phosphatidylcholine show significant peaks for adducts other than [M+H]⁺ or [M+Na]⁺, and I'm seeing in-source fragmentation. How can I minimize these?

Answer:

The ionization process in ESI is sensitive to mobile phase composition and instrument settings. The formation of various adducts and in-source fragmentation can complicate data analysis.

• Mobile Phase Additives: The type and concentration of mobile phase additives can influence adduct formation.

  • Solution:

    • For positive ion mode, formic acid (0.1%) is a common and effective proton source for generating [M+H]⁺ ions.

    • If you are targeting sodium adducts ([M+Na]⁺), a low concentration of sodium acetate (e.g., 1 mM) can be added to the mobile phase to promote their formation consistently. Be aware that this can suppress protonated species.

• ESI Source Parameters: High source temperatures or cone voltages can lead to in-source fragmentation of phospholipids.

  • Solution: Optimize your ESI source parameters. Start with lower cone/capillary voltages and source temperatures and gradually increase them while monitoring the signal intensity of the parent ion and any fragment ions. The goal is to maximize the parent ion signal while minimizing fragmentation. Common fragments for phosphatidylcholines include the phosphocholine headgroup at m/z 184.[16]

Frequently Asked Questions (FAQs)

Q1: Why is a ¹³C-labeled internal standard preferred over a deuterated one for lipidomics?

A1: While both are stable isotope-labeled standards, ¹³C-labeled standards are often preferred in LC-MS-based lipidomics for a key reason: chromatographic co-elution. Deuterated standards can sometimes exhibit a slight shift in retention time compared to their non-deuterated counterparts, a phenomenon known as the "isotope effect." This can lead to the analyte and internal standard experiencing slightly different matrix effects, potentially compromising the accuracy of correction. ¹³C-labeled internal standards have a negligible isotope effect on retention time, ensuring more accurate co-elution and, therefore, more reliable correction for ion suppression.[10][11]

Q2: At what stage of the experimental workflow should I add the dipalmitoyl-¹³C₄₀-phosphatidylcholine?

A2: The internal standard should be added as early as possible in the sample preparation workflow.[9][10] For most applications, this means adding it to the sample before any extraction or protein precipitation steps. This ensures that the internal standard experiences the same potential losses as the analyte throughout the entire sample preparation process, allowing it to correct for both extraction inefficiency and matrix effects.

Q3: Can I use ¹³C-DPPC as an internal standard for other classes of lipids?

A3: While ¹³C-DPPC is an excellent internal standard for other phosphatidylcholines and lipids with similar chemical structures and chromatographic behavior, its utility for other lipid classes (e.g., triglycerides, cholesterol esters) may be limited. The principle of using a stable isotope-labeled internal standard relies on the assumption that the analyte and the standard behave almost identically. For accurate quantification across different lipid classes, it is best to use a mixture of internal standards, with each standard being representative of a specific lipid class.[9][11]

Experimental Protocols & Data

Protocol: Sample Preparation using Protein Precipitation and ¹³C-DPPC Spiking

This protocol is a general guideline for the extraction of lipids from plasma or serum.

• Thaw Samples: Thaw plasma/serum samples on ice.

• Prepare Internal Standard Stock: Prepare a stock solution of dipalmitoyl-¹³C₄₀-phosphatidylcholine in a suitable organic solvent (e.g., methanol or ethanol) at a concentration of 1 mg/mL.

• Spike Samples: In a microcentrifuge tube, add 50 µL of plasma/serum. To this, add a predetermined volume of the ¹³C-DPPC stock solution to achieve the desired final concentration.

• Protein Precipitation: Add 200 µL of ice-cold methanol to the sample.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer the supernatant to a clean tube or a well plate for LC-MS analysis.

Data Presentation: Key Mass Transitions for ¹³C-DPPC

Ion Type	Precursor Ion (m/z)	Product Ion (m/z)	Notes
[M+H]⁺	774.63	184.07	Protonated molecule. The product ion corresponds to the phosphocholine headgroup.
[M+Na]⁺	796.61	184.07	Sodiated molecule. The product ion corresponds to the phosphocholine headgroup.

Note: The exact m/z values may vary slightly depending on the isotopic purity of the standard and the mass accuracy of the instrument.

Visualizations

Workflow for Mitigating Ion Suppression

Caption: Workflow for using ¹³C-DPPC to minimize ion suppression.

Conceptual Diagram of Ion Suppression

Caption: Mechanism of ion suppression in the ESI source.

References

• Kim, D. H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link][9][10][11][12]

• Taylor, P. J. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online. [Link][1]

• Rule, G., & Cramer, H. (2022). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review. [Link][3]

• Lagerwerf, F. M., et al. (2007). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Chromatography B. [Link]

• Zhang, X., et al. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. Chromatography Today. [Link][4]

• Sigma-Aldrich. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link][5]

• Postle, A. D., et al. (2019). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research. [Link][17]

• Valentine, W. J., & Shindou, H. (2024). Lipidomic Sample Preparation to Detect Phosphatidylcholine Alterations in Skeletal Muscle. Methods in Molecular Biology. [Link][14][15]

• Han, X., & Gross, R. W. (2005). Strategies to improve/eliminate the limitations in shotgun lipidomics. Journal of Lipid Research. [Link][18]

• Steuer, C., et al. (2016). Simultaneous determination of phosphatidylcholine-derived quaternary ammonium compounds by a LC-MS/MS method in human blood plasma, serum and urine samples. Journal of Chromatography B. [Link][19]

• Klein, J. (1970). Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl glycerylphosphorylcholines. Journal of Lipid Research. [Link][16]

• Annesley, T. M. (2003). Ion Suppression in Mass Spectrometry. LCGC International. [Link][20]

• Furey, A., et al. (2013). Ion suppression; a major concern in mass spectrometry. LCGC Europe. [Link]

• Chambers, E. (2013). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. LCGC North America. [Link][2]

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• 6. Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ion Suppression in Mass Spectrometry: Challenges and Solutions.pptx [slideshare.net]
• 8. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
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correcting for natural 13C abundance in labeled lipidomics experiments

Welcome to the technical support center for stable isotope labeling in lipidomics. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of correcting for natural isotopic abundance. Here, we will address common challenges and provide in-depth, scientifically grounded solutions to ensure the accuracy and integrity of your experimental data.

Part 1: Frequently Asked Questions (FAQs)

This section covers the fundamental principles that underpin the need for natural abundance correction in your lipidomics workflows.

Q1: What is stable isotope labeling in lipidomics, and why is it a powerful technique?

Stable isotope labeling is an experimental approach where organisms, cells, or biochemical systems are supplied with substrates (like glucose, fatty acids, or amino acids) enriched with heavy, non-radioactive isotopes, most commonly Carbon-13 (¹³C) or Deuterium (²H).[1][2][3] The goal is to trace how these labeled atoms are incorporated into newly synthesized lipids over time.

Why it's powerful: Unlike static measurements of lipid concentrations, this technique provides a dynamic view of lipid metabolism.[1][4] It is the only experimental method that directly measures the rates of biosynthesis, remodeling, and degradation of lipids.[2][3][4] This allows researchers to understand metabolic fluxes and how they are altered by disease, drug treatment, or genetic modifications, providing insights that are impossible to obtain from concentration data alone.[1]

Q2: Why is it essential to correct for the natural abundance of ¹³C?

Every element with stable isotopes has a naturally occurring distribution. For carbon, approximately 98.9% is ¹²C, while about 1.1% is the heavier ¹³C isotope.[2][5] Lipids are large molecules, often containing 20 to 60 carbon atoms.[2][5]

The core issue: Due to this high number of carbon atoms, the probability of a lipid molecule containing at least one naturally occurring ¹³C atom is significant. This creates a natural "isotopic envelope" in a mass spectrometer, with a primary peak (the monoisotopic peak, M+0) and smaller, predictable peaks at M+1, M+2, etc., even in unlabeled samples.[5][6] When you introduce an experimental ¹³C label, the resulting signal is superimposed on this natural background.[2][5] Therefore, you must subtract the contribution of naturally abundant isotopes to accurately quantify the true enrichment from your tracer.[5][7]

Q3: What are the natural isotopic abundances of elements common in lipids?

Accurate correction relies on using the correct natural abundance values for all elements in the molecule or fragment being analyzed. These values are fundamental constants but can have minor variations.

Element	Isotope	Mass (Da)	Natural Abundance (%)
Hydrogen	¹H	1.007825	99.9885
²H (D)	2.014102	0.0115
Carbon	¹²C	12.000000	98.93
¹³C	13.003355	1.07
Nitrogen	¹⁴N	14.003074	99.632
¹⁵N	15.000109	0.368
Oxygen	¹⁶O	15.994915	99.757
¹⁷O	16.999131	0.038
¹⁸O	17.999160	0.205
Source: Values compiled from established scientific literature.[8]

Q4: What are the primary methods for correcting for natural isotope abundance?

Correction methods range from simple subtractions to more complex algorithms, but they are all designed to deconvolve the measured isotopic distribution into the component from natural abundance and the component from the experimental tracer.

The most robust and widely accepted method is the matrix-based correction .[8][9] This approach uses linear algebra to solve for the true enrichment pattern. It involves constructing a "correction matrix" that describes how each truly labeled species (e.g., a lipid with one experimental ¹³C) contributes to the measured mass spectrum, accounting for the additional natural isotopes it contains.[9][10][11] There are different implementations of this method, including "skewed" matrix approaches that account for how the natural abundance distribution changes for an already labeled molecule.[8][12] Several software tools, such as IsoCor, implement these correction algorithms.[5][12]

Part 2: Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments and data analysis, providing causes and actionable solutions.

Problem 1: My calculated isotopic enrichment is negative or exceeds 100% after correction.

• Possible Cause 1: Incorrect Elemental Formula. The correction algorithm is critically dependent on the exact elemental formula (C, H, N, O, P, etc.) of the lipid ion being measured. An incorrect formula, perhaps by missing the charge-carrying adduct (e.g., H+, Na+) or derivatizing agent atoms, will lead to an inaccurate correction matrix and erroneous results.

• Solution 1: Verify the Molecular Formula.

  • Confirm the Lipid Species: Use high-resolution mass spectrometry (HRMS) to confirm the accurate mass and elemental composition of your lipid of interest.

  • Account for Adducts: Ensure your formula includes the ion adduct observed in the mass spectrometer (e.g., for a protonated species [M+H]⁺, add one hydrogen to the neutral formula).

  • Include Derivatizing Agents: If using techniques like GC-MS, meticulously add the elemental composition of any chemical derivatives (e.g., silylating agents) to your formula.[7]

• Possible Cause 2: Instrumental Instability or Non-Linearity. Mass spectrometers, particularly Orbitrap instruments under certain conditions, can inaccurately report the intensities of heavier isotopologues, leading to distortions in the isotopic envelope.[5] If the instrument's response is not linear across the measured intensity range, it can also skew the ratios.

• Solution 2: Implement Rigorous Quality Control.

  • Analyze an Unlabeled Control: Always include an unlabeled control sample in your experimental batch.[5] The measured isotopic distribution of this control is your best ground truth. You can use it to validate your theoretical correction matrix or even to generate an empirical correction factor.

  • Check Detector Saturation: Ensure that your monoisotopic peak (M+0) is not saturating the detector. A saturated primary peak will make all subsequent isotopologues appear artificially high in relative abundance, leading to overcorrection. Dilute your sample and re-inject if saturation is suspected.

  • Use Isotope-Labeled Internal Standards: Structurally identical, stable isotope-labeled standards are the gold standard.[6][13] They co-elute and experience the same ionization effects, providing the most reliable basis for quantification and for checking instrument performance.[6]

Problem 2: I see significant M+1 and M+2 peaks in my unlabeled control sample. Is it contaminated?

• Possible Cause: This is almost certainly not contamination but rather the expected natural isotopic distribution of your lipid. As explained in FAQ #2, large molecules have a high probability of containing heavy isotopes naturally.

• Solution: Predict and Verify the Natural Isotopic Pattern.

  • Determine the Elemental Formula: As in Problem 1, get the precise elemental formula for the observed ion.

  • Use an Isotope Pattern Calculator: Utilize online or software-based isotope distribution calculators. By inputting the formula, these tools will predict the theoretical relative abundances of the M+0, M+1, M+2, etc., peaks based on the natural abundances listed in the table above.

  • Compare Theory to Experiment: Match the predicted pattern to the one you observe in your unlabeled control. They should be highly similar. Minor deviations can occur due to instrument-specific factors, which is why running the unlabeled control is so crucial.[5]

Diagram: The Origin of Natural Isotope Peaks

This diagram illustrates how a lipid with just 30 carbon atoms naturally produces M+1 and M+2 isotopologues, which can be mistaken for tracer incorporation if not corrected.

Caption: Natural ¹³C abundance creates M+1 and M+2 peaks even in unlabeled lipids.

Problem 3: How do I perform a matrix-based correction for my data?

• Concept: The core idea is that the measured vector of isotopic peaks (M_measured ) is the product of a correction matrix (CM ) and the vector of the true, unknown isotopic enrichment (M_true ). The equation is: M_measured = CM * M_true . To find the true enrichment, we must calculate the inverse of the correction matrix and multiply it by our measured data: M_true = CM⁻¹ * M_measured .[9][11]

• Protocol: Step-by-Step Matrix Correction for a C₃ Molecule

  This simplified example for a 3-carbon molecule illustrates the logic that software applies to much larger lipids.

  • Define Natural Abundances:

    • Let a = abundance of ¹²C (0.9893)

    • Let b = abundance of ¹³C (0.0107)

  • Construct the Correction Matrix (CM): Each column of the matrix represents a "true" state of labeling, and the rows represent how that true state appears in the mass spectrometer due to natural abundance.

    • Column 0 (Truly Unlabeled, M₀): A molecule with zero ¹³C from a tracer. Its measured distribution is:

      • M+0: All 3 carbons are ¹²C. Probability = a³

      • M+1: 2 carbons are ¹²C, 1 is ¹³C. Probability = 3 * a² * b

      • M+2: 1 carbon is ¹²C, 2 are ¹³C. Probability = 3 * a * b²

      • M+3: All 3 carbons are ¹³C. Probability = b³

    • Column 1 (One Tracer ¹³C, M₁): A molecule with one ¹³C from a tracer. The remaining 2 carbons are subject to natural abundance.

      • M+0: Not possible. Probability = 0

      • M+1: The 2 other carbons are ¹²C. Probability = a²

      • M+2: 1 other is ¹²C, 1 is ¹³C. Probability = 2 * a * b

      • M+3: The 2 other carbons are ¹³C. Probability = b²

    • ...and so on for Column 2 (M₂) and Column 3 (M₃).

  • Invert the Matrix: Use computational software (e.g., R, Python with NumPy, MATLAB) to calculate the inverse of the correction matrix (CM⁻¹).

  • Measure Your Data: Obtain the intensity vector of your labeled sample from the mass spectrometer (e.g., [Intensity_M+0, Intensity_M+1, Intensity_M+2, Intensity_M+3]). Normalize this to relative abundances.

  • Calculate the True Enrichment: Multiply the inverted matrix by your measured data vector: M_true = CM⁻¹ * M_measured . The resulting vector, M_true , contains the corrected fractional abundances of your M₀, M₁, M₂, and M₃ species, free from the confounding effects of natural isotope abundance.

Diagram: Isotope Correction Workflow

This diagram outlines the complete experimental and data analysis workflow, emphasizing the critical role of the correction step.

Caption: Workflow from experimental design to final data interpretation.

Problem 4: My mass spectrometer's resolution seems to be causing issues.

• Possible Cause: Insufficient mass resolution can prevent the clear separation of isotopologues, especially in complex lipids. A critical example is the overlap between the monoisotopic peak of a lipid and the M+2 peak of a related lipid that has one additional double bond.[14] Furthermore, resolving ¹³C incorporation from other isotopes like ¹⁵N or ²H in dual-labeling experiments requires very high resolution.[10][12]

• Solution: Leverage High-Resolution Mass Spectrometry (HRMS).

  • Assess Resolution Requirements: Resolving a ¹³C peak (1.0031 Da difference) from a potential isobaric interference often requires a resolution of 180,000 or higher, which is achievable on FT-ICR-MS or modern Orbitrap instruments.[14]

  • Utilize Mass Accuracy: HRMS provides high mass accuracy (<5 ppm), which is crucial for confidently determining the elemental formula of your lipid—the first and most important step for any correction algorithm.[15][16]

  • Consider Dual-Labeling Needs: If you are using multiple isotopic tracers (e.g., ¹³C and ¹⁵N), HRMS is not just recommended, it is essential. Without the ability to resolve these different M+1 peaks, accurate correction is often impossible.[10] The correction becomes computationally feasible and analytically solvable only when the raw isotopologues are isotopically resolved and identified.[17]

References

• Mitchell, T. W., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Biomolecules. Available at: [Link]

• Liebisch, G., et al. (n.d.). Lipid Species Quantification. Lipidomic Standards Initiative. Available at: [Link]

• Treibl, A. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Longdom Publishing. Available at: [Link]

• Aalborg University. (2018). Analytical considerations of stable isotope labelling in lipidomics. VBN Factual Database. Available at: [Link]

• Lee, W. N., et al. (1991). Correction of 13C mass isotopomer distributions for natural stable isotope abundance. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Wachsmuth, M., et al. (2021). Natural isotope correction improves analysis of protein modification dynamics. BMC Bioinformatics. Available at: [Link]

• Treibl, A., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. MDPI. Available at: [Link]

• Murphy, R. C. (2018). Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids. Frontiers in Physiology. Available at: [Link]

• D'Ippolito, S., et al. (2020). LIPIC: an automated workflow to account for isotopologues-related interferences in electrospray ionization high resolution mass spectra of phospholipids. Journal of Mass Spectrometry. Available at: [Link]

• Treibl, A., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. ResearchGate. Available at: [Link]

• Züllig, T., & Kofeler, H. C. (2020). HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS. Mass Spectrometry Reviews. Available at: [Link]

• Midani, F. S., et al. (2017). The importance of accurately correcting for the natural abundance of stable isotopes. Metabolites. Available at: [Link]

• Midani, F. S., et al. (2017). The importance of accurately correcting for the natural abundance of stable isotopes. PMC. Available at: [Link]

• Su, X., et al. (2020). AccuCor2: Isotope Natural Abundance Correction for Dual-Isotope Tracer Experiments. ChemRxiv. Available at: [Link]

• Parks, B. W. (2021). Correcting for Naturally Occurring Mass Isotopologue Abundances in Stable-Isotope Tracing Experiments with PolyMID. Metabolites. Available at: [Link]

• Moseley, H. N. B. (2010). Correcting for the Effects of Natural Abundance in Stable Isotope Resolved Metabolomics Experiments Involving Ultra-High Resolution Mass Spectrometry. BMC Bioinformatics. Available at: [Link]

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Reference Data & Comparative Studies

The Analytical Gold Standard: A Comparative Guide to ¹³C-Labeled vs. Deuterated Phosphatidylcholine Standards

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard (IS) is a foundational decision that dictates the accuracy, precision, and reliability of analytical data. In liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled internal standards (SIL-IS) are the undisputed gold standard, designed to mimic the behavior of the analyte and correct for variability throughout the entire analytical workflow.[1]

This guide provides an in-depth, objective comparison between the fully carbon-13 labeled DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ , and its deuterated (²H) counterparts. We will delve into the core physicochemical properties that influence their performance, supported by experimental frameworks, to provide a clear rationale for selecting the optimal standard for high-stakes applications like lipidomics, metabolic studies, and regulated bioanalysis.[][3][4]

The Critical Role of Internal Standards in Bioanalysis

The complexity of biological matrices such as plasma, serum, and tissue presents a significant challenge for accurate quantification.[5] Endogenous components, particularly phospholipids, are notorious for causing matrix effects—the suppression or enhancement of the analyte signal during ionization in the mass spectrometer.[6][7][8][9] An ideal internal standard co-elutes with the analyte, experiences identical matrix effects, and displays similar extraction recovery and ionization efficiency.[10][11] By adding a known concentration of the IS to every sample at the beginning of the workflow, variations are normalized, ensuring that the final analyte-to-IS ratio accurately reflects the analyte's true concentration.[11][12]

Head-to-Head Comparison: DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ vs. Deuterated Analogs

DL-α-phosphatidylcholine, dipalmitoyl (DPPC) is a biologically significant phospholipid, being the primary constituent of pulmonary surfactants and a common component in liposomal drug delivery systems.[13][14][15] Accurate quantification of DPPC and related lipids is therefore critical. The choice between a ¹³C-labeled and a deuterated standard for this purpose involves a trade-off between several key performance characteristics.

Performance Metric	DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀	**Deuterated DPPC Standards (e.g., DPPC-d₉, DPPC-d₆₂) **
Chromatographic Co-elution	Identical. Co-elutes perfectly with the native analyte.[16][17]	Potential for Shift. Often elutes slightly earlier than the native analyte in reversed-phase chromatography (chromatographic isotope effect).[18][19]
Isotopic Stability	Highly Stable. Carbon-13 labels are incorporated into the molecular backbone and are not susceptible to exchange.[16]	Risk of Exchange. Deuterium atoms, especially if located at exchangeable positions, can undergo back-exchange with hydrogen from the solvent or system.[1][19]
Matrix Effect Compensation	Superior. Perfect co-elution ensures it experiences the exact same ionization suppression or enhancement as the analyte.[1]	Potentially Compromised. A chromatographic shift can cause the IS to elute in a region with a different matrix effect profile than the analyte, leading to inaccurate correction.[19]
Mass Spectrometric Cross-Talk	Minimal Risk. The large mass difference (+40 Da) provides excellent separation from the analyte's natural isotopic distribution.	Potential for Interference. Standards with fewer deuterium labels (e.g., d₃, d₄) may suffer interference from the analyte's naturally occurring ¹³C isotopes.[20]
Synthesis & Cost	Generally more complex synthesis, leading to a higher initial cost.[21]	Historically less expensive and more widely available.[17][21]

The Causality Behind Performance: Why Differences Matter

The Chromatographic Isotope Effect

The most significant performance difference stems from the chromatographic isotope effect . The carbon-deuterium (C-D) bond is slightly shorter, stronger, and less polar than the carbon-hydrogen (C-H) bond.[18] In reversed-phase liquid chromatography (RPLC), this subtle difference causes deuterated compounds to have slightly less retention, eluting fractions of a second to several seconds earlier than their native counterparts.[18][19]

In contrast, substituting ¹²C with ¹³C results in a negligible change in physicochemical properties. Therefore, DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ behaves chromatographically identically to the endogenous analyte. This perfect co-elution is the cornerstone of accurate quantification, as it ensures both compounds are exposed to the same analytical conditions at the same time.

Caption: Impact of the chromatographic isotope effect on matrix effect compensation.

Isotopic Stability and Data Integrity

The stability of the isotopic label is non-negotiable. ¹³C-labeled standards are exceptionally stable as the isotope is integral to the carbon skeleton.[16] Deuterated standards, however, carry a risk of D-H exchange, which can occur during sample storage, preparation, or even within the high-energy environment of a mass spectrometer's ion source.[1][16] This exchange can compromise the standard's isotopic purity and lead to quantification errors. While placing deuterium on non-exchangeable positions minimizes this risk, the inherent stability of the C-¹³C bond is superior.

Experimental Protocols for Standard Validation

To empirically validate the performance of an internal standard, a series of well-defined experiments is essential. The following protocols provide a framework for comparing DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ to a deuterated analog.

Experiment 1: Verification of Chromatographic Co-elution

Objective: To precisely measure the retention time (RT) difference between the native analyte, the ¹³C-labeled IS, and a deuterated IS.

Methodology:

• Solution Preparation: Prepare individual 1 µg/mL solutions of native DPPC, ¹³C₄₀-DPPC, and deuterated DPPC (e.g., DPPC-d₉) in methanol. Create a final mixture containing all three compounds at the same concentration.

• LC-MS/MS System:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v).

  • Gradient: 50% B to 100% B over 10 minutes, hold at 100% for 2 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Mode: Multiple Reaction Monitoring (MRM) in positive ion mode.

  • Transitions:

    • Native DPPC: Monitor appropriate precursor/product ion pair.

    • ¹³C₄₀-DPPC: Monitor corresponding shifted precursor/product ion pair.

    • Deuterated DPPC: Monitor corresponding shifted precursor/product ion pair.

• Data Analysis: Inject the mixture (n=6) and record the retention time for each compound at the peak apex. Calculate the average RT and the difference (ΔRT) relative to the native analyte.

Caption: Workflow for assessing chromatographic co-elution.

Experiment 2: Comparative Assessment of Matrix Effect Compensation

Objective: To evaluate the ability of each IS to correct for matrix-induced ion suppression.

Methodology:

• Sample Preparation: Pool human plasma from at least six different sources. Precipitate proteins by adding 3 volumes of ice-cold acetonitrile. Vortex and centrifuge. Collect the supernatant.

• Analyte & IS Spiking:

  • Divide the pooled supernatant into two sets.

  • Set 1: Spike with a constant concentration of ¹³C₄₀-DPPC.

  • Set 2: Spike with a constant concentration of the deuterated DPPC.

  • Into each set, spike the native DPPC at three concentrations (Low, Medium, High QC levels).

• LC-MS/MS Analysis: Analyze all samples (n=6 for each level) using the LC-MS/MS method from Experiment 1.

• Data Analysis:

  • Calculate the analyte/IS peak area ratio for each sample.

  • Determine the concentration of the spiked samples using a calibration curve prepared in a clean solvent.

  • Calculate the accuracy (% bias from the nominal concentration) and precision (%RSD) for each QC level for both internal standards.

Caption: Experimental workflow for comparing matrix effect compensation.

Conclusion and Recommendation

The choice of an internal standard is a critical determinant of data quality in quantitative bioanalysis. While deuterated standards have served the scientific community for years and can be suitable for many applications, they possess inherent physicochemical differences from their native counterparts that can introduce analytical variability.

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ represents a superior class of internal standard. Its key advantages include:

• Identical Chromatographic Behavior: Ensuring perfect co-elution with the native analyte.[16][17]

• Robust Isotopic Stability: Eliminating the risk of isotopic exchange.[1][16]

• Optimal Matrix Effect Correction: Providing the most accurate compensation for signal fluctuations in complex biological samples.[1]

For applications demanding the highest level of accuracy, reproducibility, and regulatory compliance—such as clinical diagnostics, drug metabolism studies, and pivotal pharmacokinetic/toxicokinetic safety studies—the use of a ¹³C-labeled internal standard like DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is strongly recommended. The initial investment is frequently offset by the reduction in method development time, the prevention of failed batches, and the unparalleled confidence in the final quantitative data.[21]

References

• Taylor & Francis. (2011, February 21). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Retrieved from [Link]

• PMC - NIH. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Retrieved from [Link]

• American Pharmaceutical Review. (2022, December 1). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. Retrieved from [Link]

• PubMed. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Retrieved from [Link]

• PubMed. (2015, May 15). The Impact of carbon-13 and Deuterium on Relative Quantification of Proteins Using Stable Isotope Diethyl Labeling. Retrieved from [Link]

• Taylor & Francis. Internal Standards in Regulated Bioanalysis: Putting in Place a Decision-Making Process During Method Development. Retrieved from [Link]

• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? Retrieved from [Link]

• ResearchGate. (2013, March 14). Which internal standard? Deuterated or C13 enriched? Retrieved from [Link]

• Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Retrieved from [Link]

• Eurisotop. DL-A-PHOSPHATIDYLCHOLINE, DIPALMITOYL (U-13C40, 98%) CHEMICAL PURITY 95%. Retrieved from [Link]

• Wikipedia. Dipalmitoylphosphatidylcholine. Retrieved from [Link]

• PubMed. Deuterated phospholipids as Raman spectroscopic probes of membrane structure. Phase diagrams for the dipalmitoyl phosphatidylcholine(and its d62 derivative). Retrieved from [Link]

• PubChem. 1,2-Dipalmitoylphosphatidylcholine. Retrieved from [Link]

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A Comparative Guide to the Validation of Lipid Quantitation Using ¹³C-Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. The subtle yet significant roles of lipids in cellular processes, disease pathogenesis, and as potential biomarkers demand analytical methods of the highest caliber. This guide provides an in-depth comparison of internal standards used in mass spectrometry-based lipid quantitation, with a focus on the validation and superior performance of ¹³C-labeled standards.

The core challenge in quantitative lipidomics lies in overcoming analytical variability. This variability can be introduced at multiple stages, from sample extraction and processing to ionization in the mass spectrometer.[1][2] An internal standard (IS), a compound with physicochemical properties similar to the analyte of interest, is added at a known concentration to all samples to account for these variations.[3] While various types of internal standards exist, stable isotope-labeled internal standards (SIL-ISs) have emerged as the gold standard, with ¹³C-labeled standards offering distinct advantages.[1][4]

The "Gold Standard": Why ¹³C-Labeled Internal Standards Excel

A stable isotope-labeled internal standard is a version of the analyte where one or more atoms are replaced with their heavier, non-radioactive isotopes (e.g., ¹³C, ²H, ¹⁵N).[1][5] This mass difference allows the mass spectrometer to distinguish the internal standard from the endogenous analyte, while their nearly identical physicochemical properties ensure they behave similarly throughout the analytical process.[1][6] This co-elution and similar ionization response are crucial for correcting matrix effects and other sources of error.[5][7]

While both deuterated (²H) and ¹³C-labeled standards are commonly used, ¹³C-labeled standards are often considered superior for several reasons:

• No Isotopic Scrambling: ¹³C labels are not prone to the isotopic exchange or scrambling that can sometimes occur with deuterium labels, ensuring greater stability and accuracy.[7][8]

• Identical Retention Time: ¹³C-labeled standards have the same retention time as the native analyte, a key attribute for accurate quantification. Deuterated standards may exhibit slight shifts in retention time in liquid chromatography (LC).[7][8]

• Minimized Isotope Effects: The larger relative mass difference in deuterated standards can sometimes lead to "isotope effects" that alter their chemical behavior compared to the native analyte.[6]

The U.S. Food and Drug Administration (FDA) strongly recommends the use of stable isotope-labeled internal standards in bioanalytical method validation.[3]

Comparative Analysis of Internal Standards

The choice of internal standard significantly impacts the quality of quantitative data. Below is a comparison of the most common types of internal standards used in lipidomics.

Internal Standard Type	Principle	Advantages	Disadvantages
¹³C-Labeled Lipids	Analyte with one or more ¹²C atoms replaced by ¹³C.	Co-elutes perfectly with the endogenous analyte. Corrects for matrix effects effectively.[4] Not prone to isotopic scrambling.[7][8]	Higher cost and less commercial availability compared to deuterated standards.[8]
Deuterated Lipids	Analyte with some hydrogen atoms replaced by deuterium (²H).	Co-elutes closely with the endogenous analyte.[7] Can correct for matrix effects.	Potential for isotopic scrambling or exchange.[7] May exhibit a slight retention time shift in LC.[7]
Odd-Chain Lipids	Lipids with an odd number of carbon atoms in their fatty acid chains, which are not naturally abundant in most biological systems.	Lower cost. Can be used when a labeled standard is unavailable.	Different physicochemical properties compared to even-chain analytes, leading to potential differences in extraction efficiency and ionization response.

Performance Data: ¹³C-Labeled Standards in Action

Recent studies have demonstrated the superior performance of ¹³C-labeled internal standards in reducing analytical variability. A key approach has been the in vivo generation of complex ¹³C-labeled lipid mixtures from microorganisms like Pichia pastoris and Saccharomyces cerevisiae.[2][9][10] These mixtures provide a comprehensive suite of internal standards that cover a wide range of lipid classes.

Normalization Method	Average Coefficient of Variation (CV%) in Human Plasma (n=101)
Raw Data (No Normalization)	11.01%
Total Ion Count (TIC)	Significant reduction in CV% compared to raw data.
¹³C-Labeled Internal Standard Mixture	6.36%

Data synthesized from a study highlighting the benefits of a biologically generated ¹³C-IS lipid mixture.[9]

This data clearly shows that normalization with a ¹³C-labeled internal standard mixture resulted in a significant reduction in the coefficient of variation compared to non-normalized data, demonstrating a marked improvement in analytical precision.[9]

Experimental Protocol: Lipid Quantitation Using ¹³C-Labeled Internal Standards

This section outlines a typical workflow for the absolute quantification of lipids in a biological matrix (e.g., plasma) using a ¹³C-labeled internal standard mixture.

Preparation of Standards and Samples

• Internal Standard (IS) Spiking Solution: Prepare a working solution of the ¹³C-labeled internal standard mixture (e.g., from a ¹³C-labeled yeast extract) in an appropriate solvent like methanol.[11]

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of unlabeled lipid standards into a surrogate matrix (e.g., stripped plasma).[3][12]

• Sample Preparation: Thaw biological samples (e.g., plasma) on ice. For a typical extraction, use 10-50 µL of plasma.[12][13]

Lipid Extraction (Folch Method)

• To each sample, quality control (QC), and calibration standard, add a fixed volume of the ¹³C-labeled IS spiking solution.[12][13]

• Add a 2:1 mixture of chloroform:methanol to the sample.[11][13]

• Vortex thoroughly to ensure complete protein precipitation and lipid extraction.[11]

• Induce phase separation by adding water or a saline solution.[11]

• Centrifuge to separate the aqueous and organic layers.[11]

• Carefully collect the lower organic layer containing the lipids.[11]

• Dry the extracted lipids under a stream of nitrogen.[11]

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

LC-MS/MS Analysis

• Chromatography: Employ a suitable liquid chromatography method, such as reversed-phase or hydrophilic interaction liquid chromatography (HILIC), to separate the lipid species.[14]

• Mass Spectrometry: Use a high-resolution mass spectrometer (e.g., Orbitrap or FT-ICR) capable of distinguishing between the ¹³C-labeled internal standards and the endogenous analytes.[15] The instrument should be operated in a mode suitable for quantification, such as selected ion monitoring (SIM) or parallel reaction monitoring (PRM).[16]

Data Processing and Quantification

• Integrate the peak areas for both the endogenous analyte and the corresponding ¹³C-labeled internal standard.

• Calculate the response ratio (analyte peak area / IS peak area).

• Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios on the calibration curve.

Experimental Workflow Diagram

Caption: A typical experimental workflow for lipid quantitation using ¹³C-labeled internal standards.

Validation of the Bioanalytical Method

A crucial aspect of any quantitative assay is its validation. According to FDA guidelines, a bioanalytical method must be validated to ensure its reliability.[3][17] The use of a stable isotope-labeled internal standard is a cornerstone of this validation process.

Key validation parameters include:

• Selectivity and Specificity: The method must be able to differentiate the analyte and internal standard from other components in the matrix.[3][18] The response from interfering components should be less than 20% of the lower limit of quantification (LLOQ) for the analyte and 5% for the internal standard.[18][19]

• Calibration Curve: A calibration curve should consist of a blank, a zero sample (matrix with IS), and at least six non-zero standards.[3][19] The curve should have a defined range, including a lower limit of quantification (LLOQ) and an upper limit of quantification (ULOQ).[18]

• Accuracy and Precision: The accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ), and the precision (CV%) should not exceed 15% (20% at the LLOQ).[3][20]

• Matrix Effect: The effect of the biological matrix on the ionization of the analyte and IS should be assessed to ensure that the IS adequately compensates for any suppression or enhancement.[3][4]

• Recovery: The extraction efficiency of the analyte and IS should be consistent and reproducible.[19]

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions must be evaluated.[18]

Bioanalytical Method Validation Logic

Caption: Key parameters in the validation of a bioanalytical method.

Conclusion

The use of ¹³C-labeled internal standards represents a significant advancement in the field of quantitative lipidomics. Their ability to closely mimic the behavior of endogenous analytes throughout the entire analytical workflow provides unparalleled accuracy and precision.[1][4] By minimizing the impact of matrix effects and other sources of variability, ¹³C-labeled standards enable the reliable quantification of lipids, a critical need for researchers, scientists, and drug development professionals. While the initial cost may be higher than other alternatives, the superior data quality and the confidence in the results justify their position as the gold standard for the validation of lipid quantitation.

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A Senior Application Scientist's Guide to Cross-Validation of Lipidomics Data with Different Labeled Standards

For researchers, scientists, and drug development professionals in the field of lipidomics, the pursuit of accurate and reproducible quantitative data is paramount. The complexity of the lipidome and the inherent variability of mass spectrometry-based analyses necessitate the use of internal standards to ensure data integrity.[1][2] This guide provides an in-depth, objective comparison of commonly used labeled internal standards and presents a comprehensive framework for their cross-validation. By understanding the nuances of different standards and implementing a rigorous validation workflow, researchers can significantly enhance the reliability and translational potential of their lipidomics findings.

The Cornerstone of Quantitative Lipidomics: The Role of Internal Standards

Internal standards are essential tools in quantitative lipidomics, added to samples at a known concentration before analysis.[2] Their primary function is to normalize the signal of endogenous lipids, correcting for variations that can arise during sample preparation, extraction, and mass spectrometry analysis.[1][3] An ideal internal standard should be chemically similar to the analytes of interest but isotopically or structurally distinct to be distinguishable by the mass spectrometer.[2] It should also be absent or present at very low levels in the biological sample.[1][4]

A Comparative Analysis of Labeled Internal Standards

The choice of internal standard is a critical decision that directly impacts the accuracy of lipid quantification.[2] The most prevalent types of labeled standards in lipidomics fall into two main categories: stable isotope-labeled standards and structurally distinct standards, such as those with odd-chain fatty acids.

Stable Isotope-Labeled Standards: The Gold Standard

Stable isotope-labeled standards, such as those containing deuterium (²H or D) or carbon-13 (¹³C), are often considered the gold standard in quantitative mass spectrometry.[2][5] These standards have nearly identical physicochemical properties to their endogenous counterparts, leading to similar extraction efficiencies and ionization responses.[6][7]

• Deuterated (²H) Standards: These are widely used due to their lower cost of synthesis. However, they can exhibit a slight chromatographic shift compared to the native analyte, a phenomenon known as the "isotope effect," which may complicate data analysis.[8] There is also a potential for isotopic scrambling or exchange, although this is generally minimal under controlled conditions.[8]

• Carbon-13 (¹³C) Labeled Standards: ¹³C-labeled standards are chemically more stable than their deuterated counterparts, with no risk of isotope exchange.[6][7] They co-elute almost perfectly with the endogenous lipids, providing superior accuracy for quantification.[6][8] The primary drawback of ¹³C-labeled standards is their higher cost.[6]

Odd-Chain Fatty Acid Labeled Standards

Lipids containing odd-chain fatty acids (e.g., C17:0, C19:0) serve as another class of internal standards. These are naturally present in human samples at very low concentrations, making them suitable for spiking.[9][10] They are structurally similar to the more common even-chain lipids and can effectively normalize for extraction and ionization variations.[2] Odd-chain standards are a cost-effective alternative to stable isotope-labeled standards, particularly for broad lipid class coverage.[2] However, their ionization efficiency may not perfectly match that of all endogenous lipids within a class, potentially introducing a degree of quantitative inaccuracy.[1]

Performance Comparison of Labeled Internal Standards

The following table summarizes the key performance characteristics of the different types of labeled internal standards:

Internal Standard Type	Principle	Advantages	Disadvantages	Quantitative Performance Highlights
Deuterated (²H) Lipids	Hydrogen atoms are replaced by deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC).[8] Can correct for matrix effects.	Potential for isotopic scrambling or exchange.[8] May exhibit a slight retention time shift compared to the native analyte.[8]	In a comparative study, no significant differences were observed in the concentrations of deuterated and ¹³C-labeled essential fatty acids in rat plasma after 24 hours when data was corrected for endogenous pools and matrix effects.[8]
¹³C-Labeled Lipids	Carbon atoms are replaced by the ¹³C isotope.	Chemically stable with no risk of isotope exchange.[6][7] Co-elute almost perfectly with the endogenous analyte.[6][8] Considered the "gold standard" for accuracy.[2][5]	Higher cost compared to deuterated and odd-chain standards.[6]	Provides the most accurate quantification due to identical physicochemical properties to the endogenous analyte.[6][7]
Odd-Chain Lipids	Contain an odd number of carbon atoms in their fatty acid chains.	Cost-effective.[2] Low natural abundance in most biological samples.[9][10] Can provide robust quantification.[2]	Ionization efficiency may not perfectly match all endogenous lipids within a class.[1]	Can provide reliable quantification, especially when isotopic standards are unavailable or cost-prohibitive.[2]

Experimental Workflow for Cross-Validation of Labeled Standards

To ensure the highest level of confidence in your lipidomics data, a cross-validation study comparing different internal standards is highly recommended. This process involves analyzing the same set of samples spiked with different types of standards and comparing the quantitative results.

Caption: Experimental workflow for the cross-validation of different labeled internal standards in lipidomics.

Detailed Step-by-Step Methodology

Sample Preparation

• Objective: To create a homogenous and representative sample pool for unbiased comparison.

• Protocol:

  • Collect a sufficient volume of the biological matrix of interest (e.g., plasma, serum, tissue homogenate).

  • Pool all samples to create a single, homogenous quality control (QC) sample. This minimizes biological variability and allows for the assessment of analytical variability only.

  • Aliquot the pooled QC sample into at least three groups (one for each type of internal standard to be tested), with multiple technical replicates per group (n≥5).

Internal Standard Spiking

• Objective: To introduce the different internal standards at a known concentration into the sample aliquots.

• Protocol:

  • Prepare stock solutions of the deuterated, ¹³C-labeled, and odd-chain internal standard mixtures at appropriate concentrations.

  • Spike each group of aliquots with the corresponding internal standard mixture. The amount of internal standard added should be in a similar concentration range as the endogenous lipids of interest.[4]

  • Ensure the internal standards are added as early as possible in the workflow, preferably before lipid extraction, to account for variability in the entire process.[2][11]

Lipid Extraction

• Objective: To efficiently extract lipids from the sample matrix.

• Protocol:

  • Employ a well-established lipid extraction method, such as the Folch or methyl-tert-butyl ether (MTBE) method.[12] Consistency in the extraction procedure across all samples is crucial.

  • After extraction, the lipid-containing organic phase is collected and dried under a stream of nitrogen.

  • The dried lipid extract is then reconstituted in an appropriate solvent for LC-MS analysis.

LC-MS/MS Analysis

• Objective: To separate and detect the lipids and internal standards.

• Protocol:

  • Develop and validate a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable for the lipid classes of interest. This can be either a targeted (e.g., Multiple Reaction Monitoring, MRM) or an untargeted (e.g., high-resolution MS) approach.[4]

  • Analyze all samples in a randomized order to minimize any systematic instrument drift.

  • Include blank and QC samples throughout the analytical run to monitor system performance.[13][14]

Data Processing and Quantitative Comparison

• Objective: To process the raw data and compare the quantitative results obtained with each type of internal standard.

• Protocol:

  • Use appropriate software to perform peak integration and calculate the peak area ratios of the endogenous lipids to their corresponding internal standards.

  • For each lipid species, calculate the concentration based on the normalization to each of the three different internal standard types.

  • Organize the quantitative data in a clear and structured table for easy comparison.

Statistical Analysis and Evaluation

• Objective: To statistically evaluate the performance of each internal standard.

• Protocol:

  • Calculate the coefficient of variation (%CV) for the measured concentrations of each lipid across the technical replicates for each internal standard group. Lower %CVs indicate higher precision.

  • Perform Bland-Altman analysis to assess the agreement between the quantitative results obtained with the different standards.

  • Evaluate the accuracy by comparing the results to a certified reference material (e.g., NIST SRM 1950) if available.[12][15]

Conclusion: Making an Informed Decision

The selection of an internal standard is a critical step in designing a robust and reliable quantitative lipidomics experiment. While ¹³C-labeled standards are theoretically superior due to their chemical and physical similarity to the endogenous analytes, deuterated and odd-chain standards can also provide accurate and precise data when properly validated.[2][8]

This guide provides a comprehensive framework for the cross-validation of different labeled standards. By systematically evaluating their performance in your specific experimental context, you can confidently select the most appropriate internal standard strategy for your research. This rigorous approach to method validation is essential for generating high-quality, reproducible lipidomics data that can accelerate scientific discovery and contribute to the development of new diagnostic and therapeutic strategies. The Lipidomics Standards Initiative (LSI) provides further guidelines for ensuring data quality and reporting standards in the field.[16][17]

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The Gold Standard for Phospholipid Quantification: A Comparative Guide to ¹³C-DPPC

For: Researchers, scientists, and drug development professionals engaged in high-precision quantitative lipidomics.

Introduction: The Imperative for Accuracy in Lipid Quantification

In the intricate world of cellular signaling, drug delivery, and disease pathology, lipids are far more than simple structural components. Phospholipids, like dipalmitoylphosphatidylcholine (DPPC), are critical players in lung function as the primary component of pulmonary surfactant and are fundamental to the architecture of liposomal drug delivery systems.[1] Quantifying these molecules with unimpeachable accuracy and precision is not merely an analytical exercise; it is a prerequisite for valid biological insight and the development of effective therapeutics.

This guide provides an in-depth technical evaluation of fully carbon-13 labeled dipalmitoylphosphatidylcholine (¹³C-DPPC) as a quantitative standard for mass spectrometry. We will explore the fundamental principles that establish its superiority, compare its theoretical and practical performance against common alternatives, and provide a robust, field-proven protocol for its application.

The Expert’s View: Why Isotopic Labeling is the Cornerstone of Quantitative Mass Spectrometry

The core challenge in quantitative mass spectrometry is variability. Ionization efficiency can fluctuate, matrix effects from complex biological samples can suppress or enhance signal, and sample loss can occur during extraction and handling.[2][3] Isotope Dilution Mass Spectrometry (IDMS) is the definitive technique to counteract these variables. By introducing a known quantity of a stable isotope-labeled (SIL) version of the analyte into the sample at the earliest possible stage, the standard acts as a perfect chemical and physical proxy. Because the SIL internal standard (IS) is nearly identical to the endogenous analyte, it experiences the same losses and the same ionization suppression or enhancement. Consequently, the ratio of the analyte signal to the internal standard signal remains constant, enabling highly accurate and precise quantification.[4]

¹³C-DPPC: The Premier Choice for Phosphatidylcholine Analysis

Among SIL standards, carbon-13 labeling represents the pinnacle of analytical performance. While other isotopes, primarily deuterium (²H or D), are used, they possess inherent disadvantages that can compromise data quality.

The ¹³C Advantage Over Deuterium (d-DPPC)

• Perfect Chromatographic Co-elution: The strength of a carbon-deuterium (C-D) bond is slightly greater than a carbon-hydrogen (C-H) bond. This subtle difference can be sufficient to cause a chromatographic shift, where the deuterated standard elutes slightly earlier than the native analyte in reversed-phase liquid chromatography.[5][6] This separation means the analyte and the standard enter the mass spectrometer at different times, potentially experiencing different levels of matrix effects and leading to inaccurate correction.[6] ¹³C-labeled standards, with ¹³C atoms integrated into the carbon backbone, are virtually identical in their physicochemical properties to the native compound, ensuring perfect co-elution and the most accurate compensation for matrix effects.[5][7]

• Absolute Isotopic Stability: Deuterium labels can, under certain analytical conditions, be susceptible to back-exchange with hydrogen atoms from the solvent.[5] Carbon-13 isotopes are integrated into the molecular skeleton and are completely stable, ensuring the integrity of the standard throughout the analytical workflow.[6]

• Unambiguous Mass Shift: Uniformly ¹³C-labeled DPPC (U-¹³C₄₀-DPPC) provides a large, clear mass shift of +40 Da from the unlabeled analyte, placing it in a region of the mass spectrum with zero background interference.[4]

The diagram below illustrates the critical importance of co-elution for accurate quantification.

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A Guide to Inter-Laboratory Comparison of Lipidomics Methods Using ¹³C Standards

This guide provides a comprehensive framework for designing and executing an inter-laboratory comparison of lipidomics methods, with a specific focus on the application of ¹³C internal standards to enhance data accuracy, precision, and comparability across different analytical platforms and workflows. This document is intended for researchers, scientists, and drug development professionals seeking to validate their lipidomics methodologies, participate in collaborative studies, or establish standardized operating procedures.

Introduction: The Imperative for Standardization in Lipidomics

The field of lipidomics, the large-scale study of lipids in biological systems, has seen exponential growth, driven by advancements in mass spectrometry (MS).[1][2][3][4][5][6] However, the vast chemical diversity of lipids and the variety of analytical strategies employed present significant challenges to data reproducibility and comparability between laboratories.[7][8] Inter-laboratory comparison studies, or ring trials, are essential for identifying sources of variability, establishing consensus values for reference materials, and ultimately harmonizing lipidomics measurements.[9][10]

A cornerstone of robust quantitative lipidomics is the use of stable isotope-labeled internal standards.[11] ¹³C-labeled lipids are particularly advantageous as they closely mimic the physicochemical properties of their endogenous counterparts, co-eluting during chromatography and exhibiting similar ionization efficiencies in the mass spectrometer.[12][13] This allows for effective correction of variations arising from sample preparation, extraction efficiency, and instrument response.[12][13]

This guide will delineate a comprehensive workflow for an inter-laboratory comparison study, from initial design and sample distribution to data analysis and interpretation, all centered around the effective use of ¹³C internal standards.

Designing the Inter-Laboratory Study

A well-designed inter-laboratory study is fundamental to generating meaningful and comparable data. The following diagram outlines the key stages in the design and execution of such a study.

Caption: Workflow for data analysis in an inter-laboratory lipidomics study.

Data Normalization

Normalization to the ¹³C-internal standards is a critical step to correct for variations in sample handling and instrument response. For each identified lipid, its peak area is divided by the peak area of the corresponding ¹³C-IS from the same lipid class.

Statistical Assessment of Inter-Laboratory Variability

Several statistical methods can be used to assess the variability of results between laboratories.

• Coefficient of Variation (%CV): Calculated for each lipid across all participating laboratories. A lower %CV indicates better agreement.

• Analysis of Variance (ANOVA): Can be used to determine if there are statistically significant differences in the mean concentrations of lipids reported by different laboratories.

• Z-scores: A common metric in proficiency testing, the z-score indicates how many standard deviations an individual laboratory's result is from the consensus mean.

Data Visualization

Effective data visualization is key to interpreting the results of an inter-laboratory comparison.

• Principal Component Analysis (PCA): PCA plots can be used to visualize the clustering of samples from different laboratories and identify any systematic biases. [7][14]* Heatmaps: Heatmaps can display the concentrations of all measured lipids across all laboratories, providing a quick overview of agreement and disagreement. [7][14]* Boxplots: Boxplots for each lipid can visually compare the distribution of reported concentrations from each laboratory. [7] Table 3: Hypothetical Inter-Laboratory Comparison of PC(34:1) Concentration (µM)

Lab A	Lab B	Lab C	Lab D	Mean	SD	%CV
Replicate 1	152.3	148.9	165.1	155.6
Replicate 2	155.1	151.2	162.8	158.3
Replicate 3	153.8	149.5	166.0	156.9
Lab Mean	153.7	149.9	164.6	156.9	156.3	6.2	4.0%

Conclusion and Best Practices

A well-executed inter-laboratory comparison using ¹³C internal standards is a powerful tool for improving the quality and comparability of lipidomics data. The key takeaways for ensuring a successful study include:

• Thorough Planning: Clearly define the study's objectives and select appropriate reference materials and internal standards.

• Standardized Protocols: While allowing for different analytical platforms, standardize pre-analytical steps like lipid extraction as much as possible.

• Detailed Documentation: Require all participating laboratories to meticulously document their entire workflow, from sample preparation to data analysis.

• Robust Data Analysis: Employ a standardized and transparent data analysis pipeline, including proper normalization and statistical assessment of inter-laboratory variability.

• Open Communication: Foster open communication and data sharing among participating laboratories to troubleshoot issues and interpret results collectively.

By adhering to these principles, the lipidomics community can move towards greater harmonization of methods, leading to more robust and reproducible scientific discoveries. The Lipidomics Standards Initiative (LSI) provides valuable resources and guidelines for best practices in the field. [15]

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• MDPI. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Biomolecules, 8(4), 151.
• ACS Publications. (2023). Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry. Journal of Proteome Research, 22(3), 869-881.
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• Waters Corporation. (n.d.). A Rapid, Workflow Driven Approach to Discovery Lipidomics Using Ion Mobility DIA UPLC/MS and Lipostar™. Retrieved from [Link]

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A Senior Application Scientist's Guide to Maximizing Phosphatidylcholine Recovery in Lipidomics

A Comparative Analysis of Extraction Methodologies for Quantitative Accuracy

In the landscape of biomedical research and drug development, the precise quantification of lipids is paramount. Phosphatidylcholines (PCs), a major class of phospholipids, are not merely structural components of cell membranes; they are critical players in cell signaling, metabolism, and disease pathogenesis. Accurate measurement of these molecules is therefore fundamental to unraveling complex biological questions. However, the journey from biological sample to analytical instrument is fraught with peril, with the potential for significant analyte loss during sample preparation.

This guide, written from the perspective of a seasoned application scientist, delves into the critical first step of any lipidomics workflow: extraction. We will objectively compare the performance of benchmark extraction techniques, providing the supporting data and mechanistic rationale necessary for researchers, scientists, and drug development professionals to make informed decisions. Our focus will be on assessing the recovery of a gold-standard internal standard, dipalmitoyl-13C40 phosphatidylcholine (DPPC-13C40), to ensure the integrity and reproducibility of your quantitative data.

The Cornerstone of Quantification: Why a Stable Isotope-Labeled Internal Standard is Non-Negotiable

Before we dissect extraction protocols, we must establish the bedrock of accurate quantification: the internal standard (IS). An ideal IS is a compound added at a known concentration to a sample at the beginning of the workflow.[1] It should be chemically and physically identical to the analyte of interest, yet distinguishable by the mass spectrometer. This allows it to account for variability at every step—extraction efficiency, sample transfer, and ionization suppression.

Dipalmitoyl-13C40 phosphatidylcholine serves as an exemplary IS for several reasons:

• Chemical Equivalence: It behaves identically to its endogenous, unlabeled counterpart (DPPC) during extraction and chromatography.

• Mass Distinguishability: The incorporation of 40 carbon-13 atoms provides a clear mass shift, preventing any interference with the analyte signal in the mass spectrometer.

• Broad Applicability: As a common saturated PC, its recovery is representative of a wide range of other PC species within a sample.

The consistent recovery of your IS is the first and most critical validation of your entire workflow. Low or variable recovery signals a fundamental flaw in the chosen methodology, rendering the resulting quantitative data unreliable.

A Head-to-Head Comparison of Lipid Extraction Techniques

The goal of any lipid extraction is to efficiently separate lipids from other biomolecules, such as proteins and polar metabolites, based on their differential solubility.[2] Over the years, several methods have been developed, each with its own set of advantages and disadvantages. We will compare three of the most prominent methods: the classic Bligh & Dyer, the safer Methyl-tert-butyl ether (MTBE) method, and the high-selectivity Solid-Phase Extraction (SPE).

Parameter	Bligh & Dyer	MTBE Method	Solid-Phase Extraction (SPE)
Principle	Liquid-liquid extraction using a chloroform/methanol/water ternary system that separates into two phases.[2]	Liquid-liquid extraction using a safer, less dense solvent (MTBE) that forms the upper organic phase.[3][4]	Chromatographic separation based on the affinity of lipid classes for a solid sorbent.[5][6]
PC Recovery	Considered a "gold standard" with generally high recovery.[3][4]	Similar or better recoveries compared to Bligh & Dyer for most major lipid classes.[3][4]	Can be very high (>90%), but is highly dependent on the chosen sorbent and elution solvent optimization.[7]
Throughput	Moderate; can be laborious for large sample sets.	High; the upper organic phase is easier to collect, lending itself to automation.[3][4][8]	Can be high with parallel processing systems (e.g., 96-well plates), but requires more steps than LLE.
Safety/Toxicity	High concern due to the use of chloroform, a toxic and environmentally hazardous chlorinated solvent.	Significantly safer; MTBE is less toxic than chloroform.[3][4]	Generally safer, using less toxic solvents than traditional LLE methods.
Extract Purity	Good, but may require a "washing" step to remove non-lipid contaminants.[9]	Cleaner extracts are often reported as the dense, non-extractable matrix forms a tight pellet at the bottom of the tube.[3][4]	Excellent; can isolate specific lipid classes, reducing matrix effects in subsequent analysis.[5][6]
Cost	Low (reagent cost).	Moderate (MTBE is more expensive than chloroform).	High (cost of SPE cartridges/plates and potentially automation equipment).

Experimental Workflows and Protocols

To ensure trustworthiness, every protocol must be a self-validating system. The inclusion of a stable isotope-labeled internal standard like DPPC-13C40 is the first step. The second is a rigorously defined and consistently executed protocol.

Workflow 1: The Bligh & Dyer Method

This method relies on creating a single-phase system with chloroform, methanol, and the aqueous sample to ensure complete lipid solubilization. Subsequent addition of water and chloroform breaks this monophase, leading to a biphasic system where lipids partition into the lower chloroform layer.[2][10]

Caption: Bligh & Dyer Extraction Workflow.

Detailed Protocol: Bligh & Dyer Extraction

This protocol is adapted for a 1 mL aqueous sample (e.g., plasma, cell homogenate). Adjust volumes proportionally for different sample sizes.[9][10]

• Sample Preparation: To a 1 mL sample in a glass centrifuge tube, add your known quantity of DPPC-13C40 internal standard.

• Initial Extraction: Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 10-15 minutes to form a single-phase solution.[10]

• Phase Separation - Step 1: Add 1.25 mL of chloroform and vortex for 1 minute.[10]

• Phase Separation - Step 2: Add 1.25 mL of purified water and vortex for another minute.[10] The solution should now appear cloudy as the phases begin to separate.

• Phase Clarification: Centrifuge the tube at 1,000 x g for 10 minutes at room temperature. This will result in two distinct layers separated by a disc of precipitated protein.

• Lipid Collection: Carefully insert a Pasteur pipette through the upper aqueous layer and collect the lower chloroform phase, which contains the lipids.[10] Avoid disturbing the protein interface. For highly quantitative work, it is recommended to re-extract the upper phase and protein pellet with an additional 1-2 mL of chloroform.

• Drying: Evaporate the collected chloroform under a gentle stream of nitrogen or using a vacuum centrifuge.

• Reconstitution: Reconstitute the dried lipid film in an appropriate solvent for your analytical method (e.g., acetonitrile/isopropanol/water for LC-MS).[11]

Workflow 2: The MTBE Method

The MTBE method offers a significant safety advantage over chloroform-based methods.[3] A key practical difference is that the lipid-containing organic phase is the upper layer, which simplifies collection and is more amenable to high-throughput automation.[3][4]

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A Senior Application Scientist's Guide to the Performance of DL-α-Phosphatidylcholine, dipalmitoyl-¹³C₄₀ in Modern Mass Spectrometry Platforms

Executive Summary

In the expanding field of lipidomics, the demand for precise and accurate quantification of lipid species is paramount. Stable isotope-labeled internal standards are the bedrock of reliable quantification, correcting for variations in sample preparation and instrument response.[1] This guide provides an in-depth comparison of the performance of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ (¹³C₄₀-DPPC), a fully labeled internal standard, across three principal mass spectrometry (MS) platforms: Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap-based systems. We will explore the unique advantages and experimental considerations of each platform for leveraging this standard, supported by established methodologies and data. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their lipidomics workflows.

Introduction: The Critical Role of a Fully Labeled Standard

Dipalmitoylphosphatidylcholine (DPPC) is a major constituent of pulmonary surfactants and a key component of cellular membranes, making its accurate quantification essential in various biomedical and pharmaceutical research areas.[2] The use of an internal standard is crucial for correcting analytical variability.[1]

While deuterated standards are common, a universally ¹³C-labeled standard like ¹³C₄₀-DPPC offers distinct advantages:

• Co-elution: Being chemically identical to the analyte, it co-elutes perfectly under all chromatographic conditions, ensuring the most accurate correction for matrix effects.

• Minimal Isotopic Effect: The effect of ¹³C substitution on chromatographic retention time and ionization efficiency is negligible compared to deuterium labeling, which can sometimes cause slight shifts.

• Predictable Fragmentation: It produces a predictable mass shift in all fragment ions, which is invaluable for structural confirmation and resolving isobaric interferences, a significant challenge in lipid analysis.[3][4]

This guide will dissect how different MS architectures exploit these properties for both quantitative and qualitative lipid analysis.

Performance Across Key Mass Spectrometry Platforms

The choice of a mass spectrometry platform is dictated by the research question. Is the goal high-throughput, targeted quantification of DPPC, or is it a broader, discovery-based lipidomics study where DPPC is one of many analytes? The performance of ¹³C₄₀-DPPC must be evaluated in the context of these goals.

Triple Quadrupole (QqQ) Mass Spectrometry: The Gold Standard for Quantification

Triple quadrupole instruments, operated in Multiple Reaction Monitoring (MRM) mode, are unparalleled for their sensitivity, selectivity, and wide dynamic range in targeted quantification.

Principle of Operation: In a typical positive ion mode experiment, the first quadrupole (Q1) isolates the precursor ion of both the native DPPC and the ¹³C₄₀-DPPC standard. These isolated ions are fragmented in the collision cell (q2), and the third quadrupole (Q3) isolates a specific, characteristic product ion. For phosphatidylcholines, the phosphocholine headgroup fragment at m/z 184.1 is the most common choice.

Causality in Experimental Choices:

• Precursor Ion Selection: For native DPPC (C₄₀H₈₀NO₈P), the protonated molecule [M+H]⁺ is at m/z 734.6. For ¹³C₄₀-DPPC, the [M+H]⁺ is at m/z 774.6 (a +40 Da shift). Sodium adducts ([M+Na]⁺) are also commonly observed and can be used for quantification.[5]

• Product Ion Selection: The fragmentation of the phosphocholine headgroup yields a product ion at m/z 184.1. Since the ¹³C atoms in ¹³C₄₀-DPPC are on the dipalmitoyl chains, not the headgroup, this fragment is not mass-shifted. This can be a limitation if interferences exist at m/z 184.1. A superior approach is to use precursor ion scanning for m/z 184.1 to identify all PC species, or to select fragments from the acyl chains if higher specificity is needed, though this often comes at the cost of sensitivity.

Expected Performance:

• Sensitivity: Methods developed on QqQ platforms can achieve Limits of Quantification (LOQs) in the low ng/mL to high pg/mL range.[6] One study reported a linear range of 2–200 ng/mL for DPPC in human urine.[6]

• Precision & Accuracy: Inter-day precision is typically less than 15%, with accuracy well within ±15% of the nominal value, meeting FDA guidelines for bioanalytical method validation.[6]

• Linearity: Excellent linearity (R² > 0.99) is consistently achievable over several orders of magnitude.

Platform	Typical Mode	Precursor → Product Ions (Example)	Expected LOQ	Key Advantage
Triple Quadrupole (QqQ)	MRM	DPPC: 734.6 → 184.1¹³C₄₀-DPPC: 774.6 → 184.1	0.1–1 pmol[7]	Unmatched sensitivity and dynamic range for targeted quantification.
Q-TOF	High-Res MS1 / PRM	Full Scan m/z 350-1000	~5-10 pmol	High mass accuracy for confident identification and untargeted analysis.
Orbitrap	High-Res MS1 / SIM / PRM	Full Scan m/z 350-1000[3][8]	~1-5 pmol	Highest resolving power to separate isobaric interferences.[3]

Table 1: Comparative summary of MS platform performance for ¹³C₄₀-DPPC analysis. LOQ values are estimates based on similar lipid analyses and can vary significantly with instrumentation and matrix.

Quadrupole Time-of-Flight (Q-TOF) MS: Balancing Quantification and Identification

Q-TOF platforms offer a powerful combination of high-resolution, accurate-mass (HRAM) measurement and MS/MS capabilities, making them ideal for both quantifying known lipids and identifying unknown ones in complex mixtures.

Principle of Operation: A Q-TOF acquires full-scan mass spectra with high resolution, allowing the extraction of narrow-window Extracted Ion Chromatograms (XICs) for both the analyte and the standard. This high mass accuracy (<5 ppm) significantly reduces background noise and increases confidence in analyte identification.

Causality in Experimental Choices:

• Full Scan HRAM: Instead of isolating a single transition, the instrument acquires the entire spectrum. This allows for retrospective data analysis; if you later become interested in another lipid, its data is already there. For DPPC, you would extract the chromatogram for its accurate mass (e.g., m/z 734.5698 for [M+H]⁺) and for the standard (m/z 774.8033 for [¹³C₄₀M+H]⁺).

• Tandem MS (MS/MS): Q-TOFs can generate high-resolution product ion spectra. Fragmenting the ¹³C₄₀-DPPC precursor ion (m/z 774.8) will yield a rich spectrum where all fragments containing the acyl chains are shifted by +40 Da, providing unequivocal structural confirmation.

Expected Performance:

• Specificity: The high mass accuracy virtually eliminates false positives from common contaminants.

• Flexibility: It's an excellent tool for "quant/qual" workflows common in discovery lipidomics.

• Sensitivity: While generally less sensitive than a QqQ in targeted mode, modern Q-TOFs have made significant gains and are suitable for most applications.

Orbitrap-based Mass Spectrometry: The Pinnacle of Resolution

Orbitrap platforms provide the highest resolving power available, routinely achieving >240,000 (FWHM).[3][8] This capability is critical for resolving complex lipid mixtures where isobaric interferences are common.

Principle of Operation: Ions are trapped in an orbit around a central spindle electrode, and their frequency of oscillation is converted into a mass-to-charge ratio. The longer the instrument detects this frequency, the higher the resolution.

Causality in Experimental Choices:

• Resolving Isobaric Interference: The primary reason to use an Orbitrap for lipid analysis is its ability to separate ions with very similar m/z values. For example, a lipid species with a different elemental composition might have a nominal mass identical to DPPC, but an Orbitrap can resolve them.[3] This is particularly crucial in MALDI imaging experiments directly from tissue, where the sample is extremely complex.[3][8]

• MSⁿ Capabilities: Hybrid Orbitrap systems (like the Orbitrap Fusion Lumos) combine the Orbitrap with a linear ion trap, allowing for multiple stages of fragmentation (MSⁿ).[9][10] This can be used with ¹³C₄₀-DPPC to perform deep structural characterization, tracing the labeled carbon atoms through complex fragmentation pathways.

Expected Performance:

• Confidence: The ultra-high resolution provides unmatched confidence in compound identification.

• Discovery Power: It is the platform of choice for discovery-based lipidomics and MSI, where distinguishing labeled species from a dense background of endogenous lipids is essential.[3][4]

• Quantitative Performance: Modern Orbitraps have excellent quantitative capabilities using either full scan or targeted approaches like Parallel Reaction Monitoring (PRM), which is analogous to MRM but with high-resolution detection of product ions.[9]

Experimental Protocols & Workflows

A robust analytical result is built on a validated, step-by-step methodology. Below is a representative protocol for the analysis of DPPC in a biological matrix using ¹³C₄₀-DPPC.

General Lipid Extraction (Bligh-Dyer Method)

This protocol is a self-validating system because the internal standard is added at the very first step, ensuring it experiences the exact same extraction inefficiencies and matrix effects as the endogenous analyte.

• Homogenization: Homogenize ~20 mg of tissue or 200 µL of plasma in a glass tube with 0.8 mL of water.

• Spiking: Add a known amount of ¹³C₄₀-DPPC internal standard (e.g., 10 µL of a 100 µg/mL solution in methanol). The amount should be chosen to be within the linear range of the calibration curve.

• Extraction: Add 2 mL of methanol and 1 mL of chloroform. Vortex vigorously for 2 minutes.[11]

• Phase Separation: Add another 1 mL of chloroform and 1 mL of water. Vortex for 30 seconds, then centrifuge at 2,000 x g for 10 minutes to separate the phases.[8][11]

• Collection: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 Acetonitrile:Water) for LC-MS analysis.

Recommended LC-MS/MS Method (QqQ or Q-TOF/Orbitrap)

Chromatography is essential for separating DPPC from other isomeric and isobaric lipids.

• LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable. HILIC chromatography is also a valid alternative.[6][11]

• Mobile Phase A: 5 mM Ammonium Formate in Water with 0.1% Formic Acid.

• Mobile Phase B: 5 mM Ammonium Formate in Acetonitrile/Isopropanol (10:90) with 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.[6]

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B for equilibration.

• Injection Volume: 5 µL.

• MS Ionization: Electrospray Ionization (ESI), Positive Mode.

Visualization of the Analytical Workflow

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A Researcher's Guide to 13C-Labeled Lipid Standards: Synthetic vs. Biologically-Derived

In the intricate world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. Stable isotope-labeled internal standards are the bedrock of this endeavor, and among them, 13C-labeled lipids have emerged as a powerful tool for tracing metabolic fates and achieving absolute quantification. However, researchers are often faced with a critical choice: should they employ precisely synthesized, single-molecule standards or opt for complex, biologically-derived mixtures? This guide provides an in-depth, objective comparison to empower you, the researcher, to make the most informed decision for your experimental needs.

The Genesis of a Standard: A Tale of Two Origins

The fundamental difference between synthetic and biologically-derived 13C-labeled lipid standards lies in their creation. Synthetic standards are the product of meticulous, multi-step organic chemistry.[1][2] This bottom-up approach allows for the precise placement of 13C atoms at specific positions within a single, highly pure lipid molecule.[1]

In stark contrast, biologically-derived standards are cultivated. Microorganisms, such as yeast or algae, are grown in a medium where the sole carbon source is uniformly 13C-labeled glucose.[3][4][5] These organisms then naturally synthesize a diverse array of lipids, incorporating the heavy isotope throughout their structures. The result is a complex mixture of fully 13C-labeled lipids that mirrors the organism's native lipidome.[3][5]

A Head-to-Head Comparison: Physicochemical Properties

The distinct origins of these standards directly translate to significant differences in their physicochemical properties. Understanding these nuances is critical for experimental design and data interpretation.

Feature	Synthetic 13C-Labeled Lipid Standards	Biologically-Derived 13C-Labeled Lipid Standards
Composition	Single, well-defined lipid species	Complex mixture of various lipid classes and species[3][4][5]
Isotopic Purity	High and precisely defined (>99%)[6]	High overall enrichment (>99%), but may contain a small percentage of partially labeled or unlabeled lipids[4][5][7]
Chemical Purity	Very high, with minimal non-lipid contaminants	Contains other cellular components, requiring extensive purification
Positional Isomerism	Defined and controlled during synthesis[1]	Reflects the natural isomer distribution of the source organism
Stereochemistry	Can be controlled to produce a specific stereoisomer	Represents the natural stereochemistry of the organism's lipids
Cost	Generally higher on a per-compound basis	Can be more cost-effective for broad lipidome coverage
Availability	Commercially available for a wide range of individual lipid species	Available as complex mixtures from various microorganisms[3]

Applications in Lipidomics Research: Choosing the Right Tool for the Job

The choice between synthetic and biologically-derived standards is ultimately dictated by the specific research question.

Synthetic standards excel in:

• Absolute Quantification of a Single Analyte: When the goal is to determine the precise concentration of a specific lipid, a synthetic standard with a known concentration is the gold standard.[8]

• Metabolic Flux Analysis: Tracing the flow of specific atoms through a metabolic pathway is best achieved with positionally labeled synthetic standards.

• Method Development and Validation: The purity and well-defined nature of synthetic standards make them ideal for developing and validating analytical methods.

Biologically-derived standards are advantageous for:

• Global Lipidome Profiling: When analyzing the entire lipidome, a complex mixture of labeled standards can provide a more representative internal standard for a wide range of lipid classes, helping to correct for variations in extraction efficiency and instrument response.[3][9]

• Discovery-Based Lipidomics: In untargeted studies, these complex mixtures can aid in the identification of unknown lipids by providing a labeled counterpart.

• Overcoming Matrix Effects: The chemical diversity of biologically-derived standards can help to mitigate the ion suppression or enhancement effects often encountered in complex biological matrices.[3]

Experimental Protocol: Absolute Quantification of Phosphatidylcholine (16:0/18:1) in Human Plasma

This protocol outlines a typical workflow for the absolute quantification of a specific phosphatidylcholine species using a synthetic 13C-labeled internal standard.

1. Materials:

• Human plasma sample

• Synthetic 13C-labeled PC(16:0/18:1) internal standard of known concentration

• Chloroform, Methanol, Water (LC-MS grade)

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

2. Sample Preparation:

• Thaw human plasma on ice.

• To 50 µL of plasma, add 10 µL of the synthetic 13C-labeled PC(16:0/18:1) internal standard solution (e.g., at 10 µg/mL).

• Perform a lipid extraction using the Bligh and Dyer method:

  • Add 200 µL of methanol and vortex.

  • Add 100 µL of chloroform and vortex.

  • Add 100 µL of water and vortex.

• Centrifuge at 10,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

3. LC-MS/MS Analysis:

• Inject the reconstituted sample onto a C18 reversed-phase column.

• Use a gradient elution with mobile phases appropriate for lipid separation (e.g., water/acetonitrile/isopropanol with additives like ammonium formate).

• Set up the mass spectrometer for Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the endogenous PC(16:0/18:1) and the 13C-labeled internal standard.

4. Data Analysis:

• Integrate the peak areas for both the endogenous analyte and the 13C-labeled internal standard.

• Calculate the response ratio (Area of endogenous analyte / Area of internal standard).

• Determine the concentration of the endogenous PC(16:0/18:1) by comparing the response ratio to a calibration curve generated with known concentrations of the unlabeled standard and a fixed concentration of the internal standard.

Decision-Making Workflow: Selecting Your 13C-Labeled Lipid Standard

To aid in the selection process, the following decision tree illustrates a logical workflow based on experimental goals.

Caption: A decision-making workflow for selecting the appropriate 13C-labeled lipid standard.

Conclusion: A Symbiotic Approach for Comprehensive Lipidomics

Ultimately, synthetic and biologically-derived 13C-labeled lipid standards are not mutually exclusive but rather complementary tools in the lipidomics arsenal. For researchers demanding the utmost precision in quantifying a limited number of known lipids or dissecting metabolic pathways, the unparalleled purity and defined structure of synthetic standards are indispensable. Conversely, for those embarking on large-scale, discovery-driven explorations of the lipidome, the broad coverage and cost-effectiveness of biologically-derived mixtures offer a significant advantage in achieving robust, semi-quantitative data across a vast array of lipid species. The judicious selection of the appropriate standard, guided by a clear understanding of the research objectives and the inherent properties of each standard type, is a cornerstone of rigorous and impactful lipidomics research.

References

• BenchChem. (2025). Application Note: Mass Spectrometry Methods for 13C-Labeled Lipid Analysis.

• Gagné, S., et al. (2019). Metabolism of 13C-Labeled Fatty Acids in Term Human Placental Explants by Liquid Chromatography–Mass Spectrometry. The Journal of Nutrition, 149(5), 763-772. [Link]

• Horn, P. J., et al. (2020). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 10(5), 193. [Link]

• Kim, D. H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(25), 3235-3243. [Link]

• Sparrow, J. T., Patel, K. M., & Morrisett, J. D. (1983). Synthesis of carbon-13-labeled tetradecanoic acids. Journal of Lipid Research, 24(7), 938-941. [Link]

• Rampler, E., et al. (2017). LILY-Lipidome Isotope Labeling of Yeast: In vivo synthesis of 13 C labeled reference lipids for quantification by mass spectrometry. Analytical Chemistry, 89(12), 6735-6742. [Link]

• Stok, J. E., et al. (2018). Synthesis of Site-Specifically 13C Labeled Linoleic Acids. Journal of the American Chemical Society, 140(35), 11068-11075. [Link]

• Young, R. E., & Shachar-Hill, Y. (2021). 13C-labeling reveals how membrane lipid components contribute to triacylglycerol accumulation in Chlamydomonas. The Plant Cell, 33(5), 1637-1655. [Link]

• Sun, M. Y., et al. (2004). Mass spectrometric characterization of 13C-labeled lipid tracers and their degradation products in microcosm sediments. Organic Geochemistry, 35(11-12), 1275-1286. [Link]

• Zhou, J., et al. (2023). Future of Structured Lipids: Enzymatic Synthesis and Their New Applications in Food Systems. Foods, 12(15), 2898. [Link]

• Al-Masri, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(25), 3235-3243. [Link]

• Avanti Polar Lipids. (n.d.). What Are The Differences Between (Advantages Of) Synthetic And Natural Phospholipids?. [Link]

• Al-Masri, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipi. iris.unina.it. [Link]

• Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of the full spectrum of lipid classes and molecular species from human plasma. Journal of lipid research, 46(2), 194-207. [Link]

• Burla, B., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Metabolites, 8(4), 81. [Link]

• Al-Masri, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipi. RSC Publishing. [Link]

• Koelmel, J. P., et al. (2017). Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(8), 766-770. [Link]

• Koelmel, J. P., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Metabolites, 10(9), 356. [Link]

• Papanikolaou, Y., et al. (2024). Lipids in Clinical Nutrition and Health: Narrative Review and Dietary Recommendations. Nutrients, 16(5), 654. [Link]

• Le, B. A., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules, 23(12), 3293. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of DL-α-Phosphatidylcholine, Dipalmitoyl-¹³C₄₀: A Guide for the Modern Laboratory

For the diligent researcher, the lifecycle of a chemical reagent extends beyond its application in an experiment. The final step, proper disposal, is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step approach to the safe and compliant disposal of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, a valuable isotopically labeled lipid used in biomolecular NMR, lipidomics, and metabolism studies.[1][2] Our focus is to move beyond mere compliance, offering a framework rooted in scientific principles to ensure a self-validating system of laboratory waste management.

Understanding the Compound: A Risk-Based Approach

DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a stable, isotopically labeled version of a naturally occurring phospholipid. According to available Safety Data Sheets (SDS), the unlabeled compound is not classified as hazardous.[3] Health and safety data for the labeled compound are generally assumed to be similar to its unlabeled counterpart.[4] However, it is prudent to treat all chemicals with a degree of caution. Potential hazards, though minimal, may include mild irritation to the eyes, skin, and respiratory tract upon direct contact or inhalation of dust.[4][5] The toxicological properties of this specific labeled compound have not been exhaustively investigated.[5]

The primary consideration for disposal is not acute toxicity but rather the prevention of environmental contamination and adherence to institutional and regulatory waste management protocols. The product is not considered harmful to aquatic organisms.[4]

Core Principles of Disposal: A Self-Validating Workflow

A robust disposal plan is proactive, not reactive. The following principles should be integrated into your laboratory's standard operating procedures (SOPs) for handling DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the compound, whether for experimental use or disposal, appropriate PPE is mandatory. This establishes a foundational layer of safety.

• Eye Protection: Wear chemical safety goggles or a face shield with safety glasses.[4]

• Hand Protection: Use impervious gloves, such as nitrile or latex.[3][4]

• Body Protection: A standard laboratory coat is sufficient to prevent incidental skin contact.[3][4]

• Respiratory Protection: If handling the powdered form and there is a risk of aerosolization, a NIOSH/MSHA-approved respirator is recommended.[5] In a well-ventilated area, this is typically not required.[3]

Waste Segregation: The Cornerstone of Compliance

Proper segregation of chemical waste is paramount. Mixing different waste streams can lead to unforeseen chemical reactions and complicates the disposal process.

Waste Stream	Description	Disposal Container
Solid Waste	Unused or expired DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ powder.	A clearly labeled, sealed container for non-hazardous chemical waste.
Contaminated Labware	Pipette tips, centrifuge tubes, and other disposable items that have come into direct contact with the compound.	A designated container for solid chemical waste.
Liquid Waste	Solutions containing DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ (e.g., in organic solvents or aqueous buffers).	A labeled, sealed container for liquid chemical waste. The solvent type must be clearly indicated.
Sharps Waste	Needles or other sharps contaminated with the compound.	A designated sharps container.

Decontamination of Non-Disposable Items

For glassware and other reusable equipment, a thorough decontamination process is essential.

• Initial Rinse: Rinse the equipment with a suitable solvent in which the lipid is soluble (e.g., chloroform, methanol).[6] Collect this rinse as liquid chemical waste.

• Detergent Wash: Wash with a laboratory-grade detergent and warm water.

• Final Rinse: Rinse thoroughly with deionized water.

Step-by-Step Disposal Protocol

This protocol provides a clear, actionable workflow for the disposal of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

• Assess the Waste: Determine if you are disposing of solid powder, a solution, or contaminated labware.

• Wear Appropriate PPE: Refer to the PPE guidelines outlined above.

• Package the Waste:

  • Solids: Carefully transfer the solid powder into a designated, labeled waste container. Avoid creating dust. If a small spill occurs, sweep it up mechanically and place it in the waste container.[4]

  • Liquids: Pour the solution into a designated, labeled liquid waste container. Do not mix incompatible waste streams.

  • Contaminated Labware: Place all contaminated disposable items into the appropriate solid waste container.

• Seal and Label the Container: Ensure the waste container is tightly sealed and clearly labeled with the chemical name ("DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀") and any solvents present.

• Store Pending Disposal: Store the sealed waste container in a designated, well-ventilated area away from incompatible materials, pending collection by your institution's environmental health and safety (EHS) department or a licensed professional waste disposal service.[4][7]

• Documentation: Maintain a log of all chemical waste generated, including the chemical name, quantity, and date of disposal.

Visualizing the Disposal Workflow

To further clarify the decision-making process in the disposal of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀, the following flowchart provides a visual guide.

Caption: Decision workflow for the disposal of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀.

Spill Management: A Contingency Plan

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Ensure the area is well-ventilated.[3]

• Contain the Spill: For powdered spills, use a sweeping or shoveling motion to collect the material.[4] For liquid spills, use an absorbent material like diatomite or universal binders.[3]

• Package for Disposal: Place the contained material into a suitable, labeled container for disposal.[3]

• Decontaminate the Area: Clean the affected surface with alcohol or a suitable detergent.[3]

Conclusion: Fostering a Culture of Safety

The proper disposal of DL-α-phosphatidylcholine, dipalmitoyl-¹³C₄₀ is a straightforward process when approached with a clear understanding of the compound's properties and a commitment to established safety protocols. By integrating the principles of risk assessment, proper PPE usage, diligent waste segregation, and clear, documented procedures, researchers can ensure they are not only advancing scientific knowledge but also upholding the highest standards of laboratory safety and environmental stewardship. Always consult your institution's specific guidelines and your chemical's Safety Data Sheet for the most accurate and up-to-date information.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - L-Alpha-Dipalmitoyl Phosphatidylcholine,98. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Dipalmitoylphosphatidylcholine. Retrieved from [Link]

• Xi'an ruixi Biological Technology Co., Ltd. (n.d.). Materials Safety Data Sheet - DPPC Liposome. Retrieved from [Link]

• Labtest. (n.d.). Reagents Storage and stability . Precautions and warnings. Retrieved from [Link]

• Kalstein EU. (n.d.). Safety in the Handling of Laboratory Reagents. Retrieved from [Link]

• Reagents. (2023). 10 Tips for Safely Storing and Handling Laboratory Reagents, Stains & Indicator Solutions. Retrieved from [Link]

• SynCrest Inc. (n.d.). Handling of reagents. Retrieved from [Link]

• Chemical Safety. (2019). Phosphatidyl Choline 30% Powder (Indian). Retrieved from [Link]

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